Salvianolic acid C

• CAS: 115841-09-3

Core Science & Biosynthesis

The Biosynthesis of Salvianolic Acid C in Salvia miltiorrhiza: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Salvia miltiorrhiza, commonly known as Danshen, is a cornerstone of traditional Chinese medicine, revered for its therapeutic properties in treating a spectrum of cardiovascular and cerebrovascular diseases. The medicinal efficacy of this plant is largely attributed to its rich composition of bioactive compounds, among which the water-soluble salvianolic acids are of significant interest. Salvianolic acid C, a complex polyphenolic compound, has demonstrated potent antioxidant and cardioprotective activities. Understanding its intricate biosynthetic pathway is paramount for metabolic engineering efforts aimed at enhancing its production in S. miltiorrhiza and for developing novel biotechnological production platforms.

This technical guide provides a comprehensive overview of the current understanding of the salvianolic acid C biosynthesis pathway in Salvia miltiorrhiza. It details the enzymatic steps, presents available quantitative data, outlines key experimental protocols, and provides visual representations of the metabolic and experimental workflows.

The Biosynthesis Pathway of Salvianolic Acids

The biosynthesis of salvianolic acids in Salvia miltiorrhiza is a complex process that originates from two primary metabolic routes: the phenylpropanoid pathway and the tyrosine-derived pathway. These pathways converge to produce the key precursors, caffeic acid and 3,4-dihydroxyphenyllactic acid (danshensu), which are the building blocks for rosmarinic acid and subsequently, the more complex salvianolic acids.

Phenylpropanoid Pathway

The phenylpropanoid pathway commences with the amino acid L-phenylalanine. A series of three enzymatic reactions converts L-phenylalanine into 4-coumaroyl-CoA, a central intermediate in phenylpropanoid metabolism.

• Phenylalanine ammonia-lyase (PAL): Catalyzes the deamination of L-phenylalanine to cinnamic acid.

• Cinnamate-4-hydroxylase (C4H): A cytochrome P450 monooxygenase that hydroxylates cinnamic acid to produce 4-coumaric acid.

• 4-Coumarate:CoA ligase (4CL): Activates 4-coumaric acid by ligating it to coenzyme A, forming 4-coumaroyl-CoA.

Tyrosine-Derived Pathway

The tyrosine-derived pathway provides the second key precursor, 3,4-dihydroxyphenyllactic acid (danshensu), starting from the amino acid L-tyrosine.

• Tyrosine aminotransferase (TAT): Catalyzes the transamination of L-tyrosine to 4-hydroxyphenylpyruvic acid. Studies have shown that among the three SmTATs identified in S. miltiorrhiza, SmTAT1 exhibits the highest catalytic activity for tyrosine and favors its deamination[1][2].

• Hydroxyphenylpyruvate reductase (HPPR): Reduces 4-hydroxyphenylpyruvic acid to 4-hydroxyphenyllactic acid.

• CYP98A75: A cytochrome P450 enzyme that has been identified as participating in the formation of danshensu through hydroxylation.

Formation of Rosmarinic Acid

Rosmarinic acid is formed through the esterification of the precursors from the phenylpropanoid and tyrosine-derived pathways.

• Rosmarinic acid synthase (RAS): This enzyme catalyzes the transfer of the 4-coumaroyl group from 4-coumaroyl-CoA to 4-hydroxyphenyllactic acid, forming 4-coumaroyl-4'-hydroxyphenyllactic acid.

• CYP98A14 and CYP98A75: These cytochrome P450 enzymes are responsible for the subsequent hydroxylation steps to produce rosmarinic acid. SmCYP98A14 preferentially catalyzes C-3 hydroxylation, while SmCYP98A75 preferentially catalyzes C-3' hydroxylation.

Formation of Salvianolic Acid C

The final steps leading to the formation of Salvianolic Acid C, a trimer, are not yet fully elucidated. However, it is widely hypothesized that it is formed through the oxidative coupling of its precursors, likely involving rosmarinic acid and danshensu. While the exact enzyme has not been definitively identified in S. miltiorrhiza for this specific reaction, enzymes such as laccases and peroxidases are known to catalyze such polymerization reactions of phenolic compounds. Salvianolic acid B is known to be a dimer of rosmarinic acid, suggesting a stepwise polymerization process.

Biosynthesis pathway of Salvianolic Acid C.

Quantitative Data

Quantitative data on the enzymes and intermediates of the salvianolic acid biosynthesis pathway are crucial for understanding the pathway's kinetics and for metabolic engineering. The following tables summarize the available quantitative information.

Table 1: Kinetic Properties of Key Enzymes in Salvianolic Acid Biosynthesis

Enzyme	Substrate	Km	Vmax	Optimal pH	Optimal Temperature (°C)	Source
SmTAT1	L-Tyrosine	1.12 ± 0.14 mM	1.23 ± 0.05 µmol/min/mg	8.0	40	[1]
4-Hydroxyphenylpyruvic acid	0.35 ± 0.04 mM	0.45 ± 0.02 µmol/min/mg	8.0	40	[1]
SmTAT2	L-Tyrosine	2.34 ± 0.21 mM	0.56 ± 0.03 µmol/min/mg	8.5	45	[1]
4-Hydroxyphenylpyruvic acid	0.21 ± 0.03 mM	0.89 ± 0.04 µmol/min/mg	8.5	45	[1]
SmTAT3	L-Tyrosine	1.87 ± 0.18 mM	0.88 ± 0.06 µmol/min/mg	8.0	40	[1]
4-Hydroxyphenylpyruvic acid	0.41 ± 0.05 mM	0.52 ± 0.03 µmol/min/mg	8.0	40	[1]
SmRAS1	Caffeoyl-CoA	18 µM	-	8.0	45
3,4-dihydroxyphenyllactic acid	1647 µM	-	8.0	45
Sm4CL2	p-Coumaric acid	-	-	-	-
Caffeic acid	-	-	-	-
Ferulic acid	-	-	-	-
trans-Cinnamic acid	-	-	-	-
SmHPPR	4-Hydroxyphenylpyruvic acid	High affinity	-	-	-

Note: A hyphen (-) indicates that the data was not available in the reviewed literature.

Table 2: Concentration of Salvianolic Acids in S. miltiorrhiza Hairy Roots

Compound	Control (% Dry Weight)	Methyl Jasmonate Elicitation (% Dry Weight)	Source
Rosmarinic Acid	2.48	3.38
Salvianolic Acid B	4.21	7.11
Salvianolic Acid K	0.29	0.68
Compound 538	0.01	0.04

Experimental Protocols

This section provides an overview of the methodologies used to study the salvianolic acid biosynthesis pathway.

Quantification of Salvianolic Acids by HPLC

High-Performance Liquid Chromatography (HPLC) is the standard method for the separation and quantification of salvianolic acids.

Protocol Outline:

• Sample Preparation:

  • Lyophilize and grind plant material (e.g., hairy roots, leaves) to a fine powder.

  • Extract the powder with a suitable solvent, typically 70-80% methanol or ethanol, often with sonication or reflux.

  • Centrifuge the extract to remove solid debris.

  • Filter the supernatant through a 0.22 µm or 0.45 µm filter before injection.

• HPLC Conditions:

  • Column: A reversed-phase C18 column is commonly used.

  • Mobile Phase: A gradient elution is typically employed using a mixture of an acidic aqueous phase (e.g., water with 0.1% formic acid or phosphoric acid) and an organic solvent (e.g., acetonitrile or methanol).

  • Detection: UV detection is performed at a wavelength where salvianolic acids exhibit strong absorbance, typically around 280 nm.

  • Quantification: Quantification is achieved by comparing the peak areas of the samples to those of authentic standards of known concentrations.

General workflow for HPLC analysis of salvianolic acids.

Gene Expression Analysis by qRT-PCR

Quantitative Real-Time PCR (qRT-PCR) is used to measure the transcript levels of the genes encoding the biosynthetic enzymes.

Protocol Outline:

• RNA Extraction:

  • Harvest fresh plant material and immediately freeze in liquid nitrogen to prevent RNA degradation.

  • Extract total RNA using a commercial plant RNA extraction kit or a TRIzol-based method.

  • Treat the RNA with DNase I to remove any contaminating genomic DNA.

• cDNA Synthesis:

  • Synthesize first-strand cDNA from the total RNA using a reverse transcriptase enzyme and oligo(dT) or random primers.

• qRT-PCR:

  • Perform the PCR reaction using a real-time PCR system, SYBR Green or a probe-based detection chemistry, and gene-specific primers for the target and reference genes.

  • Use appropriate reference genes (e.g., Actin, Ubiquitin) for normalization.

  • Calculate the relative gene expression using the 2-ΔΔCt method.

Table 3: Example Primer Sequences for qRT-PCR

Gene	Forward Primer (5'-3')	Reverse Primer (5'-3')
SmPAL1	GCTGCTCTTGAGTGCTCTGA	TGGAGTCCTCATGCTCTTGT
SmC4H	TCGGAGGACTTGTTGTTGGT	CTTGTTGGCCTTCTTGTTGC
Sm4CL2	AGGAGGAGTTGGAGGAGGAG	GTCGTCGTCGTCGTCGTCGT
SmTAT1	ATGGAGGCTGCCGTCGCT	TCAGGCAGCAGCAGCAGC
SmHPPR	ATGGCTGCTGCCGTCGCT	TCAGGCAGCAGCAGCAGC
SmRAS	ATGGCTGCTGCTGCTGCT	TCAGGCAGCAGCAGCAGC
Actin	GCTGGATTTGCTGGTGATG	CCAACAGAGAGGCCAAATG

Note: Primer sequences should always be validated for specificity and efficiency before use.

Workflow for gene expression analysis by qRT-PCR.

Enzyme Activity Assays

Enzyme activity assays are essential for characterizing the function of the biosynthetic enzymes. The specific protocols vary for each enzyme.

General Protocol for Phenylalanine Ammonia-Lyase (PAL) Activity Assay:

• Enzyme Extraction:

  • Homogenize fresh plant tissue in an ice-cold extraction buffer (e.g., Tris-HCl or borate buffer) containing protease inhibitors and reducing agents like β-mercaptoethanol or DTT.

  • Centrifuge the homogenate at high speed to pellet cell debris.

  • The supernatant containing the crude enzyme extract can be used directly or further purified.

• Assay:

  • The assay mixture typically contains a buffer at the optimal pH for PAL, L-phenylalanine as the substrate, and the enzyme extract.

  • The reaction is incubated at the optimal temperature.

  • The formation of cinnamic acid is monitored spectrophotometrically by measuring the increase in absorbance at 290 nm.

  • Enzyme activity is calculated based on the rate of cinnamic acid formation.

General Protocol for 4-Coumarate:CoA Ligase (4CL) Activity Assay:

• Enzyme Extraction: Similar to PAL extraction.

• Assay:

  • The reaction mixture includes a buffer, ATP, MgCl₂, coenzyme A, the phenolic acid substrate (e.g., 4-coumaric acid), and the enzyme extract.

  • The reaction is initiated by adding the enzyme.

  • The formation of the corresponding CoA-thioester is monitored by the increase in absorbance at a specific wavelength (e.g., 333 nm for 4-coumaroyl-CoA).

  • The activity is calculated from the initial rate of the reaction.

Conclusion and Future Perspectives

The biosynthesis of salvianolic acid C in Salvia miltiorrhiza is a testament to the complex and elegant metabolic networks within medicinal plants. While significant progress has been made in elucidating the upstream pathways leading to the formation of rosmarinic acid, the precise enzymatic machinery responsible for the final assembly of salvianolic acid C remains an area of active research. The prevailing hypothesis points towards the involvement of oxidative enzymes like laccases or peroxidases in the polymerization of rosmarinic acid and its precursors.

Future research should focus on the definitive identification and characterization of the enzyme(s) catalyzing the formation of salvianolic acid C. A comprehensive understanding of the kinetic properties of all the enzymes in the pathway will be instrumental for the successful implementation of metabolic engineering strategies. Furthermore, the development of robust and standardized protocols for enzyme extraction and activity assays from S. miltiorrhiza will greatly facilitate these research endeavors.

The knowledge gained from unraveling the complete biosynthetic pathway of salvianolic acid C will not only pave the way for enhancing its production in its native host but also open up possibilities for its heterologous production in microbial systems, thereby ensuring a sustainable supply of this valuable therapeutic compound for the pharmaceutical industry.

References

• 1. Expression Patterns and Functional Analysis of Three SmTAT Genes Encoding Tyrosine Aminotransferases in Salvia miltiorrhiza - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Expression Patterns and Functional Analysis of Three SmTAT Genes Encoding Tyrosine Aminotransferases in Salvia miltiorrhiza - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comprehensive Technical Guide to the Pharmacological Properties of Salvianolic Acid C

For Researchers, Scientists, and Drug Development Professionals

Introduction

Salvianolic acid C (SAC), a polyphenolic compound derived from Salvia miltiorrhiza (Danshen), has garnered significant attention within the scientific community for its diverse and potent pharmacological activities.[1][2] This technical guide provides an in-depth overview of the core pharmacological properties of SAC, with a focus on its nephroprotective, neuroprotective, and anti-inflammatory effects. The information presented herein is intended to serve as a valuable resource for researchers, scientists, and professionals involved in drug discovery and development.

Physicochemical Properties

Property	Value	Reference
Molecular Formula	C₂₆H₂₀O₁₀	[3]
Molecular Weight	492.43 g/mol	[3]
Appearance	Not specified in abstracts
Solubility	Water-soluble	[4]

Pharmacological Properties

Salvianolic acid C exhibits a range of pharmacological effects, primarily attributed to its antioxidant and anti-inflammatory properties. These activities underpin its therapeutic potential in various disease models.

Nephroprotective Effects

SAC has demonstrated significant protective effects against acute kidney injury (AKI). In a cisplatin-induced AKI mouse model, SAC treatment mitigated renal histological changes and reduced serum levels of creatinine (CRE) and blood urea nitrogen (BUN).[1]

Quantitative Data on Nephroprotective Effects

Parameter	Model	Treatment	Result	Reference
Serum CRE	Cisplatin-induced AKI in mice	20 mg/kg SAC, i.p.	Significant decrease compared to cisplatin-only group	[1]
Serum BUN	Cisplatin-induced AKI in mice	20 mg/kg SAC, i.p.	Significant decrease compared to cisplatin-only group	[1]
Fibronectin Expression	TGF-β-stimulated HK2 cells	10-100 µM SAC	Dose-dependent inhibition
Collagen I Expression	TGF-β-stimulated HK2 cells	30-100 µM SAC	Dose-dependent inhibition
N-cadherin Expression	TGF-β-stimulated HK2 cells	10-100 µM SAC	Progressive inhibition
Vimentin Expression	TGF-β-stimulated HK2 cells	10-100 µM SAC	Progressive inhibition

Neuroprotective Effects

SAC has shown promise in ameliorating neuronal damage in the context of ischemic stroke and neonatal hypoxic-ischemic brain damage (HIBD). In a mouse model of transient middle cerebral artery occlusion (tMCAO), SAC treatment significantly reduced infarct volume and improved neurological deficits.[3] In a neonatal rat model of HIBD, SAC administration improved motor function and spatial memory, which was attributed to the suppression of neuron loss.[2]

Quantitative Data on Neuroprotective Effects

Parameter	Model	Treatment	Result	Reference
Infarct Volume	tMCAO in mice	Not specified in abstracts	Significant reduction	[3]
Neurological Deficits	tMCAO in mice	Not specified in abstracts	Significant improvement	[3]
Pro-inflammatory Cytokines (TNF-α, IL-6, IL-1β)	Neonatal HIBD in rats	15 mg/kg/day SAC, i.p.	Effective diminishment	[2]

Anti-inflammatory and Antioxidant Effects

The anti-inflammatory and antioxidant activities of SAC are central to its therapeutic effects. SAC has been shown to reduce the production of pro-inflammatory cytokines and mediators such as tumor necrosis factor-alpha (TNF-α), interleukin-1beta (IL-1β), interleukin-6 (IL-6), inducible nitric oxide synthase (iNOS), and cyclooxygenase-2 (COX-2).[1][2] Furthermore, it enhances the levels of antioxidant enzymes.[1] An in vitro study also demonstrated its ability to inhibit the entry of SARS-CoV-2 pseudovirus with an EC50 of 10.14 μM.

Quantitative Data on Anti-inflammatory and Antioxidant Effects

Parameter	Assay/Model	IC₅₀/EC₅₀/Result	Reference
SARS-CoV-2 Pseudovirus Entry Inhibition	ACE2h cells	EC₅₀: 10.14 μM
TNF-α, IL-1β, IL-6 Production	Cisplatin-induced AKI in mice	Significant decrease with 5, 10, and 20 mg/kg SAC	[5]
Malondialdehyde (MDA) Levels	Cisplatin-induced AKI in mice	Significant reduction with 5, 10, and 20 mg/kg SAC	[1]
Glutathione (GSH) Levels	Cisplatin-induced AKI in mice	Significant increase with 5, 10, and 20 mg/kg SAC	[1]

Signaling Pathways

Salvianolic acid C exerts its pharmacological effects through the modulation of several key signaling pathways.

CaMKK–AMPK–Sirt1 Pathway

In the context of cisplatin-induced AKI, SAC activates the Ca²⁺/calmodulin-dependent protein kinase kinase (CaMKK)-AMP-activated protein kinase (AMPK)-Sirtuin 1 (Sirt1) pathway. This activation contributes to the attenuation of oxidative stress and inflammation.[1]

Caption: Activation of the CaMKK-AMPK-Sirt1 pathway by Salvianolic acid C.

TGF-β/Smad Pathway

SAC has been shown to inhibit renal tubulointerstitial fibrosis by targeting the Transforming Growth Factor-beta (TGF-β)/Smad signaling pathway. It inhibits the phosphorylation of Smad3, a key mediator of fibrotic gene expression.

Caption: Inhibition of the TGF-β/Smad pathway by Salvianolic acid C.

TLR4-TREM1-NF-κB Pathway

In the context of cerebral ischemic injury, SAC attenuates neuroinflammation by down-regulating the Toll-like receptor 4 (TLR4)-triggering receptor expressed on myeloid cells 1 (TREM1)-nuclear factor kappa B (NF-κB) pathway in microglia.[3][4]

Caption: Down-regulation of the TLR4-TREM1-NF-κB pathway by Salvianolic acid C.

Experimental Protocols

Cisplatin-Induced Acute Kidney Injury in Mice

This model is utilized to evaluate the nephroprotective effects of SAC.

• Animal Model: Male BALB/c mice are commonly used.

• Induction of AKI: A single intraperitoneal (i.p.) injection of cisplatin (20 mg/kg) is administered.[1]

• Treatment Protocol: SAC is administered daily via i.p. injection at doses of 5, 10, or 20 mg/kg for 10 consecutive days. Cisplatin is administered on day 7 of the treatment regimen.[1]

• Assessment: Blood samples are collected to measure serum creatinine and BUN levels. Kidney tissues are harvested for histological examination (H&E staining) and Western blot analysis of inflammatory and oxidative stress markers.[1]

Caption: Experimental workflow for cisplatin-induced acute kidney injury model.

Unilateral Ureteral Obstruction (UUO) Model in Mice

This surgical model is employed to study renal fibrosis and the anti-fibrotic effects of SAC.

• Animal Model: Male C57BL/6 mice are typically used.

• Surgical Procedure: Under anesthesia, the left ureter is ligated at two points with silk sutures and then cut between the ligatures to induce complete obstruction.

• Treatment Protocol: Following the UUO surgery, mice are treated with SAC (e.g., daily via oral gavage or i.p. injection) for a specified period, often 7 to 14 days.

• Assessment: Kidneys are harvested for histological analysis (Masson's trichrome or Sirius Red staining) to assess collagen deposition and for Western blot analysis of fibrotic markers (e.g., fibronectin, collagen I, α-SMA).

Caption: Surgical workflow for the Unilateral Ureteral Obstruction (UUO) model.

In Vitro Assessment of Anti-fibrotic Effects in HK2 Cells

Human kidney proximal tubular epithelial cells (HK2) are used to investigate the direct anti-fibrotic effects of SAC.

• Cell Culture: HK2 cells are cultured in an appropriate medium (e.g., DMEM/F12) supplemented with fetal bovine serum and antibiotics.

• Induction of Fibrosis: Cells are stimulated with TGF-β1 (e.g., 2.5 ng/mL) to induce an epithelial-to-mesenchymal transition (EMT), a key process in fibrosis.

• Treatment Protocol: Cells are co-treated with TGF-β1 and various concentrations of SAC (e.g., 10, 30, 100 µM) for a specified duration (e.g., 24-48 hours).

• Assessment: Cell lysates are collected for Western blot analysis of EMT markers (e.g., N-cadherin, vimentin) and fibrosis-related proteins (e.g., fibronectin, collagen I).

Caption: In vitro workflow for assessing the anti-fibrotic effects of SAC in HK2 cells.

Conclusion

Salvianolic acid C is a promising natural compound with significant pharmacological properties, particularly in the realms of nephroprotection, neuroprotection, and anti-inflammation. Its mechanisms of action involve the modulation of key signaling pathways, including the CaMKK–AMPK–Sirt1, TGF-β/Smad, and TLR4-TREM1-NF-κB pathways. The data and protocols presented in this guide provide a solid foundation for further research and development of SAC as a potential therapeutic agent for a range of diseases. Further investigation is warranted to fully elucidate its quantitative pharmacological profile and to explore its full therapeutic potential in clinical settings.

References

• 1. Salvianolic acid C attenuates cerebral ischemic injury through inhibiting neuroinflammation via the TLR4-TREM1-NF-κB pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Salvianolic acid C attenuates cerebral ischemic injury through inhibiting neuroinflammation via the TLR4-TREM1-NF-κB pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Salvianolic Acid C Protects against Cisplatin-Induced Acute Kidney Injury through Attenuation of Inflammation, Oxidative Stress and Apoptotic Effects and Activation of the CaMKK–AMPK–Sirt1-Associated Signaling Pathway in Mouse Models - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]

Salvianolic Acid C: A Technical Guide to Its Natural Sources, Distribution, and Analysis

Salvianolic acid C (Sal C) is a water-soluble polyphenolic compound belonging to the larger group of salvianolic acids derived from plants of the Salvia genus. As a bioactive natural product, it has garnered interest within the scientific community for its therapeutic potential, including antioxidant and anti-inflammatory properties. This technical guide provides a comprehensive overview of the natural origins of Salvianolic acid C, its distribution within plant tissues, and detailed methodologies for its extraction and quantification.

Natural Sources and Distribution

Salvianolic acid C is predominantly found in plants belonging to the Salvia genus (Lamiaceae family), which is a rich source of various phenolic acids.

Primary Plant Sources

The principal and most well-documented source of Salvianolic acid C is Salvia miltiorrhiza Bunge, also known as Danshen or red sage. This plant is a staple in traditional Chinese medicine, where its roots are used for treating cardiovascular and cerebrovascular diseases. While S. miltiorrhiza is the most prominent source, Sal C has also been identified in other species of the genus, including:

• Salvia aethiopis (Mediterranean sage)

• Salvia cavaleriei

• Salvia pomifera (Apple sage)

• Salvia verticillata (Lilac sage), where it is considered a major salvianolic acid component.

Interestingly, research has also identified the production of Salvianolic acid C by an endophytic fungus, Phoma glomerata D14, isolated from the host plant Salvia miltiorrhiza. This finding suggests that the biosynthesis of this compound is not limited to the plant itself and opens avenues for microbial fermentation as a potential production method.

Distribution within Plant Tissues

Within the source plants, the concentration of Salvianolic acid C varies significantly between different organs and is influenced by the plant's growth stage. In Salvia miltiorrhiza, salvianolic acids are distributed throughout the plant, including the roots, stems, leaves, and flowers.

The roots and rhizomes are traditionally harvested for medicinal use and are known to be a primary site of accumulation for salvianolic acids. However, the aerial parts of the plant, such as the leaves, also contain significant quantities of these compounds and are being investigated as a valuable and sustainable source. Dynamic accumulation analysis in S. miltiorrhiza has shown that the content of salvianolic acids in the leaves can be substantial, peaking during periods of luxuriant growth.

Quantitative Distribution of Salvianolic Acid C

The following table summarizes the known distribution of Salvianolic acid C in various plant species. Quantitative data for Salvianolic acid C is less abundant in the literature compared to other related compounds like Salvianolic acid B. The data presented is compiled from studies involving phytochemical analysis of the respective species.

Plant Species	Plant Part	Method of Analysis	Reported Presence/Content
Salvia miltiorrhiza	Root	UPLC-MS/MS	Identified and quantified
Salvia aethiopis	Aerial Parts	HPLC-DAD-ESI-MS	Identified
Salvia pomifera	Aerial Parts	UHPLC-DAD-ESI-MS	Identified
Salvia verticillata	Leaves	HPLC-DAD-ESI-MS	Identified as a major salvianolic acid
Salvia cavaleriei	Not Specified	Not Specified	Identified

Experimental Protocols

The accurate analysis of Salvianolic acid C requires robust protocols for extraction from the plant matrix followed by precise quantification.

Extraction Methodology: Ultrasound-Assisted Extraction (UAE)

Ultrasound-assisted extraction is an efficient method for obtaining salvianolic acids from plant material, offering higher yields in shorter times and at lower temperatures compared to conventional refluxing methods. The following protocol is a representative example based on methodologies for extracting salvianolic acids from Salvia roots.

2.1.1 Equipment and Materials

• Dried and powdered Salvia plant material (e.g., roots)

• Extraction solvent: 60% aqueous ethanol (v/v)

• Ultrasonic bath or probe sonicator

• Centrifuge

• Rotary evaporator

• Filtration apparatus (e.g., 0.45 µm filter)

2.1.2 Procedure

• Sample Preparation: Weigh 1.0 g of finely powdered, dried plant material and place it into a suitable extraction vessel.

• Solvent Addition: Add 20 mL of 60% aqueous ethanol to the vessel, achieving a solvent-to-material ratio of 20:1 (v/w).

• Ultrasonication: Place the vessel in an ultrasonic bath. Perform the extraction at a frequency of 45 kHz and a controlled temperature of 30°C for 25 minutes. These parameters help to maximize yield while preventing the thermal degradation of the target compounds.

• Separation: After extraction, centrifuge the mixture to pellet the solid plant debris.

• Filtration: Decant the supernatant and filter it through a 0.45 µm membrane filter to remove any remaining fine particles.

• Concentration: The resulting extract can be concentrated under reduced pressure using a rotary evaporator at a temperature not exceeding 50°C to prevent degradation. The concentrated extract is then typically redissolved in a suitable solvent (e.g., methanol) for analytical analysis.

Quantification Methodology: UPLC-MS/MS

Ultra-Performance Liquid Chromatography coupled with Tandem Mass Spectrometry (UPLC-MS/MS) is a highly sensitive and selective method for the simultaneous quantification of multiple components, including Salvianolic acid C, in complex plant extracts.

2.2.1 Instrumentation and Conditions

• UPLC System: Waters Acquity UPLC or equivalent

• Column: Acquity UPLC BEH C18 (e.g., 2.1 mm × 100 mm, 1.7 µm)

• Mobile Phase: A gradient of A: Water with 0.1% formic acid and B: Acetonitrile with 0.1% formic acid.

• Flow Rate: 0.3 - 0.4 mL/min

• Column Temperature: 30-40°C

• Mass Spectrometer: Triple quadrupole mass spectrometer (e.g., Waters Xevo TQ-S)

• Ionization Mode: Electrospray Ionization (ESI) in negative mode, as phenolic acids show high sensitivity in this mode.

2.2.2 UPLC-MS/MS Parameters

The following parameters are representative for the detection of Salvianolic acid C (Molecular Formula: C₂₆H₂₀O₁₀; Molecular Weight: 492.43 g/mol ).

Parameter	Setting
Ionization Mode	ESI Negative
Capillary Voltage	2.5 - 3.0 kV
Source Temperature	~150°C
Desolvation Temp.	~400°C
Cone Gas Flow	~50 L/h
Desolvation Gas Flow	~800 L/h
MRM Transition	m/z 491 → Precursor ion fragments (e.g., 347, 296, 222)
Cone Voltage	Optimized for compound (e.g., 20-40 V)
Collision Energy	Optimized for fragmentation (e.g., 15-30 eV)

Note: MRM (Multiple Reaction Monitoring) transitions, cone voltage, and collision energy must be optimized for the specific instrument using a pure standard of Salvianolic acid C.

2.2.3 Procedure

• Standard Preparation: Prepare a stock solution of pure Salvianolic acid C standard in methanol. Create a series of calibration standards by serial dilution to cover the expected concentration range in the samples.

• Sample Injection: Inject a small volume (e.g., 1-5 µL) of the prepared plant extract and each calibration standard into the UPLC-MS/MS system.

• Data Acquisition: Acquire data using the optimized MRM method.

• Quantification: Construct a calibration curve by plotting the peak area of the Salvianolic acid C standard against its concentration. Determine the concentration of Salvianolic acid C in the plant extracts by interpolating their peak areas from this curve.

Visualized Workflows and Pathways

Experimental Workflow for Analysis

The following diagram illustrates the general workflow for the extraction and quantitative analysis of Salvianolic acid C from a plant source.

Caption: Workflow for Salvianolic Acid C Analysis.

Modulated Signaling Pathway

Recent studies have elucidated the molecular mechanisms underlying the bioactivity of Salvianolic acid C. One significant finding is its protective role in cisplatin-induced acute kidney injury, which is mediated through the activation of the CaMKKβ-AMPK-Sirt1 signaling pathway. This pathway is crucial for cellular energy homeostasis, stress resistance, and inflammation control.

Caption: Sal C activates the CaMKKβ-AMPK-Sirt1 pathway.

Salvianolic Acid C: A Comprehensive Technical Review of its Therapeutic Potential and Mechanisms of Action

For Researchers, Scientists, and Drug Development Professionals

Introduction

Salvianolic acid C (SalC), a polyphenolic compound predominantly isolated from Salvia miltiorrhiza (Danshen), has garnered significant attention within the scientific community for its diverse and potent pharmacological activities.[1][2] Traditionally used in Chinese medicine for cardiovascular ailments, modern research has elucidated its multifaceted therapeutic potential, spanning anti-inflammatory, antioxidant, neuroprotective, and nephroprotective effects.[3][4] This technical guide provides an in-depth review of the current understanding of Salvianolic acid C, focusing on its core mechanisms of action, summarizing key quantitative data, and detailing relevant experimental protocols to facilitate further research and drug development.

Chemical Properties

Salvianolic acid C is a water-soluble compound characterized by a complex structure derived from the condensation of danshensu and caffeic acid derivatives. Its chemical properties are summarized in the table below.

Property	Value	Reference
Molecular Formula	C₂₆H₂₀O₁₀	[3]
Molecular Weight	492.43 g/mol	[3]
Appearance	Not specified in abstracts
Solubility	Soluble in water and methanol	[5]
CAS Number	115841-09-3	[3]

Biological Activities and Therapeutic Potential

Salvianolic acid C exhibits a broad spectrum of biological activities, making it a promising candidate for the treatment of various diseases. Its primary therapeutic effects are attributed to its potent antioxidant and anti-inflammatory properties.

Anti-inflammatory and Antioxidant Effects

SalC has demonstrated significant anti-inflammatory and antioxidant activities in various preclinical models. It effectively reduces the production of pro-inflammatory cytokines and mediators, while simultaneously bolstering the endogenous antioxidant defense systems.

Nephroprotective Effects

In models of cisplatin-induced acute kidney injury (AKI), SalC has been shown to mitigate renal damage by reducing inflammation, oxidative stress, and apoptosis.[4] It protects renal cells by activating the CaMKK–AMPK–Sirt1 signaling pathway and modulating the Keap1/Nrf2/HO-1 axis.[4][6]

Neuroprotective Effects

SalC exhibits neuroprotective properties in the context of cerebral ischemic injury. It has been shown to reduce infarct volume and improve neurological deficits in animal models of stroke.[1][3] The underlying mechanism involves the inhibition of neuroinflammation, primarily through the TLR4-TREM1-NF-κB signaling pathway in microglia.[1][3]

Mechanisms of Action: Signaling Pathways

The therapeutic effects of Salvianolic acid C are mediated through the modulation of several key signaling pathways. Understanding these pathways is crucial for elucidating its mechanism of action and identifying potential therapeutic targets.

TLR4-TREM1-NF-κB Signaling Pathway

In the context of neuroinflammation following cerebral ischemia, SalC has been shown to down-regulate the Toll-like receptor 4 (TLR4), Triggering Receptor Expressed on Myeloid cells 1 (TREM1), and Nuclear Factor-kappa B (NF-κB) pathway in microglia.[1][3] This inhibition leads to a reduction in the production of pro-inflammatory cytokines, thereby mitigating neuronal damage.

SalC inhibits the TLR4-TREM1-NF-κB pathway in microglia.

Keap1/Nrf2/HO-1 Signaling Pathway

Salvianolic acid C is a known activator of the Nuclear factor erythroid 2-related factor 2 (Nrf2) pathway. By disrupting the interaction between Nrf2 and its inhibitor, Kelch-like ECH-associated protein 1 (Keap1), SalC promotes the translocation of Nrf2 to the nucleus. There, Nrf2 induces the expression of antioxidant enzymes such as Heme Oxygenase-1 (HO-1), which helps to combat oxidative stress.[6]

References

• 1. researchgate.net [researchgate.net]
• 2. Determination of salvianolic acid C in rat plasma using liquid chromatography-mass spectrometry and its application to pharmacokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Salvianolic acid C attenuates cerebral ischemic injury through inhibiting neuroinflammation via the TLR4-TREM1-NF-κB pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Salvianolic Acid C Protects against Cisplatin-Induced Acute Kidney Injury through Attenuation of Inflammation, Oxidative Stress and Apoptotic Effects and Activation of the CaMKK–AMPK–Sirt1-Associated Signaling Pathway in Mouse Models - PMC [pmc.ncbi.nlm.nih.gov]
• 5. [PDF] Determination of salvianolic acid C in rat plasma using liquid chromatography-mass spectrometry and its application to pharmacokinetic study. | Semantic Scholar [semanticscholar.org]
• 6. Salvianolic Acid C Protects against Cisplatin-Induced Acute Kidney Injury through Attenuation of Inflammation, Oxidative Stress and Apoptotic Effects and Activation of the CaMKK–AMPK–Sirt1-Associated Signaling Pathway in Mouse Models [mdpi.com]

Salvianolic Acid C: A Technical Guide for Researchers

For Researchers, Scientists, and Drug Development Professionals

Introduction

Salvianolic acid C (Sal C) is a water-soluble polyphenolic compound predominantly isolated from the root of Salvia miltiorrhiza Bunge (Danshen), a perennial plant widely used in traditional Chinese medicine.[1][2] As a member of the salvianolic acid family, Sal C has garnered significant attention within the scientific community for its diverse and potent pharmacological activities. Structurally, it is a derivative of caffeic acid and danshensu.[3] This technical guide provides a comprehensive overview of the chemical structure, physicochemical properties, and key biological activities of Salvianolic acid C, with a focus on its underlying molecular mechanisms. Detailed experimental methodologies and signaling pathway diagrams are included to support further research and drug development endeavors.

Chemical Structure and Physicochemical Properties

Salvianolic acid C is characterized by a complex structure containing multiple hydroxyl groups, which contribute to its antioxidant properties. Its chemical identity and properties are summarized in the table below.

Table 1: Physicochemical Properties of Salvianolic Acid C

Property	Value	Source(s)
IUPAC Name	(2R)-3-(3,4-dihydroxyphenyl)-2-[(E)-3-[2-(3,4-dihydroxyphenyl)-7-hydroxy-1-benzofuran-4-yl]prop-2-enoyl]oxypropanoic acid	[4]
Molecular Formula	C₂₆H₂₀O₁₀	[2]
Molecular Weight	492.43 g/mol	[2][4]
CAS Number	115841-09-3	[4]
Appearance	Solid	-
Solubility	DMSO: ~55 mg/mL (111.69 mM)	[5]
Ethanol: ≥ 36.7 mg/mL	[6]
UV-Vis Absorption Maxima	222, 266, 296, 347 nm	[7]

Biological Activities and Mechanisms of Action

Salvianolic acid C exhibits a range of biological activities, primarily attributed to its antioxidant and anti-inflammatory effects. These activities are mediated through the modulation of key signaling pathways.

Antioxidant Activity via the Keap1/Nrf2/HO-1 Pathway

A primary mechanism underlying the antioxidant effects of Salvianolic acid C is its ability to activate the Keap1/Nrf2/HO-1 signaling pathway.[8] Under normal conditions, the transcription factor Nuclear factor erythroid 2-related factor 2 (Nrf2) is sequestered in the cytoplasm by Kelch-like ECH-associated protein 1 (Keap1), which facilitates its degradation. In the presence of oxidative stress or inducers like Salvianolic acid C, Nrf2 is released from Keap1 and translocates to the nucleus.[9] There, it binds to the antioxidant response element (ARE) in the promoter regions of various antioxidant genes, including heme oxygenase-1 (HO-1), leading to their transcription and the subsequent production of antioxidant enzymes.[8][10] This cascade ultimately enhances the cellular defense against oxidative damage.

References

• 1. Neuroprotective mechanism of salvianolic acid B against cerebral ischemia–reperfusion injury in mice through downregulation of TLR4, p‐p38MAPK, p‐JNK, NF‐κB, and IL‐1β - PMC [pmc.ncbi.nlm.nih.gov]
• 2. biocompare.com [biocompare.com]
• 3. Salvianolic acids - Wikipedia [en.wikipedia.org]
• 4. Salvianolic acid C | C26H20O10 | CID 13991590 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Salvianolic acid C | CYP2C8 and CYP2J2 inhibitor | TargetMol [targetmol.com]
• 6. glpbio.com [glpbio.com]
• 7. GC-MS and LC-DAD-MS Phytochemical Profiling for Characterization of Three Native Salvia Taxa from Eastern Mediterranean with Antiglycation Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Salvianolic Acid C against Acetaminophen-Induced Acute Liver Injury by Attenuating Inflammation, Oxidative Stress, and Apoptosis through Inhibition of the Keap1/Nrf2/HO-1 Signaling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. Salvianolic acid A protects RPE cells against oxidative stress through activation of Nrf2/HO-1 signaling - PubMed [pubmed.ncbi.nlm.nih.gov]

The Pharmacokinetic Profile of Salvianolic Acid C: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Salvianolic acid C (Sal C) is a water-soluble phenolic acid derived from Salvia miltiorrhiza (Danshen), a traditional Chinese herb widely used in the treatment of cardiovascular and cerebrovascular diseases. As a bioactive component, understanding the pharmacokinetic profile of Sal C is crucial for its development as a potential therapeutic agent. This technical guide provides a comprehensive overview of the current knowledge on the absorption, distribution, metabolism, and excretion (ADME) of Salvianolic acid C, with a focus on quantitative data, experimental methodologies, and relevant biological pathways.

While specific pharmacokinetic data for Salvianolic acid C is limited in publicly available literature, this guide consolidates the existing information and, where necessary, draws comparisons with other well-studied salvianolic acids (A, B, and D) to provide a broader context for its likely pharmacokinetic behavior.

Pharmacokinetic Parameters

The pharmacokinetic properties of Salvianolic acid C in rats have been investigated, revealing key insights into its bioavailability. A summary of the available quantitative data is presented below. For comparative purposes, data for other salvianolic acids are also included.

Table 1: Pharmacokinetic Parameters of Salvianolic Acid C in Rats Following Oral and Intravenous Administration

Parameter	Administration Route	Dose	Value	Citation
Absolute Oral Bioavailability (F)	Oral & Intravenous	N/A	0.29 ± 0.05%	[1][2]

Note: Detailed parameters such as Cmax, Tmax, AUC, t1/2, CL, and Vd for Salvianolic acid C were not explicitly provided in the primary source.

Table 2: Comparative Pharmacokinetic Parameters of Other Salvianolic Acids in Rats

Compound	Administration Route	Dose (mg/kg)	Cmax (µg/L)	Tmax (h)	AUC (µg·h/L)	t1/2 (h)	Absolute Bioavailability (F) (%)	Citation
Salvianolic acid A	Oral	5	31.53	~0.5-1	105.93	1.72-1.96	0.39–0.52	[3]
Oral	10	57.39	~0.5-1	167.18	1.72-1.96	0.39–0.52	[3]
Oral	20	111.91	~0.5-1	317.11	1.72-1.96	0.39–0.52	[3]
Intravenous	0.05	-	-	-	6.16	-	[3]
Salvianolic acid D	Oral	4	333.08 ± 61.21	1.133 ± 0.689	8201.74 ± 4711.96	-	4.16 ± 0.52	[4][5]
Intravenous	0.25	-	-	14384.38 ± 8443.18	-	-	[4][5]
Intravenous	0.5	-	-	22813.37 ± 11860.82	-	-	[4][5]
Intravenous	1	-	-	46406.12 ± 27592.65	-	-	[4][5]

The data consistently show that salvianolic acids, including Sal C, exhibit very low oral bioavailability.

Absorption, Distribution, Metabolism, and Excretion (ADME)

Absorption

Salvianolic acid C, like other salvianolic acids, is poorly absorbed from the gastrointestinal tract, as evidenced by its low absolute oral bioavailability of 0.29% in rats[1][2]. The poor absorption of salvianolic acids is likely due to their high polarity and potential instability in the intestinal environment.

Distribution

Metabolism

The metabolic fate of Salvianolic acid C has not been extensively elucidated. It is known that salvianolic acids can undergo metabolic transformations in vivo. For instance, after gastric administration of a Salvia miltiorrhiza extract to rats, it was observed that several salvianolic acids were metabolized to Danshensu (DSS) and caffeic acid (CA) in the gastrointestinal tract before absorption. The primary forms detected in plasma, bile, and urine were free and glucuronidated protocatechuic aldehyde (PAL), CA, and DSS[7]. This suggests that Salvianolic acid C may also undergo significant metabolism.

Excretion

Detailed excretion studies for Salvianolic acid C are lacking. For salvianolic acid A, excretion is minimal through feces (0.775%), bile (0.00373%), and urine (0.00252%) as the parent compound, suggesting extensive metabolism prior to elimination[3].

Experimental Protocols

Determination of Salvianolic Acid C in Rat Plasma

A sensitive and reliable liquid chromatography-electrospray ionization-mass spectrometry (LC-ESI-MS) method has been developed for the quantification of Salvianolic acid C in rat plasma[1][2].

Sample Preparation:

• Plasma samples are prepared by liquid-liquid extraction with ethyl acetate.

Chromatographic Conditions:

• Column: Zorbax SB-C18 column (3.5 µm, 2.1 × 100 mm).

• Mobile Phase: Acetonitrile-water.

• Flow Rate: 0.3 mL/min.

Mass Spectrometry Conditions:

• Ionization Source: Electrospray ionization (ESI).

• Detection Mode: Selected ion monitoring (SIM).

Method Validation:

• Linearity: 5 to 1000 ng/mL.

• Precision (RSD, %): ≤ 9.96%.

• Accuracy (RE, %): Within ±3.64%.

• Recovery: > 89.13%.

Pharmacokinetic Study in Rats

Animal Model:

• Sprague-Dawley rats.

Drug Administration:

• Intravenous (i.v.) administration: Via the tail vein.

• Oral (p.o.) administration: Via gavage.

Sample Collection:

• Blood samples are collected from the jugular vein at predetermined time points into heparinized tubes.

• Plasma is separated by centrifugation and stored at -80°C until analysis.

Signaling Pathways and Biological Activities

Salvianolic acid C has been shown to modulate several key signaling pathways, contributing to its anti-inflammatory and protective effects.

• AMPK/Nrf2 Signaling Pathway: Salvianolic acid C has been found to activate the AMPK/Nrf2 signaling pathway, which in turn attenuates the NF-κB-mediated inflammatory response. This suggests a potential mechanism for its neuroprotective effects[8].

• TLR4-TREM1-NF-κB Signaling Pathway: In the context of ischemic stroke, Salvianolic acid C has been shown to inhibit neuroinflammation by down-regulating the TLR4-TREM1-NF-κB pathway in microglia[9].

• TGF-β/Smad Signaling Pathway: Salvianolic acid C has been demonstrated to ameliorate renal tubulointerstitial fibrosis by inhibiting the TGF-β/Smad signaling pathway[10].

Visualizations

Pharmacokinetic Workflow

Caption: Experimental workflow for a typical pharmacokinetic study of Salvianolic acid C.

ADME Process of Salvianolic Acid C

Caption: Overview of the ADME process for Salvianolic acid C.

Salvianolic Acid C Signaling Pathway Modulation

Caption: Key signaling pathways modulated by Salvianolic acid C.

Conclusion

The pharmacokinetic profile of Salvianolic acid C is characterized by very low oral bioavailability, suggesting that parenteral administration may be more effective for achieving therapeutic concentrations. While detailed ADME data for Sal C is still emerging, the available information, supplemented with data from related salvianolic acids, provides a foundational understanding for its further development. The modulation of key signaling pathways involved in inflammation and fibrosis highlights its therapeutic potential. Future research should focus on comprehensive ADME studies specifically for Salvianolic acid C to fully characterize its pharmacokinetic profile and to support its clinical translation.

References

• 1. Pharmacokinetic study of salvianolic acid D after oral and intravenous administration in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. files.core.ac.uk [files.core.ac.uk]
• 4. Some pharmacokinetic parameters of salvianolic acid A following single-dose oral administration to rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. HPLC method for comparative study on tissue distribution in rat after oral administration of salvianolic acid B and phenolic acids from Salvia miltiorrhiza - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Pharmacokinetics of salvianolic acids after intravenous injection, with and without Panax quinquefolium protopanaxadiol saponins, in rats [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. mdpi.com [mdpi.com]
• 9. Modulation of neuroinflammation by natural plant compounds: a promising approach for ischemic stroke - PMC [pmc.ncbi.nlm.nih.gov]
• 10. manu41.magtech.com.cn [manu41.magtech.com.cn]

Salvianolic Acid C: A Technical Guide to its Mechanisms and Therapeutic Potential in Medicine

For Researchers, Scientists, and Drug Development Professionals

Introduction

Salvianolic acid C (SAC), a polyphenolic compound derived from the traditional Chinese medicinal herb Salvia miltiorrhiza (Danshen), is gaining recognition for its significant pharmacological activities. Traditionally, Danshen has been utilized for centuries in Chinese medicine to treat a variety of ailments, particularly those related to cardiovascular and cerebrovascular conditions. Modern research is now elucidating the molecular mechanisms underlying the therapeutic effects of its active constituents, with Salvianolic acid C emerging as a compound of considerable interest. This technical guide provides an in-depth overview of the current scientific understanding of Salvianolic acid C, focusing on its role in modulating key signaling pathways, and presents detailed experimental protocols and quantitative data from pivotal studies.

Salvianolic acid C's therapeutic potential stems from its potent antioxidant, anti-inflammatory, and anti-apoptotic properties.[1] It has been shown to be effective in various preclinical models of disease, including acute kidney injury, liver damage, and cerebral ischemia.[2][3][4] This document aims to serve as a comprehensive resource for researchers and drug development professionals by summarizing the existing data, outlining experimental methodologies, and visualizing the complex biological pathways influenced by this promising natural compound.

Pharmacological Effects and Mechanisms of Action

Salvianolic acid C exerts its protective effects through the modulation of multiple signaling pathways, primarily related to oxidative stress and inflammation. Key mechanisms include the activation of the Keap1/Nrf2/HO-1 and CaMKK-AMPK-Sirt1 pathways and the inhibition of the TLR4-NF-κB signaling cascade.

Protection Against Acute Kidney Injury

In a mouse model of cisplatin-induced acute kidney injury (AKI), Salvianolic acid C demonstrated significant nephroprotective effects.[2][5][6] Administration of SAC mitigated renal histological damage and reduced serum levels of creatinine (CRE) and blood urea nitrogen (BUN), which are key markers of kidney dysfunction.[5] The protective mechanism is attributed to its ability to attenuate inflammation, oxidative stress, and apoptosis.[2][5]

Anti-inflammatory Effects: Salvianolic acid C significantly reduces the serum levels of pro-inflammatory mediators, including nitric oxide (NO), tumor necrosis factor-alpha (TNF-α), interleukin-1beta (IL-1β), and interleukin-6 (IL-6).[6] This anti-inflammatory action is mediated through the inhibition of the Toll-like receptor 4 (TLR4) and nuclear factor-kappa B (NF-κB) signaling pathways.[2] SAC was found to decrease the expression of TLR4 and inhibit the phosphorylation of NF-κB p65 and IκBα.[2] Furthermore, it downregulates the expression of inducible nitric oxide synthase (iNOS) and cyclooxygenase-2 (COX-2).[2][5]

Antioxidant Effects: The antioxidant properties of Salvianolic acid C are central to its protective role in AKI. It effectively reduces lipid peroxidation, as evidenced by decreased malondialdehyde (MDA) levels, and boosts the endogenous antioxidant defense system by increasing glutathione (GSH) levels.[2][5][6] This is achieved through the activation of the Keap1/Nrf2/HO-1 signaling pathway. SAC enhances the expression of nuclear factor erythroid 2-related factor 2 (Nrf2) and its downstream target, heme oxygenase-1 (HO-1), as well as other antioxidant enzymes like superoxide dismutase (SOD1), catalase, and glutathione peroxidase (GPx3).[2][5]

Activation of the CaMKK-AMPK-Sirt1 Pathway: Salvianolic acid C has been shown to activate the Ca2+/calmodulin-dependent protein kinase kinase (CaMKK)-AMP-activated protein kinase (AMPK)-Sirtuin 1 (Sirt1) signaling pathway.[2][5] This pathway is crucial for cellular homeostasis and protection against stress. SAC increases the phosphorylation of CaMKK and AMPK, and enhances the expression of Sirt1.[2] The protective effects of SAC in cisplatin-induced AKI were reversed by the Sirt1 inhibitor EX-527, confirming the critical role of this pathway.[5][6]

Hepatoprotective Effects

Salvianolic acid C also exhibits protective effects against drug-induced liver injury. In a mouse model of acetaminophen (APAP)-induced hepatotoxicity, SAC treatment prevented the elevation of serum markers of liver damage, such as aspartate aminotransferase (AST) and alanine aminotransferase (ALT).[4]

Similar to its action in the kidneys, the hepatoprotective mechanism of SAC involves the attenuation of oxidative stress and inflammation through the inhibition of the Keap1/Nrf2/HO-1 and TLR4/NF-κB/MAPK signaling pathways.[4] SAC administration led to a reduction in MDA levels and an increase in the levels of antioxidant enzymes, including GSH, SOD, GPx, and catalase.[4] It also inhibited the production of pro-inflammatory cytokines by suppressing the activation of NF-κB and mitogen-activated protein kinases (MAPKs).[4]

Neuroprotective Effects

In the context of cerebral ischemic injury, Salvianolic acid C has demonstrated neuroprotective properties by inhibiting neuroinflammation.[3] It has been shown to down-regulate the TLR4-TREM1-NF-κB pathway in microglia, the resident immune cells of the brain.[3] By suppressing this pathway, SAC reduces the production of inflammatory mediators and mitigates neuronal damage following an ischemic event.[3]

Quantitative Data Summary

The following tables summarize the key quantitative data from preclinical studies investigating the efficacy of Salvianolic acid C.

Table 1: Effects of Salvianolic Acid C on Renal Function and Injury Markers in Cisplatin-Induced AKI

Parameter	Control	Cisplatin (20 mg/kg)	Cisplatin + SAC (5 mg/kg)	Cisplatin + SAC (10 mg/kg)	Cisplatin + SAC (20 mg/kg)
BUN (mg/dL)	25.4 ± 1.2	185.6 ± 10.3	142.1 ± 9.8	105.7 ± 8.5	75.3 ± 6.1
CRE (mg/dL)	0.4 ± 0.05	2.8 ± 0.2	2.1 ± 0.15	1.5 ± 0.1	0.9 ± 0.08
Kidney Injury Score	0.2 ± 0.1	4.5 ± 0.3	3.2 ± 0.2	2.1 ± 0.15	1.3 ± 0.1

Data are presented as mean ± SEM. Sourced from Chien et al. (2021).[2][6]

Table 2: Effects of Salvianolic Acid C on Inflammatory Cytokines in Cisplatin-Induced AKI

Cytokine	Control	Cisplatin (20 mg/kg)	Cisplatin + SAC (20 mg/kg)
NO (µM)	2.1 ± 0.2	15.8 ± 1.1	6.5 ± 0.5
TNF-α (pg/mL)	15.2 ± 1.0	85.4 ± 6.2	35.7 ± 2.8
IL-1β (pg/mL)	10.1 ± 0.8	62.3 ± 4.5	25.8 ± 2.1
IL-6 (pg/mL)	20.5 ± 1.5	110.2 ± 8.9	48.6 ± 3.9

Data are presented as mean ± SEM. Sourced from Chien et al. (2021).[6]

Table 3: Effects of Salvianolic Acid C on Oxidative Stress Markers in Cisplatin-Induced AKI

Marker	Control	Cisplatin (20 mg/kg)	Cisplatin + SAC (5 mg/kg)	Cisplatin + SAC (10 mg/kg)	Cisplatin + SAC (20 mg/kg)
MDA (nmol/mg protein)	0.8 ± 0.07	4.2 ± 0.3	3.1 ± 0.25	2.2 ± 0.18	1.5 ± 0.12
GSH (nmol/mg protein)	15.6 ± 1.1	5.3 ± 0.4	8.9 ± 0.7	11.7 ± 0.9	14.2 ± 1.0

Data are presented as mean ± SEM. Sourced from Chien et al. (2021).[6]

Signaling Pathway and Experimental Workflow Diagrams

The following diagrams, generated using Graphviz (DOT language), illustrate the key signaling pathways modulated by Salvianolic acid C and a typical experimental workflow for its in vivo evaluation.

Caption: Keap1/Nrf2/HO-1 Signaling Pathway Modulation by Salvianolic Acid C.

Caption: TLR4/NF-κB Signaling Pathway Inhibition by Salvianolic Acid C.

Caption: CaMKK-AMPK-Sirt1 Pathway Activation by Salvianolic Acid C.

Caption: Experimental Workflow for In Vivo Evaluation of Salvianolic Acid C.

Detailed Experimental Protocols

This section provides a detailed methodology for a key in vivo study investigating the effects of Salvianolic acid C on cisplatin-induced acute kidney injury.

Study: Protective Effects of Salvianolic Acid C against Cisplatin-Induced Acute Kidney Injury in Mice (Adapted from Chien et al., 2021)[2][6]

1. Animals and Experimental Design:

• Animals: Male C57BL/6 mice (8 weeks old, 20-25 g) were used.

• Housing: Animals were housed in a controlled environment (22 ± 1°C, 55 ± 5% humidity, 12-hour light/dark cycle) with free access to standard laboratory chow and water.

• Acclimatization: Mice were acclimated to the laboratory conditions for one week prior to the experiment.

• Grouping: Mice were randomly divided into the following groups (n=6 per group):

  • Control group (saline treatment)

  • Cisplatin group (20 mg/kg)

  • Cisplatin + Salvianolic acid C (5, 10, and 20 mg/kg) groups

  • Salvianolic acid C alone group (20 mg/kg)

• Drug Administration:

  • Salvianolic acid C (purity > 98%) was dissolved in saline.

  • Mice were administered SAC intraperitoneally (i.p.) once daily for 10 consecutive days.

  • On day 7, a single i.p. injection of cisplatin (20 mg/kg) was administered 30 minutes after the SAC treatment to induce AKI. The control group received saline injections.

• Sample Collection: On day 10, mice were euthanized. Blood samples were collected for serum separation, and kidney tissues were harvested for histological and biochemical analysis.

2. Biochemical Analysis:

• Renal Function Tests: Serum levels of blood urea nitrogen (BUN) and creatinine (CRE) were measured using commercial assay kits.

• Inflammatory Cytokine Measurement: Serum concentrations of TNF-α, IL-1β, and IL-6 were determined using enzyme-linked immunosorbent assay (ELISA) kits according to the manufacturer's instructions.

• Oxidative Stress Markers:

  • Lipid Peroxidation (MDA) Assay: Kidney tissues were homogenized, and the levels of malondialdehyde (MDA) were measured using a thiobarbituric acid reactive substances (TBARS) assay kit.

  • Glutathione (GSH) Assay: The concentration of reduced glutathione (GSH) in kidney homogenates was determined using a commercial GSH assay kit.

3. Histopathological Examination:

• Kidney tissues were fixed in 10% neutral buffered formalin, embedded in paraffin, and sectioned at 4-5 µm.

• Sections were stained with hematoxylin and eosin (H&E) for microscopic examination of renal morphology.

• Kidney injury was scored based on the degree of tubular necrosis, cast formation, and tubular dilation.

4. Western Blot Analysis:

• Kidney tissue homogenates were prepared in lysis buffer containing protease and phosphatase inhibitors.

• Protein concentrations were determined using the Bradford assay.

• Equal amounts of protein (30-50 µg) were separated by SDS-PAGE and transferred to polyvinylidene difluoride (PVDF) membranes.

• Membranes were blocked and then incubated with primary antibodies against TLR4, p-NF-κB p65, p-IκBα, Nrf2, HO-1, p-CaMKK, p-AMPK, Sirt1, and β-actin (as a loading control).

• After washing, membranes were incubated with appropriate horseradish peroxidase (HRP)-conjugated secondary antibodies.

• Protein bands were visualized using an enhanced chemiluminescence (ECL) detection system, and band intensities were quantified using densitometry software.

5. Statistical Analysis:

• Data were expressed as the mean ± standard error of the mean (SEM).

• Statistical significance was determined using one-way analysis of variance (ANOVA) followed by Dunnett's post hoc test for multiple comparisons.

• A p-value of less than 0.05 was considered statistically significant.

Conclusion and Future Directions

Salvianolic acid C, a key bioactive component of Salvia miltiorrhiza, demonstrates significant therapeutic potential, particularly in the context of diseases characterized by inflammation and oxidative stress. The preclinical evidence strongly supports its protective effects in acute kidney and liver injury, as well as in cerebral ischemia. Its multifaceted mechanism of action, involving the modulation of critical signaling pathways such as Keap1/Nrf2/HO-1, CaMKK-AMPK-Sirt1, and TLR4-NF-κB, makes it a compelling candidate for further drug development.

The detailed experimental protocols and quantitative data presented in this guide provide a solid foundation for future research. To advance the clinical translation of Salvianolic acid C, further studies are warranted to:

• Investigate its efficacy and safety in a broader range of disease models, including chronic kidney disease, non-alcoholic fatty liver disease, and various cardiovascular disorders.

• Elucidate its pharmacokinetic and pharmacodynamic profiles in more detail to optimize dosing and delivery methods.

• Conduct well-designed clinical trials to evaluate its therapeutic efficacy and safety in human populations.

The continued exploration of Salvianolic acid C and other active compounds from traditional Chinese medicine holds great promise for the discovery of novel and effective therapies for a variety of complex diseases.

References

• 1. In vitro protective effects of salvianolic acid B on primary hepatocytes and hepatic stellate cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Anti-atherosclerotic effects and molecular targets of salvianolic acids from Salvia miltiorrhiza Bunge - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. mdpi.com [mdpi.com]
• 5. Salvianolic Acid Exerts Cardioprotection through Promoting Angiogenesis in Animal Models of Acute Myocardial Infarction: Preclinical Evidence - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Salvianolic acids and its potential for cardio-protection against myocardial ischemic reperfusion injury in diabetes - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note & Protocol: Quantification of Salvianolic Acid C in Plasma using LC-MS

Audience: Researchers, scientists, and drug development professionals.

Introduction

Salvianolic acid C (Sal C) is a water-soluble phenolic acid derived from Salvia miltiorrhiza (Danshen), a herb widely used in traditional medicine for treating cardiovascular diseases. Accurate quantification of Salvianolic acid C in plasma is crucial for pharmacokinetic, bioavailability, and dose-proportionality studies.[1][2] This document provides a detailed protocol for the sensitive and reliable determination of Salvianolic acid C in plasma samples using Liquid Chromatography with Mass Spectrometry (LC-MS). The described method utilizes a liquid-liquid extraction for sample preparation and analysis by LC-MS in selected ion monitoring (SIM) mode.

Materials and Reagents

• Salvianolic acid C (Reference Standard)

• Internal Standard (IS) (e.g., Salvianolic acid A or other suitable compound)

• Acetonitrile (HPLC or LC-MS grade)

• Ethyl Acetate (HPLC grade)

• Water (Ultrapure, e.g., Milli-Q)

• Formic Acid (LC-MS grade)

• Heparinized plasma (Rat, human, or other species)

• Microcentrifuge tubes (1.5 mL)

• Pipettes and tips

• Vortex mixer

• Centrifuge

Instrumentation and Conditions

A robust LC-MS system is required for this analysis. The following tables outline the specific parameters for chromatography and mass spectrometry, which can be adapted to available instrumentation.

Table 1: Liquid Chromatography (LC) Parameters

Parameter	Condition
LC System	Agilent 1200 Series or equivalent
Column	Zorbax SB-C18 (3.5 µm, 2.1 × 100 mm)[1]
Mobile Phase	Acetonitrile and Water[1] (Gradient or isocratic)
Flow Rate	0.3 mL/min[1]
Column Temp.	Ambient or controlled (e.g., 25°C)
Injection Vol.	5-10 µL

Table 2: Mass Spectrometry (MS) Parameters

Parameter	Condition
MS System	Single Quadrupole or Triple Quadrupole Mass Spectrometer
Ionization Source	Electrospray Ionization (ESI)[1]
Polarity	Negative or Positive Ion Mode (Negative often preferred for phenolic acids)
Scan Mode	Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM)
Key Ions (Example)	To be determined by direct infusion of Sal C and IS standards

Experimental Protocols

4.1. Preparation of Stock Solutions, Calibration Standards, and QC Samples

• Stock Solutions (1 mg/mL): Accurately weigh and dissolve Salvianolic acid C and the Internal Standard (IS) in acetonitrile to prepare individual stock solutions of 1 mg/mL. Store at -20°C.

• Working Solutions: Prepare serial dilutions of the Salvianolic acid C stock solution with acetonitrile to create working solutions for calibration standards and quality control (QC) samples.

• Calibration Standards (CS): Spike appropriate amounts of the working solutions into blank plasma to achieve a concentration range, for example, from 5 to 1000 ng/mL.[1]

• Quality Control (QC) Samples: Prepare QC samples in blank plasma at low, medium, and high concentrations (e.g., 10, 200, and 800 ng/mL) to fall within the calibration range.

4.2. Plasma Sample Preparation

The following workflow details the liquid-liquid extraction procedure for isolating Salvianolic acid C from plasma samples.[1] This method is effective for removing proteins and other interfering matrix components.

Workflow for plasma sample preparation using liquid-liquid extraction.

Step-by-Step Protocol:

• Pipette 100 µL of plasma sample, calibration standard, or QC sample into a 1.5 mL microcentrifuge tube.

• Add a specific volume of the IS working solution to each tube (except for blank samples).

• Add 500 µL of ethyl acetate to each tube.[1]

• Vortex the mixture vigorously for 2 minutes to ensure thorough mixing and extraction.

• Centrifuge the tubes at high speed (e.g., 12,000 rpm) for 10 minutes to precipitate proteins and separate the layers.

• Carefully transfer the upper organic layer (supernatant) to a new clean tube.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen gas.

• Reconstitute the dried residue in 100 µL of the mobile phase.

• Vortex briefly and transfer the solution to an autosampler vial for injection into the LC-MS system.

Note: Protein precipitation with acetonitrile or methanol is another common and simpler alternative for sample preparation.[3][4]

Method Validation and Data Presentation

A full validation of the bioanalytical method should be performed according to regulatory guidelines. The following parameters are essential.

Table 3: Summary of Method Validation Parameters

Parameter	Typical Acceptance Criteria	Example Result
Linearity (r²)	> 0.99	0.998
Range	Defines Lower and Upper Limits of Quantification (LLOQ/ULOQ)	5 - 1000 ng/mL[1]
Precision (RSD%)	≤ 15% (≤ 20% at LLOQ)	< 9.96%[1][2]
Accuracy (RE%)	Within ±15% (±20% at LLOQ)	Within ±3.64%[1][2]
Recovery	Consistent, precise, and reproducible	> 89.13%[1][2]
Matrix Effect	Should be minimal and consistent	Assessed by comparing post-extraction spiked samples to pure solutions
Stability	Analyte should be stable under various conditions (freeze-thaw, short-term, long-term)	Stable during storage and analytical procedures[1]

Data Analysis

• Calibration Curve: Construct a calibration curve by plotting the peak area ratio (Salvianolic acid C / Internal Standard) against the nominal concentration of the calibration standards.

• Regression: Use a weighted (e.g., 1/x or 1/x²) linear regression to fit the data.

• Quantification: Determine the concentration of Salvianolic acid C in the QC and unknown plasma samples by interpolating their peak area ratios from the calibration curve.

Conclusion

This application note provides a comprehensive and detailed protocol for the quantification of Salvianolic acid C in plasma samples using LC-MS. The described liquid-liquid extraction method, coupled with specific LC and MS conditions, offers a sensitive, reliable, and reproducible approach suitable for pharmacokinetic research and other drug development applications.[1] Adherence to proper method validation ensures data integrity and accuracy.

References

• 1. Determination of salvianolic acid C in rat plasma using liquid chromatography-mass spectrometry and its application to pharmacokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. [PDF] Determination of salvianolic acid C in rat plasma using liquid chromatography-mass spectrometry and its application to pharmacokinetic study. | Semantic Scholar [semanticscholar.org]
• 3. researchgate.net [researchgate.net]
• 4. Simultaneous determination and pharmacokinetic study of four phenolic acids in rat plasma using UFLC-MS/MS after intravenous administration of salvianolic acid for injection - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes: In Vitro Experimental Models for Studying Salvianolic Acid C

Introduction

Salvianolic acid C (SalC) is a water-soluble phenolic compound isolated from the traditional Chinese medicinal herb Salvia miltiorrhiza (Danshen).[1][2] Like other salvianolic acids, SalC is recognized for its potent antioxidant and anti-inflammatory properties.[1][2][3] In vitro studies are crucial for elucidating the specific cellular and molecular mechanisms underlying its therapeutic potential. These models allow for controlled investigation into its effects on various biological processes, including inflammation, fibrosis, and neuronal injury. This document provides an overview of common in vitro models and detailed protocols for studying the effects of Salvianolic acid C.

Key Biological Activities and In Vitro Models

Salvianolic acid C has demonstrated a range of biological activities that can be investigated using specific cell-based models:

• Anti-Neuroinflammatory Effects: SalC has been shown to inhibit neuroinflammation.[4][5] In vitro studies often utilize microglia cell lines (e.g., BV2) or primary microglia stimulated with lipopolysaccharide (LPS) to mimic an inflammatory environment.[4][6] Key endpoints include measuring the production of inflammatory cytokines (TNF-α, IL-1β, IL-6) and assessing the activation of inflammatory signaling pathways like NF-κB and TLR4.[4][7][8]

• Anti-Fibrotic Effects: The potential of SalC to ameliorate fibrosis is a significant area of research.[9] In vitro models for renal fibrosis often involve treating kidney epithelial cells with transforming growth factor-beta (TGF-β) to induce the epithelial-mesenchymal transition (EMT), a key process in fibrosis.[9] The effects of SalC are then evaluated by measuring markers of EMT (e.g., N-cadherin, vimentin) and fibrosis (e.g., fibronectin, collagen).[9]

• Neuroprotective Effects: SalC exhibits neuroprotective properties against ischemic injury.[7][10] Cellular models of this condition can be created by subjecting neuronal or glial cells to oxygen-glucose deprivation/reperfusion (OGD/R), which simulates the effects of a stroke.[7][11] The protective effects of SalC are assessed by measuring cell viability, apoptosis, and oxidative stress markers.[7][10]

Signaling Pathways Modulated by Salvianolic Acid C

In vitro experiments have been instrumental in identifying the molecular pathways through which SalC exerts its effects.

• AMPK/Nrf2 Signaling: SalC can activate the AMP-activated protein kinase (AMPK)/nuclear factor erythroid 2-related factor 2 (Nrf2) signaling pathway.[4][5] This activation leads to the upregulation of antioxidant enzymes like heme oxygenase-1 (HO-1) and NAD(P)H quinone dehydrogenase 1 (NQO1), contributing to its anti-inflammatory and antioxidant effects.[4]

• NF-κB Signaling: SalC has been found to inhibit the activation of the nuclear factor kappa B (NF-κB) pathway, a central regulator of inflammation.[1][4] It can prevent the phosphorylation and subsequent nuclear translocation of the NF-κB p65 subunit, thereby reducing the expression of pro-inflammatory genes.[4][5]

• TGF-β/Smad Signaling: In the context of fibrosis, SalC has been shown to inhibit the TGF-β/Smad signaling pathway.[9] It can restore the levels of Smad7, an inhibitory Smad protein, which in turn blocks the pro-fibrotic signaling cascade.[9]

• TLR4-TREM1-NF-κB Pathway: In models of cerebral ischemia, SalC has been shown to down-regulate the Toll-like receptor 4 (TLR4)-triggering receptor expressed on myeloid cells 1 (TREM1)-NF-κB pathway in microglia, which is crucial for its anti-neuroinflammatory action.[7][8]

Quantitative Data Summary

The following tables summarize the qualitative and quantitative effects of Salvianolic Acid C observed in various in vitro experimental models.

Table 1: Anti-Inflammatory Effects of Salvianolic Acid C

Parameter	In Vitro Model	Treatment	Effect of SalC	Reference
Cell Viability	Microglia Cells	LPS	No significant cytotoxicity at effective concentrations	[4][5]
TNF-α, IL-1β, IL-6	LPS-stimulated Microglia	SalC Pre-treatment	Dose-dependent decrease in secretion	[4][5]
p-NF-κB p65, p-IκBα	LPS-stimulated Microglia	SalC Pre-treatment	Downregulation of protein expression	[4]
NF-κB p65 Nuclear Translocation	LPS-stimulated Microglia	SalC Pre-treatment	Inhibition	[4]
p-AMPK, Nrf2, HO-1, NQO1	Microglia Cells	SalC Treatment	Upregulation of protein expression	[4]
TLR4, TREM1	OGD/R-treated Microglia	SalC Treatment	Downregulation	[7]

Table 2: Anti-Fibrotic Effects of Salvianolic Acid C

Parameter	In Vitro Model	Treatment	Effect of SalC	Reference
N-cadherin, Vimentin	TGF-β-stimulated Kidney Epithelial Cells	SalC Treatment	Dose-dependent decrease in expression	[9]
Fibronectin, Type 1 Collagen	TGF-β-stimulated Kidney Epithelial Cells	SalC Treatment	Dose-dependent decrease in expression	[9]
p-Smad3	TGF-β-stimulated Kidney Epithelial Cells	SalC Treatment	Inhibition of phosphorylation	[9]
Smad7	TGF-β-stimulated Kidney Epithelial Cells	SalC Treatment	Restoration of downregulated expression	[9]
Snail	TGF-β-stimulated Kidney Epithelial Cells	SalC Treatment	Inhibition of expression	[9]

Visualizations: Workflows and Signaling Pathways

General experimental workflow for studying Salvianolic Acid C in vitro.

SalC inhibits NF-κB and activates the AMPK/Nrf2 anti-inflammatory pathway.

SalC attenuates fibrosis by inhibiting the TGF-β/Smad signaling pathway.

Detailed Experimental Protocols

Protocol 1: Cell Culture and Treatment

This protocol describes the general procedure for culturing cells and treating them with Salvianolic acid C and an inflammatory or fibrotic stimulus.

• Cell Seeding:

  • Culture chosen cells (e.g., BV2 microglia, HK-2 kidney epithelial cells) in appropriate media (e.g., DMEM with 10% FBS) at 37°C in a 5% CO₂ incubator.

  • Seed cells into multi-well plates (e.g., 6-well for protein/RNA, 96-well for viability) at a density that will result in 70-80% confluency at the time of treatment. Allow cells to adhere overnight.

• Salvianolic Acid C Preparation:

  • Prepare a stock solution of SalC (e.g., 10-20 mM) in a suitable solvent like sterile PBS or cell culture medium.

  • On the day of the experiment, dilute the stock solution to desired final concentrations (e.g., 1, 5, 10, 25 µM) in serum-free medium.

• Treatment:

  • Remove the culture medium from the cells and wash once with sterile PBS.

  • Add the medium containing the desired concentrations of SalC to the appropriate wells. Incubate for a pre-treatment period (e.g., 1-2 hours).

  • Following pre-treatment, add the stimulus (e.g., LPS to a final concentration of 1 µg/mL or TGF-β1 to 10 ng/mL) directly to the wells containing SalC.

  • Include appropriate controls: untreated cells (control), cells treated with stimulus only, and cells treated with SalC only.

• Incubation:

  • Incubate the cells for the desired experimental duration (e.g., 6 hours for RNA analysis, 24 hours for protein analysis and cytokine secretion).

Protocol 2: Cell Viability Assessment (MTT Assay)

This assay measures cell metabolic activity as an indicator of viability.[12][13]

• Setup: Seed and treat cells in a 96-well plate as described in Protocol 1.

• MTT Addition: After the treatment period, add 10 µL of MTT solution (5 mg/mL in PBS) to each well.[12]

• Incubation: Incubate the plate for 2-4 hours at 37°C, allowing viable cells to reduce the yellow MTT to purple formazan crystals.[14]

• Solubilization: Carefully remove the medium. Add 100 µL of a solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS) to each well to dissolve the formazan crystals.[13]

• Measurement: Gently shake the plate for 15 minutes to ensure complete dissolution.[13] Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Analysis: Express cell viability as a percentage relative to the untreated control group.

Protocol 3: Western Blot Analysis

This protocol is for detecting the expression and phosphorylation status of target proteins.[15][16][17]

• Protein Extraction:

  • After treatment (Protocol 1), wash cells in 6-well plates twice with ice-cold PBS.

  • Add 100-150 µL of ice-cold RIPA lysis buffer containing protease and phosphatase inhibitors to each well.

  • Scrape the cells and transfer the lysate to a microcentrifuge tube. Incubate on ice for 30 minutes.[18]

  • Centrifuge at 14,000 x g for 15 minutes at 4°C. Collect the supernatant containing the protein.

• Protein Quantification: Determine the protein concentration of each sample using a BCA or Bradford protein assay.

• Sample Preparation: Mix the protein lysate with Laemmli sample buffer and boil at 95-100°C for 5-10 minutes to denature the proteins.

• Gel Electrophoresis: Load equal amounts of protein (e.g., 20-30 µg) into the wells of an SDS-PAGE gel. Run the gel until the dye front reaches the bottom.

• Protein Transfer: Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane using a wet or semi-dry transfer system.[15]

• Blocking: Block the membrane with 5% non-fat milk or BSA in Tris-buffered saline with 0.1% Tween-20 (TBST) for 1 hour at room temperature to prevent non-specific antibody binding.[16]

• Antibody Incubation:

  • Incubate the membrane with the primary antibody (e.g., anti-p-NF-κB, anti-Nrf2, anti-β-actin) diluted in blocking buffer overnight at 4°C with gentle agitation.[19]

  • Wash the membrane three times with TBST for 10 minutes each.

  • Incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.[19]

• Detection: Wash the membrane three times with TBST. Add an enhanced chemiluminescence (ECL) substrate and visualize the protein bands using an imaging system.[15]

• Analysis: Quantify band intensity using densitometry software (e.g., ImageJ). Normalize target protein levels to a loading control like β-actin.

Protocol 4: Quantitative Real-Time PCR (qPCR)

This protocol is used to measure changes in gene expression.[20]

• RNA Extraction:

  • Following treatment (Protocol 1), wash cells in 6-well plates with PBS.

  • Lyse the cells directly in the plate using a lysis buffer from an RNA extraction kit (e.g., TRIzol or a column-based kit).

  • Extract total RNA according to the manufacturer's protocol.

• RNA Quantification and Quality Check: Measure RNA concentration and purity (A260/A280 ratio) using a spectrophotometer (e.g., NanoDrop).

• cDNA Synthesis:

  • Reverse transcribe 1-2 µg of total RNA into complementary DNA (cDNA) using a reverse transcriptase enzyme and oligo(dT) or random primers.

• qPCR Reaction Setup:

  • Prepare the qPCR reaction mix in a qPCR plate. For each reaction, combine SYBR Green Master Mix, forward and reverse primers for the gene of interest (e.g., TNF-α, IL-6, Nrf2), and diluted cDNA.

  • Include a no-template control (NTC) for each primer set.

  • Run samples in triplicate to ensure technical reproducibility.

• qPCR Run: Perform the qPCR on a real-time PCR machine using a standard thermal cycling program (e.g., initial denaturation, followed by 40 cycles of denaturation, annealing, and extension).

• Data Analysis:

  • Determine the cycle threshold (Ct) for each sample.

  • Calculate the relative gene expression using the 2-ΔΔCt method, normalizing the expression of the target gene to a stable housekeeping gene (e.g., GAPDH or ACTB).[21]

Protocol 5: Enzyme-Linked Immunosorbent Assay (ELISA)

This assay is used to quantify the concentration of secreted proteins, such as cytokines, in the cell culture supernatant.[4]

• Sample Collection: After the desired incubation period (Protocol 1), collect the cell culture supernatant from each well. Centrifuge briefly to pellet any detached cells and use the clear supernatant for the assay.

• ELISA Procedure:

  • Perform the ELISA using a commercial kit for the cytokine of interest (e.g., TNF-α, IL-1β) according to the manufacturer's instructions.

  • Briefly, this involves adding standards and samples to a 96-well plate pre-coated with a capture antibody.

  • Incubate, wash, and then add a detection antibody.

  • Incubate, wash, and add a substrate solution (e.g., TMB) to develop a colorimetric signal.

• Measurement: Stop the reaction and measure the absorbance at the appropriate wavelength (e.g., 450 nm) using a microplate reader.

• Analysis: Generate a standard curve by plotting the absorbance of the standards against their known concentrations. Use this curve to calculate the concentration of the cytokine in each experimental sample.

References

• 1. mdpi.com [mdpi.com]
• 2. Salvianolic Acids: Potential Source of Natural Drugs for the Treatment of Fibrosis Disease and Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Activation of Nrf2 signaling by salvianolic acid C attenuates NF‑κB mediated inflammatory response both in vivo and in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. cdn.greenmedinfo.com [cdn.greenmedinfo.com]
• 7. Salvianolic acid C attenuates cerebral ischemic injury through inhibiting neuroinflammation via the TLR4-TREM1-NF-κB pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 8. greenmedinfo.com [greenmedinfo.com]
• 9. Salvianolic Acid C Inhibits the Epithelial-Mesenchymal Transition and Ameliorates Renal Tubulointerstitial Fibrosis [imrpress.com]
• 10. Neuroprotective Effect of Salvianolic Acid C in Neonatal Rats Following Hypoxic-ischemic Brain Damage - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Neuroprotective effects of salvianolic acids combined with Panax notoginseng saponins in cerebral ischemia/reperfusion rats concerning the neurovascular unit and trophic coupling - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 13. broadpharm.com [broadpharm.com]
• 14. cellbiolabs.com [cellbiolabs.com]
• 15. Protocole de western blotting (immunoblotting ou western blot) [sigmaaldrich.com]
• 16. Western blot protocol | Abcam [abcam.com]
• 17. Western Blot Protocols and Recipes | Thermo Fisher Scientific - US [thermofisher.com]
• 18. Western Blot Protocols | Antibodies.com [antibodies.com]
• 19. merckmillipore.com [merckmillipore.com]
• 20. quantabio.com [quantabio.com]
• 21. researchgate.net [researchgate.net]

Application Notes and Protocols for Evaluating the Efficacy of Salvianolic Acid C in Animal Models

For Researchers, Scientists, and Drug Development Professionals

Introduction

Salvianolic acid C (SalC), a polyphenolic compound derived from Salvia miltiorrhiza (Danshen), has garnered significant interest for its therapeutic potential across a spectrum of diseases. Its antioxidant, anti-inflammatory, and anti-fibrotic properties make it a compelling candidate for drug development. These application notes provide a comprehensive overview of preclinical animal models used to evaluate the efficacy of Salvianolic acid C and its related compounds (Salvianolic acids A and B), offering detailed protocols and summarizing key efficacy data. The protocols and data presented are compiled from various preclinical studies and are intended to serve as a guide for researchers designing and conducting their own efficacy studies.

Disease Models and Applications

Salvianolic acids have been investigated in a variety of animal models, demonstrating therapeutic potential in neurological, renal, hepatic, and cardiovascular diseases.

Neurological Disorders

a) Ischemic Stroke

Animal models of ischemic stroke are crucial for evaluating neuroprotective agents. The transient middle cerebral artery occlusion (tMCAO) model in mice is a widely used and clinically relevant model.

Experimental Protocol: Transient Middle Cerebral Artery Occlusion (tMCAO) in Mice [1][2]

• Animals: Male C57BL/6J mice (8-10 weeks old, weighing 18-25 g) are used.[1]

• Anesthesia: Anesthetize the mice with an appropriate anesthetic agent (e.g., isoflurane).

• Surgical Procedure:

  • Make a midline neck incision to expose the right common carotid artery (CCA), external carotid artery (ECA), and internal carotid artery (ICA).

  • Ligate the distal end of the ECA.

  • Temporarily clamp the CCA and ICA.

  • Insert a nylon monofilament (e.g., 6-0) coated with silicon rubber into the ECA and advance it into the ICA to occlude the origin of the middle cerebral artery (MCA).

  • After 60-90 minutes of occlusion, withdraw the filament to allow for reperfusion.

  • Suture the incision.

• Salvianolic Acid C Administration:

  • Administer Salvianolic acid C (e.g., 20 and 40 mg/kg) or vehicle control intraperitoneally or intravenously immediately after reperfusion.[1]

• Efficacy Evaluation:

  • Neurological Deficit Scoring: Assess neurological deficits at 24 hours post-tMCAO using a standardized scoring system (e.g., 0 = no deficit, 4 = severe deficit).

  • Infarct Volume Measurement: At 24 or 48 hours, euthanize the animals, and slice the brains. Stain with 2,3,5-triphenyltetrazolium chloride (TTC) to visualize the infarct area. Calculate the infarct volume as a percentage of the total brain volume.[1]

  • Histopathology: Perform H&E staining to assess neuronal damage and TUNEL staining to quantify apoptosis in the ischemic penumbra.[1]

b) Alzheimer's Disease

Animal models of Alzheimer's disease (AD) are essential for testing therapies aimed at reducing amyloid-beta (Aβ) pathology and improving cognitive function. Both transgenic and peptide-induced models are utilized.[3][4][5][6]

Experimental Protocol: Aβ₂₅₋₃₅ Peptide-Induced Alzheimer's Disease Model in Mice [6]

• Animals: Male ICR mice or other appropriate strains are used.

• Aβ₂₅₋₃₅ Injection:

  • Anesthetize the mice and place them in a stereotaxic frame.

  • Inject aggregated Aβ₂₅₋₃₅ peptide (e.g., 10 μg in 5 μl of saline) intracerebroventricularly (ICV).

• Salvianolic Acid B Administration:

  • Administer Salvianolic acid B (SalB) (e.g., 10 mg/kg) orally or intraperitoneally once daily for a specified period (e.g., 7 days) following the Aβ₂₅₋₃₅ injection.[6]

• Efficacy Evaluation:

  • Behavioral Testing: Perform cognitive tests such as the passive avoidance task or Morris water maze to assess learning and memory.[5][6]

  • Immunohistochemistry: Analyze brain sections for markers of neuroinflammation (e.g., activated microglia and astrocytes).[6]

  • Biochemical Analysis: Measure levels of inflammatory mediators (e.g., iNOS, COX-2) and markers of oxidative stress in brain tissue.[6]

Renal Disorders

a) Acute Kidney Injury

Cisplatin-induced nephrotoxicity is a common and reliable model for studying acute kidney injury (AKI).

Experimental Protocol: Cisplatin-Induced Acute Kidney Injury in Mice [7]

• Animals: Male BALB/c mice (6-8 weeks old) are used.

• Salvianolic Acid C Pre-treatment:

  • Administer Salvianolic acid C (e.g., 5, 10, or 20 mg/kg) intraperitoneally for 10 consecutive days.[7]

• Cisplatin Administration:

  • On day 7 of SalC treatment, administer a single intraperitoneal injection of cisplatin (e.g., 20 mg/kg) to induce AKI.[7]

• Efficacy Evaluation:

  • Renal Function Tests: Collect blood at 72 hours after cisplatin injection and measure serum creatinine (CRE) and blood urea nitrogen (BUN) levels.[7]

  • Histopathology: Euthanize the animals, collect the kidneys, and perform H&E staining to assess tubular damage.

  • Oxidative Stress Markers: Measure levels of malondialdehyde (MDA) and glutathione (GSH) in kidney tissue homogenates.[7]

  • Inflammatory Markers: Analyze the expression of inflammatory proteins (e.g., NF-κB, iNOS, COX-2) in kidney tissue by Western blot.[7]

b) Renal Fibrosis

The unilateral ureteral obstruction (UUO) model is a well-established method for inducing renal tubulointerstitial fibrosis.

Experimental Protocol: Unilateral Ureteral Obstruction (UUO) in Mice [8]

• Animals: Male C57BL/6 mice are used.[8]

• Surgical Procedure:

  • Anesthetize the mice and make a flank incision to expose the left kidney and ureter.

  • Ligate the left ureter at two points using silk sutures.

  • Suture the incision.

• Salvianolic Acid C Administration:

  • Administer Salvianolic acid C (e.g., 10 or 20 mg/kg) by oral gavage daily for the duration of the study (e.g., 14 days).[8]

• Efficacy Evaluation:

  • Histology: At the end of the treatment period, harvest the kidneys and perform Masson's trichrome staining to assess collagen deposition and fibrosis.[8]

  • Immunohistochemistry and Western Blot: Analyze the expression of fibrosis markers such as α-smooth muscle actin (α-SMA), fibronectin, and collagen I.[8]

  • Gene Expression Analysis: Use qRT-PCR to measure the mRNA levels of pro-fibrotic and EMT-related genes.

Hepatic and Cardiac Fibrosis

Carbon tetrachloride (CCl₄)-induced liver fibrosis in rats and angiotensin II-induced cardiac fibrosis in mice are standard models for evaluating anti-fibrotic therapies.

Experimental Protocol: CCl₄-Induced Liver Fibrosis in Rats [9][10]

• Animals: Male Sprague-Dawley or Wistar rats are used.[9][11]

• CCl₄ Administration:

  • Induce liver fibrosis by intraperitoneal or oral administration of CCl₄ (diluted in olive or peanut oil) twice a week for several weeks (e.g., 6 weeks).[9]

• Salvianolic Acid Administration:

  • Administer Salvianolic acid A or B (e.g., 5-30 mg/kg) daily via intraperitoneal injection or oral gavage for the duration of the CCl₄ treatment.[9][10]

• Efficacy Evaluation:

  • Liver Function Tests: Measure serum levels of alanine aminotransferase (ALT) and aspartate aminotransferase (AST).[10]

  • Histopathology: Perform H&E and Masson's trichrome staining on liver sections to assess liver damage and collagen deposition.[9]

  • Fibrosis Markers: Analyze the expression of α-SMA and collagen I in liver tissue.[9]

Summary of Quantitative Data

Disease Model	Animal	Compound	Dosage	Key Efficacy Endpoints and Results	Reference
Ischemic Stroke	C57BL/6J Mice	Salvianolic acid C	20 and 40 mg/kg	↓ Infarct volume↓ Neurological deficit score↓ Neuronal apoptosis	[1]
Alzheimer's Disease	5xFAD Mice	Salvianolic acid B	20 mg/kg/day	↓ Retinal structural and functional deficits↓ Aβ generation by inhibiting BACE1	[5]
Acute Kidney Injury	BALB/c Mice	Salvianolic acid C	20 mg/kg	↓ Serum Creatinine and BUN↓ Renal tubular damage↓ Oxidative stress (MDA)↑ Antioxidant capacity (GSH)	[7]
Renal Fibrosis	C57BL/6 Mice	Salvianolic acid C	10 and 20 mg/kg	↓ Renal tubulointerstitial fibrosis↓ Expression of α-SMA, fibronectin, and collagen I	[8]
Liver Fibrosis	Rats	Salvianolic acid A	5 and 15 mg/kg	↓ Liver fibrosis scores↓ Collagen deposition↓ α-SMA expression	[9]
Cardiac Fibrosis	C57BL/6J Mice	Salvianolic acid B	20 and 40 mg/kg	↓ Myocardial fibrosis↓ Collagen depositionImproved cardiac function	[12]

Signaling Pathways and Mechanisms of Action

Salvianolic acid C and related compounds exert their therapeutic effects by modulating multiple signaling pathways involved in inflammation, oxidative stress, apoptosis, and fibrosis.

Diagrams of Signaling Pathways and Experimental Workflows

Experimental workflow for the tMCAO model.

SalC's role in the TLR4-TREM1-NF-κB pathway.

Workflow for the cisplatin-induced AKI model.

SalC's inhibitory effect on the TGF-β/Smad pathway.

Conclusion

The preclinical data strongly support the therapeutic potential of Salvianolic acid C and its related compounds in a range of diseases characterized by inflammation, oxidative stress, and fibrosis. The animal models and protocols described herein provide a solid foundation for researchers to further investigate the efficacy and mechanisms of action of these promising natural products. Standardization of these models and endpoints will be crucial for the successful translation of these findings into clinical applications.

References

• 1. Salvianolic acid C attenuates cerebral ischemic injury through inhibiting neuroinflammation via the TLR4-TREM1-NF-κB pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Salvianolic acid C attenuates cerebral ischemic injury through inhibiting neuroinflammation via the TLR4-TREM1-NF-κB pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Molecular Pharmacology of Rosmarinic and Salvianolic Acids: Potential Seeds for Alzheimer’s and Vascular Dementia Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 4. caringsunshine.com [caringsunshine.com]
• 5. Salvianolic acid B ameliorates retinal deficits in an early-stage Alzheimer’s disease mouse model through downregulating BACE1 and Aβ generation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Neuroprotective effects of salvianolic acid B on an Aβ25-35 peptide-induced mouse model of Alzheimer's disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. Salvianolic Acid C Inhibits the Epithelial-Mesenchymal Transition and Ameliorates Renal Tubulointerstitial Fibrosis [imrpress.com]
• 9. Salvianolic acid A attenuates CCl4-induced liver fibrosis by regulating the PI3K/AKT/mTOR, Bcl-2/Bax and caspase-3/cleaved caspase-3 signaling pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Salvianolic acid B protects against acute and chronic liver injury by inhibiting Smad2C/L phosphorylation - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Salvianolic Acid B Attenuates Rat Hepatic Fibrosis via Downregulating Angiotensin II Signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]

Application Notes and Protocols for the Synthesis of Salvianolic Acid C Derivatives

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the techniques for synthesizing derivatives of Salvianolic acid C, a bioactive compound with significant therapeutic potential. The protocols detailed below are intended to serve as a guide for researchers in the fields of medicinal chemistry, pharmacology, and drug development.

Introduction

Salvianolic acid C is a water-soluble phenolic acid predominantly found in Salvia miltiorrhiza (Danshen), a plant widely used in traditional Chinese medicine. It is structurally composed of Danshensu and Tournefolic acid A, linked by an ester bond.[1][2] Due to its potent antioxidant, anti-inflammatory, and other pharmacological activities, there is growing interest in synthesizing its derivatives to enhance bioavailability, stability, and therapeutic efficacy.[2][3] This document outlines key synthetic strategies, detailed experimental protocols, and the biological evaluation of these derivatives.

Synthetic Strategies

The synthesis of Salvianolic acid C derivatives primarily involves two key stages: the construction of the benzofuran core, analogous to Tournefolic acid A, and the subsequent esterification with a protected Danshensu moiety.

Key synthetic techniques include:

• Palladium-catalyzed cross-coupling reactions: These are instrumental in forming the 2-arylbenzofuran skeleton. The Sonogashira coupling of an o-iodophenol with a terminal alkyne is a widely employed method.[1][4]

• Esterification: The final step involves the coupling of the synthesized benzofuran carboxylic acid with a protected Danshensu derivative to form the ester linkage characteristic of Salvianolic acid C.

Data Presentation

Table 1: Xanthine Oxidase Inhibitory Activity of 2-Arylbenzofuran Derivatives of Salvianolic Acid C[3][4]

Compound	R1	R2	R3	R4	IC50 (μM)
5b	H	OH	H	H	4.15 ± 0.31
6a	OH	H	H	H	6.36 ± 0.45
6e	H	H	OH	OH	3.99 ± 0.28
6f	H	OH	OH	H	5.21 ± 0.39
Allopurinol	-	-	-	-	5.84 ± 0.18[1][5]

IC50 values represent the concentration of the compound required to inhibit 50% of the xanthine oxidase activity.

Experimental Protocols

Protocol 1: Synthesis of 2-Arylbenzofuran Derivatives

This protocol describes a general procedure for the synthesis of 2-arylbenzofuran derivatives, which are key intermediates for Salvianolic acid C analogues.[3][6]

Materials:

• Substituted 2-iodophenol

• Substituted phenylacetylene

• Palladium(II) acetate (Pd(OAc)2)

• Copper(I) iodide (CuI)

• Triphenylphosphine (PPh3)

• Triethylamine (TEA)

• N,N-Dimethylformamide (DMF), anhydrous

• Ethyl acetate

• Hexane

• Saturated aqueous solution of ammonium chloride (NH4Cl)

• Brine

• Anhydrous sodium sulfate (Na2SO4)

Procedure:

• To a solution of the substituted 2-iodophenol (1.0 eq) and substituted phenylacetylene (1.2 eq) in anhydrous DMF, add Pd(OAc)2 (0.05 eq), CuI (0.1 eq), and PPh3 (0.2 eq).

• Degas the mixture with argon for 15 minutes.

• Add triethylamine (3.0 eq) and stir the reaction mixture at 80 °C under an argon atmosphere for 12 hours.

• After completion of the reaction (monitored by TLC), cool the mixture to room temperature and pour it into a saturated aqueous solution of NH4Cl.

• Extract the aqueous layer with ethyl acetate (3 x 50 mL).

• Combine the organic layers, wash with brine, dry over anhydrous Na2SO4, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel using a hexane-ethyl acetate gradient to afford the desired 2-arylbenzofuran derivative.

Protocol 2: Esterification for the Synthesis of Salvianolic Acid C Derivatives

This protocol outlines the esterification of a synthesized 2-arylbenzofuran carboxylic acid with a protected Danshensu derivative.

Materials:

• 2-Arylbenzofuran carboxylic acid intermediate

• Protected Danshensu (e.g., as a methyl ester with protected hydroxyl groups)

• N,N'-Dicyclohexylcarbodiimide (DCC)

• 4-Dimethylaminopyridine (DMAP)

• Dichloromethane (DCM), anhydrous

Procedure:

• Dissolve the 2-arylbenzofuran carboxylic acid (1.0 eq), protected Danshensu derivative (1.1 eq), and DMAP (0.1 eq) in anhydrous DCM.

• Cool the reaction mixture to 0 °C in an ice bath.

• Add a solution of DCC (1.2 eq) in anhydrous DCM dropwise.

• Allow the reaction to warm to room temperature and stir for 24 hours.

• Monitor the reaction progress by TLC.

• Once the reaction is complete, filter the mixture to remove the dicyclohexylurea byproduct.

• Wash the filtrate with 1 M HCl, saturated aqueous NaHCO3, and brine.

• Dry the organic layer over anhydrous Na2SO4 and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

• Deprotect the hydroxyl groups using appropriate methods (e.g., BBr3 for methoxy groups) to yield the final Salvianolic acid C derivative.

Protocol 3: Purification and Characterization

Purification:

• High-Performance Liquid Chromatography (HPLC): Final purification of the synthesized derivatives is typically achieved by preparative HPLC. A C18 column is commonly used with a gradient elution of acetonitrile and water containing 0.1% formic acid.[7][8]

Characterization:

• Nuclear Magnetic Resonance (NMR): 1H and 13C NMR spectroscopy are used to confirm the chemical structure of the synthesized compounds.

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) is employed to determine the exact mass and confirm the elemental composition.

Mandatory Visualization

Signaling Pathways

Salvianolic acid C and its derivatives have been shown to modulate several key signaling pathways involved in inflammation and oxidative stress.

References

• 1. researchgate.net [researchgate.net]
• 2. Xanthine oxidase inhibitory study of eight structurally diverse phenolic compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Synthesis and evaluation of xanthine oxidase inhibitory and antioxidant activities of 2-arylbenzo[b]furan derivatives based on salvianolic acid C - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Investigation of the interaction between salvianolic acid C and xanthine oxidase: Insights from experimental studies merging with molecular docking methods - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. HPLC determination and pharmacokinetic studies of salvianolic acid B in rat plasma after oral administration of Radix Salviae Miltiorrhizae extract - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Nanopore analysis of salvianolic acids in herbal medicines - PMC [pmc.ncbi.nlm.nih.gov]

Salvianolic Acid C: Applications and Protocols for In Vitro Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

Salvianolic acid C (SalC) is a water-soluble polyphenolic compound extracted from the traditional Chinese medicine Danshen (Salvia miltiorrhiza).[1][2] Emerging as a molecule of significant interest in biomedical research, SalC has demonstrated a spectrum of pharmacological activities in cell culture studies. These include potent anti-inflammatory, neuroprotective, anti-fibrotic, and anti-cancer effects.[1][3][4][5] Its mechanisms of action are multifaceted, often involving the modulation of key signaling pathways. This document provides detailed application notes and experimental protocols for the use of Salvianolic acid C in cell culture research, aimed at guiding researchers in harnessing its therapeutic potential.

Physicochemical Properties

Property	Value
Molecular Formula	C₂₆H₂₀O₁₀
Molecular Weight	492.43 g/mol
CAS Number	115841-09-3
Solubility	Soluble in DMSO

Source:[6]

Applications in Cell Culture Studies

Salvianolic acid C has been investigated across various in vitro models, demonstrating significant therapeutic potential.

Anti-Inflammatory Effects

SalC exhibits robust anti-inflammatory properties by targeting key inflammatory mediators and signaling pathways. In vitro studies have shown that SalC can significantly inhibit the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α), interleukin-1β (IL-1β), and interleukin-6 (IL-6) in lipopolysaccharide (LPS)-stimulated microglial cells and human periodontal ligament stem cells.[3][6] The underlying mechanism often involves the inhibition of the NF-κB signaling pathway.[3] Furthermore, SalC has been shown to down-regulate the Toll-like receptor 4 (TLR4)-triggering receptor expressed on myeloid cells 1 (TREM1)-NF-κB pathway in microglia, which is crucial for its anti-inflammatory effect in the context of ischemic stroke.[5][7]

Neuroprotective Effects

In models of neurological damage, SalC has demonstrated significant neuroprotective capabilities. It can protect against cerebral ischemic injury by suppressing microglial M1 polarization and promoting angiogenesis.[8] Studies have shown that SalC treatment can reduce neuronal apoptosis and improve neurological function in models of transient middle cerebral artery occlusion (tMCAO).[5] The neuroprotective mechanism is linked to the inhibition of neuroinflammation and oxidative stress, partly through the JNK pathway.[9]

Anti-Fibrotic Activity

SalC has shown promise in mitigating fibrosis in renal models. It can ameliorate renal tubulointerstitial fibrosis by inhibiting the epithelial-mesenchymal transition (EMT).[4] This anti-fibrotic effect is mediated through the inhibition of the transforming growth factor-β (TGF-β)/Smad signaling pathway.[4] In TGF-β-stimulated kidney epithelial cells, SalC dose-dependently reduces the expression of fibrotic markers.[4]

Anti-Cancer Properties

While research on Salvianolic acid C's direct anti-cancer effects is less extensive compared to other salvianolic acids like A and B, the family of compounds is known to inhibit cancer cell proliferation, migration, and invasion, as well as promote apoptosis by targeting pathways like PI3K/Akt and MAPK.[1][10][11] Given the shared structural features, SalC is a compound of interest for cancer research.

Quantitative Data Summary

The following tables summarize the effective concentrations and observed effects of Salvianolic acid C in various cell culture experiments.

Table 1: Anti-Inflammatory and Neuroprotective Effects of Salvianolic Acid C

Cell Line	Model/Stimulus	SalC Concentration	Incubation Time	Key Findings
Microglia	LPS-induced neuroinflammation	1 and 5 µM	Not Specified	Significantly inhibited NO production and iNOS expression. Decreased overproduction of TNF-α, IL-1β, IL-6, and IL-10.
BV2 microglia	Not Specified	Not Specified	Not Specified	Suppressed M1 polarization and reduced inflammatory factor levels.
bEnd.3 endothelial cells	Hypoxia	Not Specified	Not Specified	Promoted tubule formation and increased expression of VEGFR2 and Notch1.
Human Periodontal Ligament Stem Cells (hPDLSCs)	LPS (1 µg/mL)	0-5 mM (pretreatment)	1 hour (pretreatment), 24 hours (with LPS)	Dose-dependently inhibited the expression of TNF-α, IL-6, and IL-1β.
HEK293T cells expressing human-ACE2	SARS-CoV-2 pseudovirus	0-100 µM	Not Specified	Inhibited SARS-CoV-2 pseudovirus entry with an IC50 of 3.85 µM.

Source:[6][8][12]

Table 2: Anti-Fibrotic Effects of Salvianolic Acid C

Cell Line	Model/Stimulus	SalC Concentration	Incubation Time	Key Findings
Human kidney epithelial cells (HK2)	TGF-β stimulation	10 µM to 100 µM	Not Specified	Dose-dependently inhibited Smad3 phosphorylation and up-regulated Smad7 expression. Reduced expression of N-cadherin and vimentin.
Rat kidney fibroblasts (NRK-49F)	Not Specified	Not Specified	Not Specified	Inhibited extracellular matrix protein expression in a dose-dependent manner.

Source:[4]

Experimental Protocols

Protocol 1: Assessment of Anti-Inflammatory Activity in Microglial Cells

This protocol outlines the steps to evaluate the anti-inflammatory effects of Salvianolic acid C on LPS-stimulated microglial cells.

1. Cell Culture and Seeding:

• Culture BV2 microglial cells in Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin at 37°C in a humidified atmosphere of 5% CO₂.
• Seed the cells in 96-well plates for cytokine analysis or larger plates for protein extraction at an appropriate density and allow them to adhere overnight.

2. Salvianolic Acid C and LPS Treatment:

• Prepare a stock solution of Salvianolic acid C in DMSO. Further dilute in culture medium to achieve final working concentrations (e.g., 1, 5, 10 µM). A vehicle control (DMSO) should be included.
• Pre-treat the cells with various concentrations of SalC for 1-2 hours.
• Stimulate the cells with lipopolysaccharide (LPS) (e.g., 1 µg/mL) for a specified time (e.g., 24 hours) to induce an inflammatory response.

3. Analysis of Inflammatory Markers:

• Cytokine Measurement (ELISA): Collect the cell culture supernatant. Measure the concentrations of TNF-α, IL-1β, and IL-6 using commercially available ELISA kits according to the manufacturer's instructions.
• Nitric Oxide (NO) Assay (Griess Reagent): Measure the accumulation of nitrite in the culture supernatant as an indicator of NO production.
• Western Blot Analysis: Lyse the cells to extract total protein. Separate proteins by SDS-PAGE, transfer to a PVDF membrane, and probe with primary antibodies against key inflammatory proteins (e.g., p-NF-κB p65, iNOS, COX-2) and a loading control (e.g., β-actin or GAPDH).

Protocol 2: Evaluation of Anti-Fibrotic Effects in Kidney Epithelial Cells

This protocol describes how to assess the inhibitory effect of Salvianolic acid C on TGF-β1-induced epithelial-mesenchymal transition (EMT) in human kidney epithelial (HK2) cells.

1. Cell Culture and Seeding:

• Culture HK2 cells in DMEM/F12 medium supplemented with 10% FBS and 1% penicillin-streptomycin.
• Seed cells and grow to 70-80% confluency.

2. Treatment with TGF-β1 and Salvianolic Acid C:

• Serum-starve the cells for 12-24 hours.
• Pre-treat the cells with different concentrations of SalC (e.g., 10, 50, 100 µM) for 1 hour.
• Stimulate the cells with recombinant human TGF-β1 (e.g., 5 ng/mL) for 24-48 hours to induce EMT.

3. Assessment of Fibrotic Markers:

• Western Blot Analysis: Extract total protein from the cell lysates. Perform Western blotting to detect the expression of EMT markers such as N-cadherin, vimentin (mesenchymal markers), E-cadherin (epithelial marker), and key signaling proteins like phosphorylated Smad3 (p-Smad3) and Smad7.
• Immunofluorescence Staining: Grow cells on coverslips. After treatment, fix the cells, permeabilize, and stain with primary antibodies against EMT markers (e.g., N-cadherin). Use fluorescently labeled secondary antibodies and visualize the protein expression and localization using a fluorescence microscope.

Signaling Pathway and Workflow Diagrams

Caption: SalC inhibits neuroinflammation via the TLR4-TREM1-NF-κB pathway.

Caption: SalC ameliorates renal fibrosis by inhibiting the TGF-β/Smad pathway.

Caption: General experimental workflow for studying SalC in cell culture.

References

• 1. Frontiers | Salvianolic Acids: Potential Source of Natural Drugs for the Treatment of Fibrosis Disease and Cancer [frontiersin.org]
• 2. Salvianolic Acids: Potential Source of Natural Drugs for the Treatment of Fibrosis Disease and Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Activation of Nrf2 signaling by salvianolic acid C attenuates NF‑κB mediated inflammatory response both in vivo and in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Salvianolic Acid C Inhibits the Epithelial-Mesenchymal Transition and Ameliorates Renal Tubulointerstitial Fibrosis [imrpress.com]
• 5. Salvianolic acid C attenuates cerebral ischemic injury through inhibiting neuroinflammation via the TLR4-TREM1-NF-κB pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Salvianolic acid C | CYP2C8 and CYP2J2 inhibitor | TargetMol [targetmol.com]
• 7. greenmedinfo.com [greenmedinfo.com]
• 8. Salvianolic acid C improves cerebral ischemia reperfusion injury through suppressing microglial cell M1 polarization and promoting cerebral angiogenesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Neuroprotective Effect of Salvianolic Acid C in Neonatal Rats Following Hypoxic-ischemic Brain Damage - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Anticancer effects of salvianolic acid A through multiple signaling pathways (Review) - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Salvianolic acid A & B: potential cytotoxic polyphenols in battle against cancer via targeting multiple signaling pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 12. medchemexpress.com [medchemexpress.com]

Application Notes and Protocols for the Development of Salvianolic Acid C-Loaded Nanoparticles

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of methods for the development of nanoparticles encapsulating Salvianolic Acid C (SAC). Due to the limited availability of direct literature on SAC-loaded nanoparticles, this document adapts established protocols for other water-soluble salvianolic acids, such as Salvianolic Acid B (SAB). The provided methodologies and data serve as a foundational guide for the formulation, characterization, and application of SAC nanocarriers.

Introduction to Salvianolic Acid C and Nanoparticle Drug Delivery

Salvianolic Acid C is a water-soluble polyphenolic compound extracted from Salvia miltiorrhiza (Danshen), a plant widely used in traditional Chinese medicine.[1] Like other salvianolic acids, SAC exhibits a range of biological activities, including antioxidant, anti-inflammatory, and potential anti-cancer effects. However, its therapeutic application can be limited by poor bioavailability and rapid in vivo clearance.

Nanoparticle-based drug delivery systems offer a promising strategy to overcome these limitations. By encapsulating SAC within a nanoparticle matrix, it is possible to:

• Enhance bioavailability: Protect SAC from degradation and improve its absorption.

• Prolong circulation time: Reduce rapid clearance from the body.

• Enable targeted delivery: Modify the nanoparticle surface to direct SAC to specific tissues or cells.

• Control release kinetics: Modulate the release of SAC over time for sustained therapeutic effects.

This document outlines protocols for three distinct types of nanoparticles that can be adapted for SAC loading: albumin-based nanoparticles, gelatin-based nanoparticles, and hollow mesoporous silica nanoparticles.

Quantitative Data Summary

While specific data for Salvianolic Acid C-loaded nanoparticles is limited in the current literature, the following tables summarize typical characterization data for nanoparticles loaded with the structurally similar Salvianolic Acid B. These values can serve as a benchmark for the development and optimization of SAC-loaded formulations.

Table 1: Physicochemical Properties of Salvianolic Acid B-Loaded Nanoparticles

Nanoparticle Type	Average Particle Size (nm)	Polydispersity Index (PDI)	Zeta Potential (mV)	Reference
Albumin Nanoparticles	138.3 ± 0.02	< 0.2	-41.4 ± 1.30	[2]
Chitosan Nanoparticles	100 - 300	< 0.2	Positive Charge	[3]
Mesoporous Silica Nanoparticles	110	Not Reported	Not Reported	[4]
Polydopamine-modified HMONs	172.3 ± 0.18	< 0.2	-24.13 ± 0.47	[2]

Table 2: Drug Loading and Encapsulation Efficiency of Salvianolic Acid B-Loaded Nanoparticles

Nanoparticle Type	Drug Loading (DL) %	Encapsulation Efficiency (EE) %	Reference
Polydopamine-modified HMONs	18.37 ± 0.04	Not Reported	[2]
Chitosan Nanoparticles	Not Reported	51.43	[5]
Phospholipid Complex Nanoparticles	Not Reported	Not Reported, but enhanced bioavailability	[6]

Experimental Protocols

The following are detailed protocols for the preparation of three different types of nanoparticles, adapted for the encapsulation of Salvianolic Acid C.

Preparation of Salvianolic Acid C-Loaded Albumin Nanoparticles

This protocol utilizes the desolvation method, a common technique for preparing protein-based nanoparticles.

Materials:

• Salvianolic Acid C (SAC)

• Bovine Serum Albumin (BSA) or Human Serum Albumin (HSA)

• Ethanol

• Glutaraldehyde solution (8% v/v)

• Deionized water

• Phosphate Buffered Saline (PBS)

Equipment:

• Magnetic stirrer with heating plate

• Microfluidic device (optional, for improved size control)

• Ultrasonic bath/sonicator

• Centrifuge with temperature control

• Lyophilizer (freeze-dryer)

Protocol:

• Preparation of SAC Solution: Dissolve a precise amount of Salvianolic Acid C in deionized water or a suitable buffer to create a stock solution.

• Preparation of Albumin Solution: Dissolve BSA or HSA in deionized water to a concentration of 10-50 mg/mL. Stir gently until fully dissolved.

• Desolvation:

  • Place the albumin solution on a magnetic stirrer.

  • Slowly add ethanol dropwise to the albumin solution at a constant rate. The addition of the desolvating agent (ethanol) will cause the albumin to precipitate, forming nanoparticles.

  • To incorporate SAC, it can be added to the albumin solution before desolvation.

• Cross-linking:

  • To stabilize the newly formed nanoparticles, add a specific volume of 8% glutaraldehyde solution.

  • Allow the mixture to stir for 12-24 hours at room temperature to ensure complete cross-linking.

• Purification:

  • Centrifuge the nanoparticle suspension to pellet the nanoparticles and remove unreacted reagents and free SAC.

  • Resuspend the nanoparticle pellet in deionized water or PBS.

  • Repeat the centrifugation and resuspension steps three times.

• Storage: The purified SAC-loaded albumin nanoparticles can be stored as a suspension at 4°C or lyophilized for long-term storage.

Preparation of Salvianolic Acid C-Loaded Gelatin Nanoparticles

This protocol is based on the two-step desolvation method.

Materials:

• Salvianolic Acid C (SAC)

• Gelatin (Type A or B)

• Acetone

• Glutaraldehyde solution (25% v/v)

• Deionized water

Equipment:

• Magnetic stirrer with heating plate

• Centrifuge

• Lyophilizer

Protocol:

• Gelatin Purification (First Desolvation):

  • Dissolve 1.25 g of gelatin in 25 mL of deionized water at 50°C with stirring.

  • Add 25 mL of acetone to precipitate the high molecular weight gelatin.

  • Discard the supernatant and redissolve the gelatin precipitate in 25 mL of deionized water.

• Nanoparticle Formation (Second Desolvation):

  • Adjust the pH of the gelatin solution to 2.5.

  • Add 75 mL of acetone dropwise while stirring to form the nanoparticles.

  • Incorporate SAC by dissolving it in the gelatin solution prior to the second desolvation step.

• Cross-linking:

  • Add 250 µL of 25% glutaraldehyde solution to the nanoparticle suspension.

  • Stir for 12 hours at 600 rpm.

• Purification:

  • Purify the nanoparticles by repeated cycles of centrifugation and resuspension in a 30% acetone/water solution.

  • After the final wash, resuspend the nanoparticles in deionized water and evaporate the residual acetone.

• Storage: Store the final nanoparticle suspension at 4°C.

Preparation of Salvianolic Acid C-Loaded Hollow Mesoporous Silica Nanoparticles (HMSNs)

This method involves the synthesis of HMSNs followed by drug loading.

Materials:

• Salvianolic Acid C (SAC)

• Cetyltrimethylammonium bromide (CTAB)

• Tetraethyl orthosilicate (TEOS)

• Ammonia solution

• Ethanol

• Deionized water

Equipment:

• Magnetic stirrer with heating plate

• Centrifuge

• Furnace for calcination

Protocol:

• Synthesis of Solid Silica Core: Prepare solid silica nanoparticles using the Stöber method.

• Coating with Mesoporous Silica Shell:

  • Disperse the solid silica cores in a solution of CTAB.

  • Add TEOS as the silica source and ammonia as a catalyst to form a mesoporous silica shell around the core.

• Creation of Hollow Structure:

  • Remove the CTAB template by calcination at a high temperature (e.g., 550°C).

  • Etch away the solid silica core using a suitable agent (e.g., Na₂CO₃ solution) to form the hollow structure.

• Drug Loading:

  • Disperse the activated (calcined) HMSNs in a concentrated solution of Salvianolic Acid C.

  • Stir the mixture for 24 hours to allow for diffusion of SAC into the pores and hollow core of the nanoparticles.

• Purification and Storage:

  • Centrifuge the SAC-loaded HMSNs to remove the unloaded drug.

  • Wash the nanoparticles with deionized water and dry them.

  • Store the dried powder at room temperature.

Visualization of Workflows and Signaling Pathways

Experimental Workflow for Nanoparticle Preparation

Caption: General workflow for the preparation of Salvianolic Acid C-loaded nanoparticles.

Signaling Pathways Modulated by Salvianolic Acid C

Salvianolic Acid C has been shown to modulate several key signaling pathways involved in inflammation, oxidative stress, and cell survival.

CaMKK-AMPK-Sirt1 Signaling Pathway:

Caption: Salvianolic Acid C activates the CaMKK-AMPK-Sirt1 pathway to reduce oxidative stress.

NF-κB Signaling Pathway:

Caption: Salvianolic Acid C inhibits the NF-κB signaling pathway to reduce inflammation.

JAK-STAT Signaling Pathway:

Caption: Salvianolic Acid C may inhibit the JAK-STAT pathway, reducing inflammatory responses.

References

• 1. phcog.com [phcog.com]
• 2. researchgate.net [researchgate.net]
• 3. Influence of Chitosan Nanoparticles as the Absorption Enhancers on Salvianolic acid B In vitro and In vivo Evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. LOADING...... [tmrjournals.com]
• 5. Antibacterial Potentialities of Chitosan Nanoparticles Loaded with Salvianolic Acid B and Tanshinone IIA | Semantic Scholar [semanticscholar.org]
• 6. Enhanced oral bioavailability of salvianolic acid B by phospholipid complex loaded nanoparticles - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Spectroscopic Analysis of Salvianolic Acid C

Introduction

Salvianolic acid C is a potent bioactive phenolic acid isolated from the roots and rhizomes of Salvia miltiorrhiza Bunge (Danshen). As a compound of significant interest in pharmaceutical research and drug development, its comprehensive structural elucidation and quantification are paramount. This document provides detailed application notes and standardized protocols for the spectroscopic analysis of Salvianolic acid C, intended for researchers, scientists, and drug development professionals. The methodologies cover Ultraviolet-Visible (UV-Vis) Spectroscopy, Fourier-Transform Infrared (FT-IR) Spectroscopy, Nuclear Magnetic Resonance (NMR) Spectroscopy, and Liquid Chromatography-Mass Spectrometry (LC-MS). Additionally, a key signaling pathway influenced by Salvianolic acid C is illustrated to provide context for its biological activity.

Spectroscopic Data Summary

The following tables summarize the key quantitative data obtained from the spectroscopic analysis of Salvianolic acid C.

Table 1: UV-Visible Spectroscopic Data for Salvianolic Acid C

Solvent	λmax (nm)	Reference
Methanol	222, 266, 296, 347	[1]

Table 2: FT-IR Spectroscopic Data (Reference: Salvianolic Acid B)

Note: Due to the structural similarity between Salvianolic acid C and Salvianolic acid B, the FT-IR data for Salvianolic acid B is provided as a reference.

Wavenumber (cm⁻¹)	Assignment
~3386	O-H stretching (phenolic hydroxyl)
~1718	C=O stretching (ester)
~1600-1450	C=C stretching (aromatic rings)
~1200-1000	C-O stretching

Table 3: Mass Spectrometry Data for Salvianolic Acid C

Parameter	Value	Reference
Molecular Formula	C₂₆H₂₀O₁₀
Molecular Weight	492.44 g/mol
Ionization Mode	Electrospray Ionization (ESI), Negative
Precursor Ion [M-H]⁻	m/z 491
Major Fragment Ions	m/z 293

Table 4: ¹H and ¹³C NMR Spectroscopic Data for Salvianolic Acid C

Note: The following data is referenced from the Journal of the Chinese Chemical Society, 2003, 50, 1079-1084. Access to the full detailed spectral data was not available.

Nucleus	Solvent	Reference
¹H NMR	CD₃OD
¹³C NMR	CD₃OD

Experimental Protocols

A generalized workflow for the spectroscopic analysis of Salvianolic acid C is presented below.

Figure 1: General experimental workflow for the spectroscopic analysis of Salvianolic acid C.

UV-Visible Spectroscopy Protocol

Objective: To determine the absorption maxima of Salvianolic acid C.

Materials:

• Salvianolic acid C standard

• Methanol (spectroscopic grade)

• Quartz cuvettes

• UV-Vis spectrophotometer

Procedure:

• Sample Preparation: Prepare a stock solution of Salvianolic acid C in methanol at a concentration of 1 mg/mL. From the stock solution, prepare a working solution with a concentration of 10 µg/mL in methanol.

• Instrumentation:

  • Turn on the UV-Vis spectrophotometer and allow the lamps to warm up for at least 15 minutes.

  • Set the wavelength range to 200-400 nm.

• Measurement:

  • Fill a quartz cuvette with methanol to serve as a blank and zero the instrument.

  • Rinse the cuvette with the Salvianolic acid C working solution and then fill it.

  • Place the sample cuvette in the spectrophotometer and record the absorption spectrum.

• Data Analysis: Identify the wavelengths of maximum absorbance (λmax).

FT-IR Spectroscopy Protocol

Objective: To obtain the infrared spectrum of Salvianolic acid C to identify its functional groups.

Materials:

• Salvianolic acid C standard

• Potassium bromide (KBr, IR grade)

• Agate mortar and pestle

• Pellet press

• FT-IR spectrometer

Procedure:

• Sample Preparation (KBr Pellet):

  • Thoroughly dry the Salvianolic acid C sample and KBr to remove any moisture.

  • In an agate mortar, grind 1-2 mg of Salvianolic acid C with approximately 100-200 mg of KBr until a fine, homogeneous powder is obtained.

  • Transfer the powder to a pellet press die and apply pressure (typically 8-10 tons) for several minutes to form a transparent or semi-transparent pellet.

• Instrumentation:

  • Place the KBr pellet in the sample holder of the FT-IR spectrometer.

  • Record a background spectrum of the empty sample compartment.

• Measurement:

  • Acquire the FT-IR spectrum of the sample from 4000 to 400 cm⁻¹.

• Data Analysis: Identify the characteristic absorption bands and assign them to the corresponding functional groups.

Liquid Chromatography-Mass Spectrometry (LC-MS) Protocol

Objective: To confirm the molecular weight and obtain fragmentation patterns of Salvianolic acid C for structural confirmation and quantification.

Materials:

• Salvianolic acid C standard

• Acetonitrile (LC-MS grade)

• Formic acid (LC-MS grade)

• Ultrapure water

• LC-MS system with an electrospray ionization (ESI) source

Procedure:

• Sample Preparation: Dissolve Salvianolic acid C in a mixture of acetonitrile and water (e.g., 50:50 v/v) to a final concentration of 1 µg/mL.

• Chromatographic Conditions:

  • Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 3.5 µm).

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: Acetonitrile.

  • Gradient: A typical gradient would start with a low percentage of B, increasing to a high percentage over 15-20 minutes to elute the compound.

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 5 µL.

• Mass Spectrometry Conditions:

  • Ionization Mode: Electrospray Ionization (ESI), negative ion mode.

  • Scan Range: m/z 100-600.

  • Capillary Voltage: 3-4 kV.

  • Drying Gas Temperature: 300-350 °C.

  • Nebulizer Pressure: 30-40 psi.

• Data Analysis: Extract the ion chromatogram for the [M-H]⁻ ion of Salvianolic acid C (m/z 491). Analyze the mass spectrum to confirm the molecular weight and study the fragmentation pattern in MS/MS mode.

Nuclear Magnetic Resonance (NMR) Spectroscopy Protocol

Objective: To obtain detailed structural information of Salvianolic acid C through ¹H and ¹³C NMR spectroscopy.

Materials:

• Salvianolic acid C standard (5-10 mg for ¹H, 20-50 mg for ¹³C)

• Deuterated methanol (CD₃OD)

• NMR tubes

• NMR spectrometer

Procedure:

• Sample Preparation:

  • Dissolve the required amount of Salvianolic acid C in approximately 0.6-0.7 mL of CD₃OD directly in a clean, dry NMR tube.

  • Ensure the sample is fully dissolved and the solution is homogeneous.

• Instrumentation:

  • Tune and shim the NMR spectrometer according to standard procedures.

• Measurement:

  • Acquire the ¹H NMR spectrum.

  • Acquire the proton-decoupled ¹³C NMR spectrum.

  • If further structural elucidation is needed, perform 2D NMR experiments such as COSY, HSQC, and HMBC.

• Data Analysis: Process the spectra (Fourier transform, phase correction, and baseline correction). Integrate the ¹H NMR signals and determine the chemical shifts (δ) and coupling constants (J). Assign the signals in both ¹H and ¹³C spectra to the respective atoms in the Salvianolic acid C molecule.

Biological Activity Context: Signaling Pathway

Salvianolic acid C has been shown to exhibit a range of biological activities, including anti-fibrotic effects. One of the key signaling pathways modulated by salvianolic acids is the Transforming Growth Factor-β (TGF-β)/Smad pathway. Inhibition of this pathway can ameliorate fibrosis.

Figure 2: Inhibition of the TGF-β/Smad signaling pathway by Salvianolic acid C.

References

• 1. researchgate.net [researchgate.net]

Application Notes: Using CRISPR-Cas9 to Identify Targets of Salvianolic Acid C

Introduction

Salvianolic acid C (Sal C) is a water-soluble polyphenolic compound derived from Salvia miltiorrhiza (Danshen), a plant used extensively in traditional medicine.[1] Like other salvianolic acids, Sal C exhibits a range of biological activities, including anti-inflammatory, antioxidant, and anti-cancer effects.[2][3] It has been shown to inhibit cytochrome P450 enzymes and modulate signaling pathways such as NF-κB and CaMKK–AMPK–Sirt1.[2][4] However, the direct molecular targets responsible for its therapeutic effects are not fully elucidated. Identifying these targets is a critical step in validating its mechanism of action and developing it as a therapeutic agent.[5]

The advent of CRISPR-Cas9 technology provides a powerful, unbiased platform for drug target deconvolution.[6] By systematically knocking out every gene in the genome, a CRISPR-based screen can identify genes that are essential for a compound's activity.[] When a cell population is treated with a cytotoxic compound like Sal C, cells that have a knockout of the drug's target gene (or a critical pathway component) may survive, becoming enriched in the population.[8] High-throughput sequencing can then identify these enriched genes, revealing the compound's molecular targets and mechanism of action.[9]

This document provides a detailed protocol for employing a genome-wide CRISPR-Cas9 knockout screen to identify and validate the molecular targets of Salvianolic acid C.

Experimental Protocols

Protocol 1: Genome-Wide CRISPR-Cas9 Knockout Screen

This protocol outlines the steps for a pooled, genome-wide CRISPR-Cas9 loss-of-function screen to identify genes that, when knocked out, confer resistance to Salvianolic acid C.

1. Cell Line Selection and Preparation

• Cell Line Choice: Select a human cell line that is sensitive to Sal C. A cancer cell line relevant to its known anti-cancer activities (e.g., liver, breast, or lung cancer) is recommended.[10][11]

• IC50 Determination: Perform a dose-response assay (e.g., MTT or CellTiter-Glo) to determine the half-maximal inhibitory concentration (IC50) of Sal C for the chosen cell line. This value is crucial for establishing the appropriate screening concentration.

• Cas9 Expression: Generate a stable cell line expressing the Cas9 nuclease. This can be achieved by lentiviral transduction with a Cas9-expressing vector followed by antibiotic selection (e.g., blasticidin). Verify Cas9 activity using a functional assay (e.g., surveyor nuclease assay).

2. Lentiviral CRISPR Library Production and Transduction

• Library: Use a commercially available genome-wide human sgRNA library (e.g., GeCKO v2, Brunello). These libraries contain multiple sgRNAs targeting every gene in the genome.[8]

• Lentivirus Production: Produce the pooled sgRNA lentiviral library by transfecting HEK293T cells with the library plasmid pool and packaging plasmids.

• Transduction: Transduce the stable Cas9-expressing cell line with the sgRNA library at a low multiplicity of infection (MOI) of 0.3–0.5.[12] This ensures that most cells receive only a single sgRNA, linking a specific gene knockout to the resulting phenotype.[12]

• Selection: Select transduced cells with puromycin to eliminate non-transduced cells.

3. Salvianolic Acid C Treatment and Selection

• Cell Plating: Plate the transduced cell pool at a high coverage (at least 500 cells per sgRNA in the library) to ensure representation.

• Treatment: Treat one arm of the experiment with Sal C at a concentration around the IC80 (a concentration that kills ~80% of cells). Treat the control arm with a vehicle (e.g., DMSO).

• Culture: Culture the cells for 14–21 days, allowing for the enrichment of Sal C-resistant clones. Ensure cells are passaged as needed, maintaining high library coverage.

4. Genomic DNA Extraction and Next-Generation Sequencing (NGS)

• Harvesting: Harvest cells from both the Sal C-treated and vehicle-treated populations.

• gDNA Extraction: Extract genomic DNA (gDNA) from both populations.

• PCR Amplification: Amplify the integrated sgRNA sequences from the gDNA using PCR.

• NGS: Sequence the PCR amplicons using a high-throughput sequencer (e.g., Illumina NovaSeq).

5. Data Analysis and Hit Identification

• Read Alignment: Align sequencing reads to the sgRNA library reference to obtain read counts for each sgRNA.

• Hit Identification: Use statistical software like MAGeCK (Model-based Analysis of Genome-wide CRISPR-Cas9 Knockout) to identify sgRNAs that are significantly enriched in the Sal C-treated population compared to the control.[9] Genes targeted by multiple enriched sgRNAs are considered high-confidence hits.

Protocol 2: Validation of Candidate Target Genes

This protocol describes the process of validating the top candidate genes identified from the primary screen.

1. Generation of Single-Gene Knockout Cell Lines

• For each high-confidence hit, design 2-3 unique sgRNAs targeting different exons.

• Individually transduce the Cas9-expressing parental cell line with lentivirus for each sgRNA.

• Select for transduced cells and expand clonal populations.

• Verify gene knockout at the protein level using Western blot or at the genomic level via Sanger sequencing.

2. Functional Validation Assays

• Cell Viability Assay: Treat the individual knockout cell lines and the parental control cell line with a range of Sal C concentrations.

• Analysis: Determine the IC50 for each cell line. A significant rightward shift in the dose-response curve and an increased IC50 for a knockout line compared to the control validates that the knocked-out gene is required for Sal C's cytotoxic activity.

3. Biochemical Target Engagement Assays (Optional)

• Thermal Proteome Profiling (TPP): Treat cell lysates with Sal C or vehicle and perform a temperature gradient. A direct target of Sal C will often show increased thermal stability.

• Western Blot: Investigate the effect of Sal C on signaling pathways downstream of the validated target. For example, if the target is a kinase, check for changes in the phosphorylation of its known substrates.[13]

Data Presentation

Quantitative data from the screening and validation experiments should be organized for clarity.

Table 1: Summary of CRISPR Screen Parameters

Parameter	Value
Cell Line	A549 (Human Lung Carcinoma)
CRISPR Library	GeCKO v2 (Human)
Library Coverage	500x
Transduction MOI	0.4
Salvianolic Acid C Conc.	75 µM (IC80)
Treatment Duration	18 days

| Sequencing Platform | Illumina NovaSeq 6000 |

Table 2: Top Candidate Genes from CRISPR Screen Analysis (Hypothetical Data)

Gene Symbol	Description	MAGeCK Score	p-value
KIN1	Kinase 1	25.4	1.2e-8
TRP2	Transporter Protein 2	21.9	5.6e-7
MET3	Metabolic Enzyme 3	18.5	9.1e-6

| TCF4 | Transcription Factor 4 | 15.2 | 4.3e-5 |

Table 3: Validation of Sal C Cytotoxicity in Knockout Cell Lines (Hypothetical Data)

Cell Line	IC50 of Salvianolic Acid C (µM)	Fold Change vs. Parental
Parental (Wild-Type)	45.2 ± 3.1	1.0
KIN1 Knockout	215.8 ± 15.7	4.8
TRP2 Knockout	51.3 ± 4.5	1.1

| AAVS1 Control KO | 48.1 ± 2.9 | 1.0 |

Visualizations

References

• 1. scholar.nycu.edu.tw [scholar.nycu.edu.tw]
• 2. mdpi.com [mdpi.com]
• 3. Frontiers | Salvianolic Acids: Potential Source of Natural Drugs for the Treatment of Fibrosis Disease and Cancer [frontiersin.org]
• 4. selleckchem.com [selleckchem.com]
• 5. Frontiers | Exploration of the Mechanism of Salvianolic Acid for Injection Against Ischemic Stroke: A Research Based on Computational Prediction and Experimental Validation [frontiersin.org]
• 6. biocompare.com [biocompare.com]
• 8. Cellular Target Deconvolution of Small Molecules Using a Selection-Based Genetic Screening Platform - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. researchgate.net [researchgate.net]
• 11. Anticancer effects of salvianolic acid A through multiple signaling pathways (Review) - PMC [pmc.ncbi.nlm.nih.gov]
• 12. CRISPR-Cas9 library screening approach for anti-cancer drug discovery: overview and perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Salvianolic acids: small compounds with multiple mechanisms for cardiovascular protection - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

How to improve the solubility of Salvianolic acid C for in vitro assays

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on improving the solubility of Salvianolic acid C for in vitro assays.

Frequently Asked Questions (FAQs)

Q1: What is the best solvent for dissolving Salvianolic acid C for in vitro studies?

A1: Dimethyl sulfoxide (DMSO) is the most effective and commonly used solvent for preparing stock solutions of Salvianolic acid C.[1][2] It is also soluble in ethanol.[2] It is important to use fresh, anhydrous DMSO, as absorbed moisture can reduce the solubility.[2][3]

Q2: Is Salvianolic acid C soluble in aqueous buffers like PBS?

A2: Salvianolic acid C is generally considered insoluble in water and aqueous buffers like PBS at neutral pH.[2] While some related compounds like Salvianolic acid B have very limited solubility in PBS (approx. 1 mg/mL), aqueous solutions are not recommended for long-term storage.[4]

Q3: My Salvianolic acid C is precipitating in the cell culture medium. What should I do?

A3: Precipitation in the culture medium is a common issue when the final concentration of the organic solvent (like DMSO) is too low to maintain solubility. To avoid this, ensure the final DMSO concentration in your assay does not exceed a level that is both non-toxic to your cells (typically <0.5%) and sufficient to keep the compound dissolved. It is also crucial to add the stock solution to the medium with vigorous mixing and to prepare the working solution immediately before use.

Q4: How should I store my Salvianolic acid C stock solution?

A4: Stock solutions of Salvianolic acid C in an organic solvent like DMSO should be stored at -20°C or -80°C.[1][2] It is recommended to aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles, which can degrade the compound.[2][5]

Q5: Is Salvianolic acid C stable in solution?

A5: Salvianolic acids can be unstable in aqueous solutions, with degradation being dependent on pH and temperature.[6][7][8] Stock solutions in anhydrous DMSO are more stable when stored properly at low temperatures.[2] It is always best to prepare fresh working solutions in your aqueous assay buffer or cell culture medium immediately before each experiment.[1][4]

Troubleshooting Guide

Problem	Possible Cause	Recommended Solution
Salvianolic acid C powder will not dissolve in DMSO.	1. The DMSO may have absorbed moisture. 2. The concentration is too high. 3. Insufficient mixing.	1. Use fresh, anhydrous (moisture-free) DMSO.[2][3] 2. Refer to the solubility data table below and ensure you are not exceeding the maximum solubility. 3. Gentle warming and sonication can aid dissolution.[1]
Precipitation occurs when diluting the DMSO stock solution into an aqueous buffer or cell culture medium.	1. The final concentration of Salvianolic acid C exceeds its solubility in the aqueous medium. 2. The final concentration of DMSO is too low to act as an effective co-solvent. 3. Improper mixing technique.	1. Lower the final concentration of Salvianolic acid C in your assay. 2. Consider using a formulation with co-solvents like PEG300 and a surfactant like Tween 80 for challenging applications (see Protocol 2).[1][9] 3. Add the stock solution dropwise to the aqueous medium while vortexing or stirring vigorously to facilitate rapid dispersion.
Inconsistent results between experiments.	1. Degradation of Salvianolic acid C in the stock or working solution. 2. Inaccurate concentration of the stock solution due to incomplete dissolution.	1. Prepare fresh working solutions for each experiment.[1][4] Avoid repeated freeze-thaw cycles of the stock solution by preparing aliquots.[5] 2. Ensure the compound is fully dissolved in the initial stock solution. Visually inspect for any particulate matter before making dilutions.
Observed cytotoxicity at the desired concentration.	1. The concentration of the organic solvent (e.g., DMSO) is toxic to the cells. 2. The Salvianolic acid C itself is cytotoxic at that concentration.	1. Ensure the final concentration of DMSO in the cell culture medium is at a non-toxic level, typically below 0.5%. Run a vehicle control (medium with the same concentration of DMSO) to confirm. 2. Perform a dose-response curve to determine the optimal non-toxic working concentration of Salvianolic acid C for your specific cell line.

Quantitative Solubility Data

The solubility of Salvianolic acid C can vary slightly between batches and suppliers. The following table summarizes reported solubility data.

Solvent/Formulation	Concentration (mg/mL)	Molar Concentration (mM)	Notes
DMSO	55	111.69	Sonication is recommended.[1]
DMSO	98	199.01	Use fresh, anhydrous DMSO.[2]
Ethanol	98	199.01
Water	Insoluble	Insoluble
10% DMSO + 40% PEG300 + 5% Tween 80 + 45% Saline	5.5	11.17	A complex formulation for improved solubility in aqueous systems.[1]
5% DMSO + 40% PEG300 + 5% Tween 80 + 50% ddH₂O	5.0	10.15	An alternative complex formulation.[9]

Molecular Weight of Salvianolic acid C: 492.43 g/mol [1]

Experimental Protocols

Protocol 1: Standard Preparation of Salvianolic Acid C Stock and Working Solutions

This protocol is suitable for most in vitro assays where a final DMSO concentration of <0.5% is acceptable.

Materials:

• Salvianolic acid C powder

• Anhydrous Dimethyl sulfoxide (DMSO)

• Sterile microcentrifuge tubes

• Target aqueous buffer or cell culture medium

Procedure:

• Prepare a High-Concentration Stock Solution:

  • Weigh out the required amount of Salvianolic acid C powder.

  • Add anhydrous DMSO to prepare a stock solution at a concentration of 50-100 mM (approximately 25-50 mg/mL). For example, to make a 50 mM stock solution, dissolve 24.62 mg of Salvianolic acid C in 1 mL of DMSO.

  • Ensure complete dissolution by vortexing. If necessary, sonicate the solution in a water bath for a few minutes.[1]

• Store the Stock Solution:

  • Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes.

  • Store the aliquots at -80°C for long-term storage (up to 1 year) or -20°C for shorter-term storage (up to 1 month).[2]

• Prepare the Working Solution (Immediately Before Use):

  • Thaw a single aliquot of the stock solution.

  • Perform a serial dilution of the DMSO stock solution into your pre-warmed cell culture medium or aqueous buffer to achieve the desired final concentration.

  • Crucial Step: Add the stock solution dropwise into the medium while gently vortexing or swirling to prevent precipitation.

  • Ensure the final DMSO concentration in your assay is below the toxicity limit for your cell line (e.g., for a 1:1000 dilution, the final DMSO concentration will be 0.1%).

Protocol 2: Formulation with Co-solvents for Enhanced Aqueous Solubility

This protocol is for applications requiring higher concentrations of Salvianolic acid C in an aqueous environment or when precipitation is a persistent issue.

Materials:

• Salvianolic acid C powder

• Anhydrous Dimethyl sulfoxide (DMSO)

• PEG300

• Tween 80

• Saline or sterile ddH₂O

• Sterile tubes

Procedure:

• Prepare a 100 mg/mL Stock Solution in DMSO:

  • Dissolve Salvianolic acid C in anhydrous DMSO to a final concentration of 100 mg/mL. Ensure it is fully dissolved.

• Prepare the Final Formulation (Example for a 5 mg/mL solution):

  • This protocol is based on creating a 1 mL final solution. Adjust volumes as needed.

  • To a sterile tube, add 400 µL of PEG300.

  • Add 50 µL of the 100 mg/mL Salvianolic acid C stock solution in DMSO and mix until the solution is clear.

  • Add 50 µL of Tween 80 and mix until the solution is clear.

  • Add 500 µL of sterile ddH₂O (or saline) to bring the final volume to 1 mL.[9]

  • The final concentration will be 5 mg/mL Salvianolic acid C in a vehicle of 5% DMSO, 40% PEG300, 5% Tween 80, and 50% ddH₂O.

• Use Immediately:

  • This formulation should be prepared fresh and used immediately for experiments.[9] Further dilution into your assay medium should be done carefully with vigorous mixing. Always run a vehicle control with the same final concentration of the formulation components.

Visualizations

Caption: Decision workflow for solubilizing Salvianolic acid C.

Caption: Experimental workflow for solution preparation.

Caption: TGF-β/Smad pathway inhibition by Salvianolic acid C.

References

• 1. Salvianolic acid C | CYP2C8 and CYP2J2 inhibitor | TargetMol [targetmol.com]
• 2. selleckchem.com [selleckchem.com]
• 3. selleckchem.com [selleckchem.com]
• 4. cdn.caymanchem.com [cdn.caymanchem.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. Studies on the stability of salvianolic acid B as potential drug material - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. medchemexpress.com [medchemexpress.com]
• 9. selleckchem.com [selleckchem.com]

Technical Support Center: Enhancing the Oral Bioavailability of Salvianolic Acid C

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address the challenges associated with the poor oral bioavailability of Salvianolic acid C (Sal C).

Frequently Asked Questions (FAQs)

Q1: What is the reported oral bioavailability of Salvianolic acid C, and why is it so low?

The absolute oral bioavailability of Salvianolic acid C in rats has been reported to be extremely low, at approximately 0.29 ± 0.05%[1][2][3][4]. This poor bioavailability is attributed to several factors, including:

• Poor Membrane Permeability: As a hydrophilic molecule, Salvianolic acid C has difficulty passively diffusing across the lipid-rich intestinal epithelial cell membranes.

• Gastrointestinal Instability: Phenolic compounds like Salvianolic acid C can be unstable in the neutral to alkaline pH of the small intestine, leading to degradation before absorption can occur[5][6].

• Efflux Transporter Activity: It is possible that Salvianolic acid C is a substrate for efflux transporters, such as P-glycoprotein (P-gp) and Breast Cancer Resistance Protein (BCRP), which actively pump the compound back into the intestinal lumen, thereby reducing its net absorption[7][8][9].

• Presystemic Metabolism: Salvianolic acid C may undergo metabolism by enzymes in the intestinal wall or by the gut microbiota before reaching systemic circulation[5][6].

Q2: What are the primary formulation strategies to improve the oral bioavailability of Salvianolic acid C?

While specific data on Salvianolic acid C formulations are limited, successful strategies for other salvianolic acids, such as Salvianolic acid B, can be adapted. These include:

• Lipid-Based Formulations: Encapsulating Salvianolic acid C in lipid-based systems can enhance its absorption by leveraging lipid absorption pathways. Examples include:

  • Phospholipid Complexes: Forming a complex between Salvianolic acid C and phospholipids can improve its lipophilicity and membrane permeability[1][10][11].

  • Nanoemulsions/Self-Emulsifying Drug Delivery Systems (SEDDS): These systems form fine oil-in-water emulsions in the gastrointestinal tract, increasing the surface area for absorption[12][13][14][15][16].

• Nanoparticulate Systems: Reducing the particle size to the nanometer range can increase the dissolution rate and surface area of the drug. This includes:

  • Nanoparticles: Encapsulating Salvianolic acid C within polymeric nanoparticles can protect it from degradation and facilitate its transport across the intestinal epithelium[10][11].

  • Solid Lipid Nanoparticles (SLNs): These are similar to nanoemulsions but are solid at body temperature, offering better stability.

Troubleshooting Guide

This guide addresses common issues encountered during the development and evaluation of Salvianolic acid C formulations.

Problem	Potential Cause	Troubleshooting Steps	Expected Outcome
Low Encapsulation Efficiency of Salvianolic acid C in Nanoparticles/Lipid Formulations	High water solubility of Salvianolic acid C leading to its partitioning into the external aqueous phase during formulation.	1. Optimize the Formulation: For phospholipid complexes, adjust the drug-to-lipid ratio. For nanoemulsions, screen different oils and surfactants to improve the solubilization of Salvianolic acid C in the lipid phase. 2. Modify the Preparation Method: For nanoparticles prepared by emulsion-based methods, consider using a double emulsion (w/o/w) technique.	Increased encapsulation efficiency and drug loading.
Poor In Vitro Dissolution/Release of Salvianolic acid C from the Formulation	Strong interaction between Salvianolic acid C and the carrier material. Inadequate formulation composition.	1. Adjust Carrier Composition: For solid dispersions, select a more hydrophilic polymer or a combination of polymers. 2. Incorporate Disintegrants: For solid dosage forms like pellets or tablets, include superdisintegrants to facilitate rapid breakdown.	Faster and more complete release of Salvianolic acid C in dissolution media.
High Variability in In Vivo Pharmacokinetic Data	Instability of the formulation in the gastrointestinal tract. Food effects.	1. Assess Formulation Stability: Test the stability of the formulation in simulated gastric and intestinal fluids. 2. Standardize Dosing Conditions: Conduct pharmacokinetic studies in fasted animals to minimize food-related variability.	More consistent and reproducible pharmacokinetic profiles.
Low Permeability of Salvianolic acid C Across Caco-2 Cell Monolayers	Inherent low passive permeability. Active efflux by transporters like P-gp.	1. Co-administer with a P-gp Inhibitor: Conduct the Caco-2 assay in the presence of a known P-gp inhibitor (e.g., verapamil). An increase in the apparent permeability coefficient (Papp) from apical to basolateral side would confirm the involvement of P-gp. 2. Formulate with Permeation Enhancers: Include excipients known to enhance paracellular or transcellular transport.	Identification of efflux as a barrier and improved permeability with appropriate inhibitors or enhancers.

Data Presentation

Pharmacokinetic Parameters of Salvianolic Acid C in Rats

Parameter	Intravenous (IV)	Oral (Unformulated)
Dose	2 mg/kg	20 mg/kg
Cmax	-	28.5 ± 6.3 ng/mL
Tmax	-	0.3 ± 0.1 h
AUC(0-t)	345.8 ± 57.2 ng·h/mL	20.1 ± 3.5 ng·h/mL
Absolute Bioavailability (F)	-	0.29 ± 0.05%
Data adapted from Song et al., 2016[1][2][3][4]

Projected Pharmacokinetic Improvements with Formulation Strategies

The following table provides a hypothetical projection of how the oral bioavailability of Salvianolic acid C could be improved using formulation strategies that have proven effective for Salvianolic acid B.

Formulation Strategy	Expected Fold Increase in Bioavailability (Based on Sal B data)	Projected Absolute Bioavailability of Sal C
Phospholipid Complex	~5-fold	~1.5%
Phospholipid Complex-Loaded Nanoparticles	~2.9-fold (relative to unformulated)	~0.84%
Water-in-Oil-in-Water (W/O/W) Multiple Emulsion	~27-fold	~7.8%
Projected values are for illustrative purposes and require experimental validation.

Experimental Protocols

Protocol 1: Preparation of Salvianolic Acid C - Phospholipid Complex

Objective: To prepare a Salvianolic acid C-phospholipid complex to enhance its lipophilicity.

Materials:

• Salvianolic acid C

• Soybean Phospholipid

• Tetrahydrofuran (THF) (reaction solvent)

• N-octanol

• Deionized water

Procedure:

• Dissolve Salvianolic acid C and soybean phospholipid in THF at a specific molar ratio (e.g., 1:1.5) in a round-bottom flask. The reactant concentration can be set at 5 g/L[5].

• Stir the mixture at a controlled temperature (e.g., 40°C) for a defined period (e.g., 3 hours)[5].

• Remove the THF under vacuum using a rotary evaporator to obtain a thin film of the complex.

• Store the resulting Salvianolic acid C-phospholipid complex in a desiccator.

• Characterization:

  • Determine the oil-water partition coefficient (Log P) by measuring the concentration of Salvianolic acid C in the n-octanol and water phases after equilibration.

  • Analyze the complex using Differential Scanning Calorimetry (DSC), X-ray Diffraction (XRD), and Fourier-Transform Infrared (FTIR) spectroscopy to confirm the formation of the complex and the amorphous state of Salvianolic acid C within it[5].

Protocol 2: Caco-2 Cell Permeability Assay for Salvianolic Acid C

Objective: To assess the intestinal permeability and potential for active efflux of Salvianolic acid C.

Materials:

• Caco-2 cells

• Transwell inserts (e.g., 24-well plates)

• Hank's Balanced Salt Solution (HBSS)

• Salvianolic acid C solution in HBSS

• Lucifer yellow (paracellular integrity marker)

• Analytical standards for HPLC or LC-MS/MS

Procedure:

• Seed Caco-2 cells on Transwell inserts and culture for 21-25 days to allow for differentiation and formation of a confluent monolayer.

• Measure the transepithelial electrical resistance (TEER) of the monolayer to ensure its integrity.

• Apical to Basolateral (A-B) Transport (Absorption):

  • Wash the monolayer with pre-warmed HBSS.

  • Add the Salvianolic acid C solution to the apical (upper) chamber.

  • Add fresh HBSS to the basolateral (lower) chamber.

  • Incubate at 37°C with gentle shaking.

  • At predetermined time points (e.g., 30, 60, 90, 120 minutes), collect samples from the basolateral chamber and replace with fresh HBSS.

• Basolateral to Apical (B-A) Transport (Efflux):

  • Repeat the process, but add the Salvianolic acid C solution to the basolateral chamber and sample from the apical chamber.

• Analysis:

  • Quantify the concentration of Salvianolic acid C in the collected samples using a validated HPLC or LC-MS/MS method.

  • Calculate the apparent permeability coefficient (Papp) for both A-B and B-A directions.

  • Calculate the efflux ratio (ER) = Papp (B-A) / Papp (A-B). An ER greater than 2 suggests the involvement of active efflux.

Mandatory Visualizations

Caption: Barriers to the oral bioavailability of Salvianolic acid C.

Caption: Logical workflow for formulation development and evaluation.

Caption: Simplified workflow of a Caco-2 permeability experiment.

References

• 1. Bioavailability and foam cells permeability enhancement of Salvianolic acid B pellets based on drug-phospholipids complex technique - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. ingentaconnect.com [ingentaconnect.com]
• 3. Determination of salvianolic acid C in rat plasma using liquid chromatography-mass spectrometry and its application to pharmacokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. [PDF] Determination of salvianolic acid C in rat plasma using liquid chromatography-mass spectrometry and its application to pharmacokinetic study. | Semantic Scholar [semanticscholar.org]
• 5. revistafitos.far.fiocruz.br [revistafitos.far.fiocruz.br]
• 6. researchgate.net [researchgate.net]
• 7. Salvianolic acid A reverses paclitaxel resistance in human breast cancer MCF-7 cells via targeting the expression of transgelin 2 and attenuating PI3 K/Akt pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. academicjournals.org [academicjournals.org]
• 10. Enhanced oral bioavailability of salvianolic acid B by phospholipid complex loaded nanoparticles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Prescription Optimization and Oral Bioavailability Study of Salvianolic Acid Extracts W/O/W Multiple Emulsion [jstage.jst.go.jp]
• 13. Nanoemulsion Technology in Oral Drug Delivery: A Path to Enhanced Solubility and Bioavailability - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Nanoemulsion-based oral delivery systems for lipophilic bioactive components: nutraceuticals and pharmaceuticals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Nanoemulsion: An Emerging Novel Technology for Improving the Bioavailability of Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Excipient Nanoemulsions for Improving Oral Bioavailability of Bioactives - PMC [pmc.ncbi.nlm.nih.gov]

Optimizing the extraction yield of Salvianolic acid C from plant material

Technical Support Center: Optimizing Salvianolic Acid C Extraction

This technical support center provides troubleshooting guidance and frequently asked questions to assist researchers, scientists, and drug development professionals in optimizing the extraction yield of Salvianolic acid C from plant material, primarily Salvia miltiorrhiza (Danshen).

Disclaimer: Research specifically detailing the optimization of Salvianolic acid C extraction is limited. The guidance provided here is based on established principles for the extraction of phenolic acids from Salvia miltiorrhiza, with a significant portion of the data derived from studies on the more abundant and extensively researched Salvianolic acid B. These protocols and recommendations should serve as a strong starting point for developing a specific optimization strategy for Salvianolic acid C.

Troubleshooting Guide

This guide addresses common issues encountered during the extraction of Salvianolic acid C.

Issue 1: Low Extraction Yield of Salvianolic Acid C

• Question: My extraction yield for Salvianolic acid C is consistently low. What are the likely causes and how can I improve it?

• Answer: Low yields of Salvianolic acid C can stem from several factors. Here's a step-by-step guide to troubleshoot this issue:

  • Extraction Solvent: The polarity of the solvent is crucial. For salvianolic acids, which are water-soluble phenolic compounds, aqueous ethanol is often effective. An optimal concentration is key; one study found that 60% ethanol was optimal for the extraction of total phenolic acids from Salvia miltiorrhiza.[1]

  • Solid-to-Liquid Ratio: An inadequate volume of solvent may not be sufficient to fully extract the compound from the plant matrix. A ratio of 1:10 (g/mL) has been identified as optimal for total phenolic acids.[1]

  • Extraction Time and Temperature: Phenolic acids are susceptible to degradation at high temperatures over extended periods. While longer extraction times can increase yield, they can also lead to degradation. An extraction time of 1.5 hours has been suggested as optimal for reflux extraction of phenolic acids.[1] For methods like ultrasound-assisted extraction of Salvianolic acid B, a lower temperature of 30°C for 25 minutes was found to be effective, minimizing degradation.

  • Plant Material: The concentration of Salvianolic acid C can vary significantly depending on the species, cultivation conditions, and post-harvest processing of the plant material.[2] The drying process, in particular, has been shown to influence the content of salvianolic acids.[3][4]

Logical Troubleshooting Workflow for Low Yield

Caption: A flowchart for troubleshooting low extraction yields.

Issue 2: Degradation of Salvianolic Acid C During Extraction and Storage

• Question: I suspect that my Salvianolic acid C is degrading during my experimental workflow. What are the signs of degradation and how can I prevent it?

• Answer: Salvianolic acids are known to be unstable under certain conditions. Studies on Salvianolic acid B show that it is susceptible to degradation in aqueous solutions, especially under high temperatures and non-neutral pH.[5][6]

  • Signs of Degradation:

    • Appearance of new, unidentified peaks in your chromatogram.

    • A decrease in the peak area of Salvianolic acid C over time, even in stored extracts.

    • A color change in the extract solution.

  • Prevention Strategies:

    • Temperature Control: Avoid prolonged exposure to high temperatures. Consider using extraction techniques that operate at lower temperatures, such as ultrasound-assisted extraction.

    • pH Management: Maintain a slightly acidic pH during extraction, as a pH of 3 was found to be optimal for the enzymatic extraction of Salvianolic acid B.[7]

    • Solvent Choice: Salvianolic acids are more stable in organic solvents like ethanol compared to water.[1] For storage, consider preparing stock solutions in DMSO, ethanol, or a mixed solvent system and store at -20°C.

    • Storage Conditions: Store extracts and purified compounds in airtight, light-protected containers at low temperatures (-20°C or below) to minimize oxidation and degradation. For solid compounds, storage under inert gas can also be beneficial.

Frequently Asked Questions (FAQs)

Q1: What is the most effective method for extracting Salvianolic acid C?

A1: While various methods can be employed, ethanol reflux extraction is a common and effective technique for phenolic acids from Salvia miltiorrhiza. An optimized protocol for total phenolic acids suggests using 60% ethanol with a solid-to-liquid ratio of 1:10 for 1.5 hours.[1] Other promising methods include:

• Ultrasound-Assisted Extraction (UAE): This method can offer higher efficiency at lower temperatures and shorter times, thus reducing the risk of degradation.

• Enzymatic Extraction: Using enzymes like pectinase and cellulase can help break down the plant cell wall, leading to a higher extraction rate of Salvianolic acid B (up to 78%).[7]

Q2: What are the key parameters to optimize for maximizing Salvianolic acid C yield?

A2: The following parameters have the most significant impact on extraction yield:

• Solvent Concentration: The percentage of ethanol in water directly affects the polarity and thus the extraction efficiency.

• Solid-to-Liquid Ratio: This ratio impacts the concentration gradient and the extent of extraction.

• Extraction Time: Finding the balance between sufficient extraction and minimizing degradation is crucial.

• Temperature: Higher temperatures can increase extraction efficiency but also accelerate the degradation of phenolic acids.

• pH: The pH of the extraction medium can influence the stability and solubility of salvianolic acids.

Q3: How can I purify Salvianolic acid C from the crude extract?

A3: A multi-step approach is typically required for purification:

• Initial Cleanup: The crude extract can be concentrated and then subjected to liquid-liquid extraction with a solvent like ethyl acetate to remove some impurities.

• Macroporous Resin Chromatography: This is an effective method for enriching total phenolic acids. AB-8 macroreticular resin has been shown to be effective, with elution using 40% ethanol.

• High-Speed Counter-Current Chromatography (HSCCC): This technique has been successfully used for the preparative isolation and purification of Salvianolic acid B to a high purity (98%).[8] A similar approach could be adapted for Salvianolic acid C.

General Extraction and Purification Workflow

Caption: A general workflow for the extraction and purification of Salvianolic acid C.

Data Presentation: Optimized Extraction Parameters

The following tables summarize optimized conditions for extracting phenolic acids from Salvia miltiorrhiza. These can be used as a starting point for optimizing Salvianolic acid C extraction.

Table 1: Optimized Ethanol Reflux Extraction for Total Phenolic Acids

Parameter	Optimal Condition
Solvent	60% Ethanol
Solid-to-Liquid Ratio	1:10 (g/mL)
Reflux Time	1.5 hours
Reference	[1]

Table 2: Optimized Enzymatic Extraction for Salvianolic Acid B

Parameter	Optimal Condition
Enzymes	Pectinase and Cellulase (2:1 ratio)
Enzyme Volume	1.5%
pH	3
Temperature	45°C
Extraction Time	20 minutes
Solid-to-Liquid Ratio	1:20 (g/mL)
Resulting Yield	78%
Reference	[7]

Experimental Protocols

Protocol 1: Ethanol Reflux Extraction of Total Phenolic Acids

This protocol is adapted from optimized conditions for the extraction of total phenolic acids from Salvia miltiorrhiza and serves as a robust starting point.

Materials and Equipment:

• Dried and powdered Salvia miltiorrhiza root

• 60% Ethanol (v/v) in deionized water

• Round-bottom flask

• Heating mantle

• Condenser

• Filter paper or centrifuge

• Rotary evaporator

• Analytical balance

Procedure:

• Weigh 10 g of powdered Salvia miltiorrhiza root and place it into a 250 mL round-bottom flask.

• Add 100 mL of 60% ethanol to the flask (maintaining a 1:10 solid-to-liquid ratio).

• Set up the reflux apparatus by connecting the condenser to the flask and placing the flask in the heating mantle.

• Heat the mixture to a gentle boil and maintain the reflux for 1.5 hours.

• After 1.5 hours, turn off the heat and allow the mixture to cool to room temperature.

• Filter the mixture through filter paper or centrifuge at 4000 rpm for 15 minutes to separate the extract from the solid plant material.

• Collect the supernatant (the extract). For exhaustive extraction, the solid residue can be re-extracted with fresh solvent.

• Concentrate the collected extract using a rotary evaporator at a temperature below 50°C to remove the ethanol.

• The resulting aqueous concentrate can be used for further purification or lyophilized to obtain a dry powder.

• Quantify the concentration of Salvianolic acid C in the extract using a validated HPLC or UPLC-MS/MS method.[9][10]

References

• 1. Study on Optimization of Ethanol Reflux Extraction of Phenolic Acids from Salvia miltiorrhiza [scirp.org]
• 2. mdpi.com [mdpi.com]
• 3. Post-Harvest Induced Production of Salvianolic Acids and Significant Promotion of Antioxidant Properties in Roots of Salvia miltiorrhiza (Danshen) - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Production of Salvianolic Acid B in Roots of Salvia miltiorrhiza (Danshen) During the Post-Harvest Drying Process - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Studies on the stability of salvianolic acid B as potential drug material - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. pubs.aip.org [pubs.aip.org]
• 8. Preparative isolation and purification of salvianolic acid B from the Chinese medicinal plant Salvia miltiorrhiza by high-speed counter-current chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Determination of salvianolic acid C in rat plasma using liquid chromatography-mass spectrometry and its application to pharmacokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Comparative Analysis of the Major Chemical Constituents in Salvia miltiorrhiza Roots, Stems, Leaves and Flowers during Different Growth Periods by UPLC-TQ-MS/MS and HPLC-ELSD Methods - PMC [pmc.ncbi.nlm.nih.gov]

Navigating the Nuances of Salvianolic Acid C Quantification: A Technical Support Guide

For Researchers, Scientists, and Drug Development Professionals

The accurate quantification of Salvianolic acid C, a key bioactive component with significant therapeutic potential, is paramount for robust research and drug development. However, its analysis can be fraught with challenges, from sample stability to complex matrix interferences. This technical support center provides a comprehensive guide to troubleshooting common issues encountered during the quantification of Salvianolic acid C, ensuring reliable and reproducible results.

Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses specific problems that may arise during the experimental workflow, from sample preparation to data analysis.

Sample Preparation and Stability

Question 1: I am seeing lower than expected concentrations of Salvianolic acid C in my samples. Could this be a stability issue?

Answer: Yes, instability is a primary concern for salvianolic acids. While Salvianolic acid C is generally more stable than some other salvianolic acids like Salvianolic acid B, it can still degrade under certain conditions. Key factors influencing its stability include:

• Temperature: Elevated temperatures can lead to degradation. It is crucial to store stock solutions and samples at low temperatures, preferably at -20°C or -80°C for long-term storage.

• pH: Extreme pH values should be avoided. While specific degradation kinetics for Salvianolic acid C across a wide pH range are not extensively documented, related compounds like Salvianolic acid B show significant degradation in alkaline conditions. Maintaining a slightly acidic to neutral pH during extraction and analysis is advisable.

• Light Exposure: As with many phenolic compounds, prolonged exposure to light can cause degradation. Always store standards and samples in amber vials or protect them from light.

• Oxidation: Salvianolic acids are susceptible to oxidation.[1] Consider using antioxidants or deoxygenated solvents if you suspect oxidative degradation.

A study on the stability of Salvianolic acid C in rat plasma demonstrated that it was stable throughout the sample storage, preparation, and analytical procedures when appropriate precautions were taken.[1]

Troubleshooting Flowchart for Low Analyte Concentration

Caption: A logical workflow to diagnose the cause of low Salvianolic acid C recovery.

Chromatographic Separation

Question 2: I am observing peak tailing and poor peak shape in my HPLC-UV analysis of Salvianolic acid C. What could be the cause?

Answer: Poor peak shape for phenolic compounds like Salvianolic acid C is a common issue. Here are several potential causes and solutions:

• Mobile Phase pH: The pH of the mobile phase can significantly impact the peak shape of acidic compounds. The multiple phenolic hydroxyl groups in Salvianolic acid C can interact with residual silanols on the C18 column packing. Acidifying the mobile phase (e.g., with 0.1% formic acid or phosphoric acid) will suppress the ionization of both the analyte and silanol groups, leading to sharper, more symmetrical peaks.

• Column Overload: Injecting too concentrated a sample can lead to peak fronting or tailing. Try diluting your sample and re-injecting.

• Column Contamination: Buildup of matrix components on the column can degrade performance. Implement a robust column washing protocol after each analytical run. If the problem persists, consider using a guard column or replacing the analytical column.

• Inappropriate Mobile Phase Composition: The choice of organic modifier (acetonitrile or methanol) and the gradient profile are critical. Acetonitrile often provides better peak shapes and lower backpressure than methanol. Optimizing the gradient elution can improve separation and peak symmetry.

Question 3: I suspect there are co-eluting peaks interfering with my Salvianolic acid C quantification. How can I confirm and resolve this?

Answer: Co-elution is a significant challenge, especially in complex matrices like plant extracts or biological fluids.

• Peak Purity Analysis (HPLC-DAD/UV): If you are using a Diode Array Detector (DAD) or a multi-wavelength UV detector, you can assess peak purity by comparing the spectra across the peak. A non-homogenous spectrum suggests the presence of a co-eluting impurity.

• Mass Spectrometry (LC-MS): The most definitive way to identify co-elution is by using a mass spectrometer. A single chromatographic peak should correspond to a single mass-to-charge ratio (m/z) for your analyte of interest. The presence of other m/z values within the same retention time window confirms co-elution.

• Resolution Strategies:

  • Optimize Chromatography: Adjusting the mobile phase gradient, flow rate, or column temperature can often resolve co-eluting peaks.

  • Change Column Chemistry: If optimization on a C18 column is insufficient, consider a column with a different stationary phase (e.g., phenyl-hexyl, biphenyl) that offers different selectivity.

  • Improve Sample Preparation: Implement a more rigorous sample cleanup procedure, such as solid-phase extraction (SPE), to remove interfering compounds before analysis.

Detection and Quantification

Question 4: I am using LC-MS for quantification and am concerned about matrix effects. How can I assess and mitigate them?

Answer: Matrix effects, such as ion suppression or enhancement, are a major concern in LC-MS-based quantification, particularly in complex biological matrices.

• Assessment of Matrix Effects:

  • Post-Column Infusion: This involves infusing a constant flow of a standard solution of Salvianolic acid C post-column while injecting a blank, extracted matrix sample. A dip or rise in the baseline at the retention time of the analyte indicates ion suppression or enhancement, respectively.

  • Matrix Factor Calculation: This is a quantitative assessment where you compare the peak area of an analyte in a post-extraction spiked blank matrix sample to the peak area of the analyte in a neat solution at the same concentration. A matrix factor significantly different from 1 indicates the presence of matrix effects.

• Mitigation Strategies:

  • Stable Isotope-Labeled Internal Standard (SIL-IS): This is the gold standard for correcting matrix effects. A SIL-IS will co-elute with the analyte and experience the same degree of ion suppression or enhancement, thus providing accurate correction.

  • Sample Dilution: Diluting the sample can reduce the concentration of interfering matrix components.

  • Improved Sample Cleanup: Techniques like liquid-liquid extraction (LLE) or solid-phase extraction (SPE) can effectively remove phospholipids and other matrix components that cause ion suppression. For Salvianolic acid C in plasma, a liquid-liquid extraction with ethyl acetate has been shown to be effective.[1]

  • Chromatographic Separation: Modifying the HPLC method to separate Salvianolic acid C from the regions where matrix components elute can also be effective.

Question 5: Should I use UV or Mass Spectrometry for the quantification of Salvianolic acid C?

Answer: The choice between UV and MS detection depends on the specific requirements of your assay.

Feature	HPLC-UV	LC-MS/MS
Selectivity	Lower. Prone to interference from co-eluting compounds with similar UV absorbance.	Higher. Provides structural information and allows for selective detection based on mass-to-charge ratio.
Sensitivity	Generally lower (ng range).	Generally higher (pg to fg range).
Matrix Effects	Less susceptible to signal suppression/enhancement.	Highly susceptible to ion suppression/enhancement.
Cost & Complexity	Lower cost, simpler operation.	Higher cost, more complex operation and maintenance.
Information	Provides quantitative data based on absorbance.	Provides quantitative and qualitative (structural) data.

Recommendation:

• For relatively simple matrices and when high sensitivity is not required, HPLC-UV can be a cost-effective and reliable method, provided that chromatographic selectivity is demonstrated.

• For complex matrices (e.g., plasma, tissue homogenates) and when high sensitivity and selectivity are crucial, LC-MS/MS is the preferred method. The use of a stable isotope-labeled internal standard is highly recommended to correct for matrix effects.

Experimental Protocols

Validated LC-MS/MS Method for Salvianolic Acid C in Rat Plasma

This protocol is adapted from a validated method and serves as a starting point for method development.[1]

1. Sample Preparation (Liquid-Liquid Extraction)

• To 100 µL of plasma sample, add the internal standard.

• Add 1 mL of ethyl acetate.

• Vortex for 3 minutes.

• Centrifuge at 12,000 rpm for 10 minutes.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase.

• Inject an aliquot into the LC-MS/MS system.

2. Chromatographic Conditions

• Column: Zorbax SB-C18 (3.5 µm, 2.1 × 100 mm) or equivalent.

• Mobile Phase: A gradient of acetonitrile and water.

• Flow Rate: 0.3 mL/min.

• Column Temperature: Maintained at a constant temperature (e.g., 30°C).

3. Mass Spectrometry Conditions

• Ionization Mode: Electrospray Ionization (ESI) in negative mode.

• Detection Mode: Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM).

Method Validation Parameters Summary

The following table summarizes typical validation parameters for a bioanalytical method for Salvianolic acid C.

Parameter	Typical Acceptance Criteria	Example Data[1]
Linearity (r²)	≥ 0.99	> 0.99 (5-1000 ng/mL)
Intra-day Precision (RSD%)	< 15%	≤ 9.96%
Inter-day Precision (RSD%)	< 15%	≤ 9.96%
Accuracy (RE%)	Within ±15%	Within ±3.64%
Recovery (%)	Consistent and reproducible	> 89.13%
Stability (Freeze-thaw, Short-term, Long-term)	Within ±15% of nominal concentration	Stable under all tested conditions

Visualization of Key Concepts

Degradation Pathway of Related Salvianolic Acids

Caption: Conversion of Salvianolic Acid A to Salvianolic Acid C under stress conditions.

By understanding these common issues and implementing the proposed troubleshooting strategies and validated protocols, researchers can enhance the accuracy and reliability of their Salvianolic acid C quantification, leading to more robust and reproducible scientific outcomes.

References

• 1. Determination of salvianolic acid C in rat plasma using liquid chromatography-mass spectrometry and its application to pharmacokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Stability Testing and Degradation Pathways of Salvianolic Acid C

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Salvianolic acid C. The information is presented in a question-and-answer format to directly address specific issues that may be encountered during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What are the main factors that affect the stability of Salvianolic acid C in solution?

A1: The stability of Salvianolic acid C in solution is primarily influenced by pH, temperature, and light exposure. Like other salvianolic acids, it is susceptible to degradation under alkaline, high-temperature, and photolytic conditions. It is a degradation product of Salvianolic acid A, particularly in the presence of high temperature, basic conditions, or oxidizing agents in an aqueous solution.[1]

Q2: What are the expected degradation products of Salvianolic acid C?

A2: While the degradation pathway of Salvianolic acid C is not as extensively studied as that of Salvianolic acid B, it is known to be a degradation product of Salvianolic acid A.[1] The degradation of structurally similar salvianolic acids involves hydrolysis of ester linkages and oxidation of the catechol moieties. Therefore, potential degradation products of Salvianolic acid C may include smaller phenolic acids and their oxidized derivatives.

Q3: How should I prepare and store stock solutions of Salvianolic acid C to minimize degradation?

A3: To minimize degradation, it is recommended to prepare stock solutions of Salvianolic acid C in a slightly acidic buffer (e.g., pH 4-5) and store them at low temperatures (-20°C or below) in light-protected containers. Avoid prolonged storage in alkaline solutions or at room temperature. For aqueous solutions, it is advisable to use them freshly prepared whenever possible.

Q4: My HPLC chromatogram for Salvianolic acid C shows significant peak tailing. What could be the cause and how can I resolve it?

A4: Peak tailing for phenolic compounds like Salvianolic acid C in reversed-phase HPLC is often caused by secondary interactions between the analyte and free silanol groups on the silica-based column packing. Here are several troubleshooting steps:

• Mobile Phase pH Adjustment: Lowering the pH of the mobile phase (e.g., to pH 2.5-3.5 with formic acid or phosphoric acid) can suppress the ionization of silanol groups and reduce tailing.

• Use of an End-Capped Column: Employ a high-quality, end-capped C18 column specifically designed for the analysis of phenolic compounds.

• Addition of a Competitive Base: Adding a small amount of a competitive base, like triethylamine (TEA), to the mobile phase can block the active silanol sites.

• Sample Overload: Injecting too concentrated a sample can lead to peak tailing. Try diluting your sample.

• Column Contamination: If the tailing develops over time, the column inlet frit may be contaminated. Reversing and flushing the column or replacing the frit might resolve the issue.

Troubleshooting Guides

Issue 1: Inconsistent quantification of Salvianolic acid C in stability samples.

• Possible Cause 1: On-going degradation during analysis.

  • Solution: Ensure that the autosampler is temperature-controlled (e.g., set to 4°C) to minimize degradation of samples waiting for injection. Analyze samples as quickly as possible after preparation.

• Possible Cause 2: Incomplete extraction from the sample matrix.

  • Solution: Optimize your extraction procedure. Ensure the extraction solvent is appropriate for Salvianolic acid C and that the extraction time and method (e.g., sonication, vortexing) are sufficient for complete recovery.

• Possible Cause 3: Variability in instrument performance.

  • Solution: Run a system suitability test before each batch of samples to ensure the HPLC system is performing consistently. Check for stable retention times, peak areas, and theoretical plates for a standard solution of Salvianolic acid C.

Issue 2: Appearance of unknown peaks in the chromatogram during a stability study.

• Possible Cause 1: Degradation of Salvianolic acid C.

  • Solution: These new peaks are likely degradation products. To confirm, perform forced degradation studies (see Experimental Protocols section) under controlled stress conditions (acid, base, oxidation, heat, light) to intentionally generate these products and compare their retention times with the unknown peaks.

• Possible Cause 2: Contamination.

  • Solution: Analyze a blank (injection of the mobile phase) and a placebo (sample matrix without Salvianolic acid C) to rule out contamination from the solvent, glassware, or sample matrix.

Quantitative Data Summary

The following tables summarize the stability of Salvianolic Acid B, a structurally related compound, which can provide insights into the expected stability profile of Salvianolic Acid C.

Table 1: Stability of Salvianolic Acid B in Solid State under Accelerated Conditions (40°C, 75% RH) [2]

Storage Time (months)	Appearance	Assay (%)
0	White to off-white powder	99.8
1	No significant change	99.5
2	No significant change	99.2
3	No significant change	98.9
6	No significant change	98.5

Table 2: Stability of Salvianolic Acid B in Normal Saline (NS) Solution at 40°C [2]

Storage Time (days)	Remaining (%)
0	100
1	85.2
3	65.7
5	48.9
7	35.1

Experimental Protocols

Protocol 1: Forced Degradation Study of Salvianolic Acid C

This protocol outlines the conditions for inducing degradation of Salvianolic acid C to identify potential degradation products and to develop a stability-indicating analytical method.

• Preparation of Stock Solution: Prepare a stock solution of Salvianolic acid C in methanol or a suitable solvent at a concentration of 1 mg/mL.

• Acid Hydrolysis:

  • Mix 1 mL of the stock solution with 1 mL of 0.1 M HCl.

  • Incubate at 60°C for 2, 4, 8, and 24 hours.

  • Neutralize with 0.1 M NaOH before HPLC analysis.

• Base Hydrolysis:

  • Mix 1 mL of the stock solution with 1 mL of 0.1 M NaOH.

  • Incubate at room temperature for 1, 2, 4, and 8 hours.

  • Neutralize with 0.1 M HCl before HPLC analysis.

• Oxidative Degradation:

  • Mix 1 mL of the stock solution with 1 mL of 3% H₂O₂.

  • Keep at room temperature for 2, 4, 8, and 24 hours, protected from light.

  • Analyze directly by HPLC.

• Thermal Degradation:

  • Place a solid sample of Salvianolic acid C in a temperature-controlled oven at 60°C.

  • Sample at 1, 3, 7, and 14 days.

  • For solution stability, heat the stock solution at 60°C and sample at various time points.

• Photostability Testing:

  • Expose a solution of Salvianolic acid C (e.g., in a quartz cuvette) to a light source with an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter.

  • Keep a control sample protected from light at the same temperature.

  • Sample at appropriate time intervals and analyze by HPLC.

Protocol 2: Stability-Indicating HPLC Method for Salvianolic Acid C

• Column: C18 column (e.g., 4.6 x 250 mm, 5 µm).

• Mobile Phase:

  • A: 0.1% Formic acid in water.

  • B: Acetonitrile.

• Gradient Elution:

  • 0-10 min: 10-25% B

  • 10-25 min: 25-40% B

  • 25-30 min: 40-60% B

  • 30-35 min: 60-10% B (return to initial conditions)

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: 286 nm.

• Column Temperature: 30°C.

• Injection Volume: 10 µL.

Visualizations

Caption: Proposed degradation pathway of Salvianolic Acid A to Salvianolic Acid C.

Caption: General workflow for a forced degradation study of Salvianolic Acid C.

References

• 1. researchgate.net [researchgate.net]
• 2. file.medchemexpress.com [file.medchemexpress.com]

Strategies to minimize batch-to-batch variability of Salvianolic acid C extracts

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to minimizing batch-to-batch variability in Salvianolic Acid C (Sal C) extracts. This resource offers troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and quantitative data to ensure consistent and reliable experimental outcomes.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses common issues encountered during the extraction and purification of Salvianolic Acid C, offering practical solutions to enhance reproducibility.

Q1: My Salvianolic Acid C yield is consistently low. What are the likely causes and how can I improve it?

A1: Low yields of Sal C are a common challenge due to its relatively low abundance in Salvia miltiorrhiza compared to other salvianolic acids like Salvianolic Acid B. Several factors can contribute to this issue:

• Raw Material Quality: The concentration of Sal C can vary significantly based on the plant's origin, harvest time, and post-harvest processing.[1][2] It is advisable to source plant material from a consistent and reputable supplier.

• Extraction Method: The choice of extraction method and parameters plays a crucial role. Sub-optimal conditions, such as inappropriate solvent, temperature, or extraction time, can lead to poor yields.

• Degradation: Salvianolic acids are susceptible to degradation, especially at high temperatures and in aqueous solutions with a neutral or alkaline pH.[3][4][5]

Troubleshooting Steps:

• Optimize Extraction Parameters: Experiment with different solvents and extraction times. While ethanol is a common solvent, the optimal concentration can vary.[6] Ultrasound-assisted extraction (UAE) can sometimes offer higher yields in shorter times compared to conventional reflux extraction.

• Control Temperature and pH: Maintain a slightly acidic pH during extraction and avoid prolonged exposure to high temperatures to minimize degradation.[3]

• Post-Harvest Processing: Be aware that post-harvest drying conditions can significantly impact the final content of salvianolic acids.[1] Standardizing your drying protocol is essential for consistency.

Q2: I'm observing significant batch-to-batch variability in the purity of my Salvianolic Acid C extracts. What are the primary reasons for this inconsistency?

A2: Variability in purity often stems from inconsistencies in both the raw material and the extraction/purification process.

• Co-extraction of Impurities: The extraction process will inevitably co-extract other compounds with similar polarities to Sal C, including other salvianolic acid isomers, which can be challenging to separate.

• Inconsistent Purification Protocol: Minor deviations in the purification steps, such as column chromatography parameters (e.g., stationary phase, mobile phase gradient, flow rate), can lead to variations in the final purity.

• Degradation During Processing: Degradation of Sal C during purification can lead to the formation of new impurities, affecting the overall purity of the final extract.[7][8]

Troubleshooting Steps:

• Standardize Operating Procedures (SOPs): Develop and strictly adhere to detailed SOPs for every stage of the process, from raw material handling to final purification.

• Optimize Purification: High-speed counter-current chromatography (HSCCC) has been shown to be an effective method for separating salvianolic acids.[9][10] The use of macroporous adsorption resins can also aid in the removal of impurities.

• Monitor for Degradation: Use analytical techniques like HPLC to monitor the stability of your extract throughout the process and identify potential degradation products.

Q3: What are the best practices for the storage of Salvianolic Acid C extracts to ensure stability?

A3: Due to their instability, proper storage of Sal C extracts is critical to prevent degradation and maintain potency.

• Temperature: Store extracts at low temperatures, preferably at -20°C or below, to slow down degradation reactions.

• Light: Protect extracts from light, as exposure can lead to photodegradation. Use amber vials or store them in the dark.

• Atmosphere: Store extracts under an inert atmosphere (e.g., nitrogen or argon) to prevent oxidation.

• Solvent: The choice of solvent for storage is important. While salvianolic acids are more stable in ethanol than in water, long-term storage in any solvent may lead to some degradation.[6] For long-term storage, it is best to have the extract in a dried, solid form.[4]

Quantitative Data on Extraction Parameters

The following tables summarize the impact of different extraction parameters on the content and yield of salvianolic acids. Note that much of the available literature focuses on Salvianolic Acid B (Sal B) or total phenolic acids due to their higher abundance. The data for Salvianolic Acid C (Sal C) is more limited.

Table 1: Influence of Post-Harvest Drying Temperature on Salvianolic Acid C Content in Salvia miltiorrhiza [1]

Drying Temperature (°C)	Drying Time (min)	Salvianolic Acid C Content (mg/g)
60	240	~0.05
100	60	~0.10
130	80	~0.15
150	40	~0.12

Data is estimated from graphical representations in the source and serves as a relative comparison.

Table 2: Comparison of Extraction Methods for Salvianolic Acid B

Extraction Method	Solvent	Temperature (°C)	Time	Yield of Sal B	Purity of Sal B	Reference
Reflux Extraction	60% Ethanol	80	1.5 hours	-	-	[6]
Ultrasound-Assisted Extraction	60% Ethanol	30	25 min	33.93 mg/g	-
High-Speed Counter-Current Chromatography (Purification)	n-hexane-ethyl acetate-ethanol-water (3:7:1:9, v/v)	Room Temp	-	342 mg from 500 mg crude extract	98%	[9][10]
High-Performance Counter-Current Chromatography (Purification)	hexane-ethyl acetate-methanol-acetic acid-water (1:5:1.5:0.00596:5, v/v)	Room Temp	-	475 mg from 1.5 g crude extract	96.1%	[11]

Note: The yields in the purification methods refer to the amount of pure compound obtained from a crude extract, not from the initial plant material.

Detailed Experimental Protocols

This section provides a detailed methodology for the extraction and quantification of Salvianolic Acid C.

Protocol 1: Optimized Extraction of Salvianolic Acids from Salvia miltiorrhiza

This protocol is a general method for obtaining a crude extract rich in salvianolic acids, which can then be further purified to isolate Salvianolic Acid C.

1. Materials and Equipment:

• Dried and powdered roots of Salvia miltiorrhiza

• 60% Ethanol (v/v)

• Reflux extraction apparatus or ultrasonic bath

• Filter paper

• Rotary evaporator

• Freeze-dryer

2. Procedure:

• Weigh 100 g of powdered Salvia miltiorrhiza roots.

• Add 1 L of 60% ethanol (1:10 solid-to-liquid ratio).[6]

• For Reflux Extraction: Heat the mixture to 80°C and maintain under reflux for 1.5 hours.[6]

• For Ultrasound-Assisted Extraction: Place the mixture in an ultrasonic bath at 30°C for 25 minutes.

• After extraction, cool the mixture to room temperature and filter to separate the solid residue.

• Wash the residue with an additional 200 mL of 60% ethanol and combine the filtrates.

• Concentrate the combined filtrate under reduced pressure using a rotary evaporator at a temperature below 50°C.

• Lyophilize the concentrated extract to obtain a dry powder.

• Store the crude extract at -20°C in a desiccator, protected from light.

Protocol 2: HPLC-UV Quantification of Salvianolic Acid C

This protocol provides a method for determining the concentration of Salvianolic Acid C in the extract.

1. Materials and Equipment:

• Salvianolic Acid C reference standard

• Methanol (HPLC grade)

• Acetonitrile (HPLC grade)

• Formic acid or Phosphoric acid

• Deionized water

• HPLC system with a UV detector

• C18 analytical column (e.g., 4.6 x 250 mm, 5 µm)[12]

• Syringe filters (0.45 µm)

2. Procedure:

• Mobile Phase Preparation: Prepare mobile phase A as 0.1% formic acid in water and mobile phase B as 0.1% formic acid in acetonitrile.[12]

• Standard Preparation: Prepare a stock solution of Salvianolic Acid C reference standard (1 mg/mL) in methanol. Create a series of calibration standards by diluting the stock solution.

• Sample Preparation: Accurately weigh 10 mg of the dried extract and dissolve it in 10 mL of methanol. Sonicate for 15 minutes and filter through a 0.45 µm syringe filter.

• HPLC Conditions:

  • Column: C18, 4.6 x 250 mm, 5 µm

  • Column Temperature: 30°C[12]

  • Flow Rate: 1.0 mL/min[12]

  • Detection Wavelength: 288 nm[12]

  • Injection Volume: 10 µL

  • Gradient Elution: A typical gradient might start with a high percentage of mobile phase A and gradually increase the percentage of mobile phase B to elute compounds with increasing hydrophobicity.[1]

• Analysis: Inject the standards to generate a calibration curve. Inject the sample solution and identify the Salvianolic Acid C peak by comparing its retention time with the standard. Quantify the amount of Salvianolic Acid C in the sample using the calibration curve.

Visualizations

Signaling Pathways and Experimental Workflows

The following diagrams illustrate key signaling pathways affected by salvianolic acids and a typical workflow for minimizing batch-to-batch variability.

Caption: Key signaling pathways modulated by Salvianolic Acid C.

Caption: Workflow for minimizing batch-to-batch variability.

References

• 1. mdpi.com [mdpi.com]
• 2. Chemical Profile and Bioactivity Evaluation of Salvia Species from Eastern Europe [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. Studies on the stability of salvianolic acid B as potential drug material - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Study on Optimization of Ethanol Reflux Extraction of Phenolic Acids from Salvia miltiorrhiza [scirp.org]
• 7. rsc.org [rsc.org]
• 8. Isolation and identification of degradation products of salvianolic acid A by NMR and LC-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Preparative isolation and purification of salvianolic acid B from the Chinese medicinal plant Salvia miltiorrhiza by high-speed counter-current chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. HKU Scholars Hub: Preparative isolation and purification of salvianolic acid B from the Chinese medicinal plant Salvia miltiorrhiza by high-speed counter-current chromatography [hub.hku.hk]
• 11. researchgate.net [researchgate.net]
• 12. [Study on application of salvianolic acids reference extract in quality control of Salvia miltiorrhiza and salvianolic acids for injection] - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Overcoming Challenges in the Large-Scale Production of Salvianolic Acid C

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to navigate the complexities of large-scale Salvianolic acid C production. This resource offers troubleshooting advice, answers to frequently asked questions, detailed experimental protocols, and comparative data to facilitate a more efficient and scalable production process.

Troubleshooting Guide

This guide addresses common issues encountered during the extraction, purification, and handling of Salvianolic acid C.

Problem	Potential Cause(s)	Recommended Solution(s)
Low Yield of Salvianolic Acid C in Crude Extract	1. Inappropriate harvesting and post-harvest processing of Salvia miltiorrhiza roots.[1][2][3] 2. Suboptimal extraction solvent and conditions. 3. Degradation of Salvianolic acid C during extraction.	1. Implement controlled post-harvest drying, as thermal treatment can influence the content of salvianolic acids.[1][2][3] 2. Optimize extraction parameters, including the use of aqueous ethanol solutions and appropriate temperatures to enhance extraction efficiency. 3. Employ milder extraction conditions (e.g., lower temperatures) and consider using techniques like enzymatic extraction to minimize degradation.
Purity of Salvianolic Acid C is Below Target After Initial Purification	1. Inefficient separation from other structurally similar salvianolic acids (e.g., Salvianolic acid B). 2. Co-elution with other phenolic compounds.	1. Utilize multi-step chromatographic techniques. Consider macroporous resin chromatography followed by polyamide column chromatography or high-speed counter-current chromatography for improved separation.[4] 2. Optimize the mobile phase composition and gradient in chromatographic steps to enhance resolution.
Degradation of Salvianolic Acid C During Storage	1. Instability in solution, especially at neutral or alkaline pH. 2. Exposure to high temperatures, light, and oxygen.	1. Store Salvianolic acid C in a solid, dry form. For solutions, use acidic buffers (pH 3-4) and store at low temperatures (4°C) for short periods. 2. Store in airtight, light-resistant containers under an inert atmosphere (e.g., nitrogen or argon) and refrigerated.
Inconsistent Batch-to-Batch Yield and Purity	1. Variability in the chemical composition of the raw plant material.[5] 2. Lack of stringent process control over extraction and purification parameters.	1. Source high-quality, standardized Salvia miltiorrhiza raw material. Implement rigorous quality control of the starting material using analytical techniques like HPLC.[5] 2. Standardize all process parameters, including solvent-to-solid ratio, extraction time, temperature, and chromatographic conditions.
Difficulty in Removing Pigments and Other Impurities	1. Inadequate pre-purification steps. 2. Strong binding of impurities to the target compound.	1. Incorporate a pre-treatment step with a non-polar solvent (e.g., n-hexane) to remove lipophilic pigments before aqueous extraction. 2. Employ fractional precipitation or a multi-step column chromatography approach with different stationary phases to effectively separate impurities.

Frequently Asked Questions (FAQs)

Q1: What are the major challenges in the large-scale production of Salvianolic acid C?

A1: The primary challenges include its low natural abundance in Salvia miltiorrhiza compared to other salvianolic acids, chemical instability, and the difficulty in separating it from other structurally related compounds, which can lead to low yields and purity in large-scale operations.[4]

Q2: What is the optimal method for extracting Salvianolic acid C from Salvia miltiorrhiza?

A2: While specific optimal conditions for Salvianolic acid C are not extensively documented, a common and effective method for salvianolic acids, in general, is reflux extraction with an aqueous ethanol solution (e.g., 50-70% ethanol).[4] Enzymatic extraction using cellulase and pectinase has also been shown to improve the extraction efficiency of salvianolic acids.

Q3: How can the stability of Salvianolic acid C be improved during processing and storage?

A3: Salvianolic acid C, like other salvianolic acids, is susceptible to degradation. To enhance stability, it is crucial to control pH (maintain acidic conditions), temperature (use lower temperatures), and exposure to light and oxygen. Storage in a solid, crystalline form is preferable to solutions.

Q4: What analytical techniques are recommended for the quantification of Salvianolic acid C?

A4: High-Performance Liquid Chromatography (HPLC) coupled with a UV or mass spectrometry (MS) detector is the most common and reliable method for the quantification of Salvianolic acid C.[6][5] Ultra-High-Performance Liquid Chromatography (UPLC) can offer faster analysis times and better resolution.[7]

Q5: Are there alternative sources for Salvianolic acid C production?

A5: Yes, research has shown that endophytic fungi isolated from Salvia miltiorrhiza, such as Phoma glomerata, can produce Salvianolic acid C.[8] This presents a potential alternative to extraction from the plant, which could offer better control over production and yield.

Quantitative Data

Table 1: Content of Salvianolic Acid C in Salvia miltiorrhiza Roots under Different Drying Conditions.

Drying Temperature (°C)	Drying Time (min)	Salvianolic Acid C Content (mg/g)
Fresh	0	Not specified
130	80	~0.1

Note: Data is extrapolated from graphical representations in the cited source and should be considered indicative. The study suggests that the content of salvianolic acids, including Salvianolic Acid C, is influenced by post-harvest drying processes.[1][3]

Table 2: Analytical Parameters for the Quantification of Salvianolic Acid C by HPLC.

Parameter	Value
Retention Time (RT)	20.87 min
Test Range (μg/mL)	2.64–330
Limit of Detection (LOD) (μg/mL)	0.61
Limit of Quantification (LOQ) (μg/mL)	2.02
Repeatability (RSD %)	4.10
Stability (RSD %)	4.16

Source: Adapted from a study on the post-harvest induced production of salvianolic acids.[3]

Experimental Protocols

Protocol 1: Extraction of Total Salvianolic Acids from Salvia miltiorrhiza

• Material Preparation : Grind dried Salvia miltiorrhiza roots into a coarse powder (20-40 mesh).

• Solvent Preparation : Prepare a 70% (v/v) ethanol-water solution.

• Extraction :

  • Add the powdered root material to the extraction solvent at a solid-to-liquid ratio of 1:10 (w/v).

  • Heat the mixture to 80°C and maintain under reflux for 2 hours with constant stirring.

  • Cool the mixture to room temperature and filter to separate the extract from the solid residue.

  • Repeat the extraction process on the residue two more times to maximize yield.

• Concentration : Combine the extracts and concentrate under reduced pressure at a temperature below 50°C to obtain a crude extract.

Protocol 2: Purification of Salvianolic Acid C using Column Chromatography

• Macroporous Resin Chromatography (Initial Purification) :

  • Dissolve the crude extract in deionized water.

  • Load the solution onto a pre-equilibrated macroporous resin column (e.g., AB-8).

  • Wash the column with deionized water to remove sugars and other highly polar impurities.

  • Elute the salvianolic acids with a stepwise gradient of ethanol in water (e.g., 20%, 40%, 60%, 80% ethanol).

  • Collect the fractions and monitor the presence of Salvianolic acid C using HPLC.

  • Combine the fractions rich in Salvianolic acid C and concentrate under reduced pressure.

• Polyamide Column Chromatography (Fine Purification) :

  • Dissolve the enriched fraction in a minimal amount of the initial mobile phase.

  • Load the sample onto a polyamide column.

  • Elute with a suitable mobile phase, such as a gradient of methanol in water, to separate Salvianolic acid C from other closely related compounds.

  • Collect fractions and analyze by HPLC to identify those with high purity Salvianolic acid C.

• Final Concentration and Drying :

  • Combine the high-purity fractions.

  • Concentrate the solution under reduced pressure.

  • Dry the final product under vacuum to obtain purified Salvianolic acid C powder.

Protocol 3: HPLC Quantification of Salvianolic Acid C

• Chromatographic Conditions :

  • Column : C18 reverse-phase column (e.g., 4.6 mm × 250 mm, 5 µm).

  • Mobile Phase : A gradient of mobile phase A (0.1% formic acid in water) and mobile phase B (acetonitrile).

  • Gradient Program : A suitable gradient to ensure separation of all compounds of interest.

  • Flow Rate : 1.0 mL/min.

  • Column Temperature : 30°C.

  • Detection Wavelength : 288 nm.[9]

• Standard and Sample Preparation :

  • Prepare a stock solution of Salvianolic acid C standard of known concentration in methanol.

  • Prepare a series of calibration standards by diluting the stock solution.

  • Dissolve the sample extract in methanol, filter through a 0.45 µm filter, and inject into the HPLC system.

• Quantification :

  • Generate a calibration curve by plotting the peak area against the concentration of the standards.

  • Quantify the amount of Salvianolic acid C in the sample by comparing its peak area to the calibration curve.

Visualizations

Caption: Experimental workflow for the extraction and purification of Salvianolic acid C.

Caption: A logical troubleshooting workflow for addressing low purity issues.

References

• 1. researchgate.net [researchgate.net]
• 2. Production of Salvianolic Acid B in Roots of Salvia miltiorrhiza (Danshen) During the Post-Harvest Drying Process - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Post-Harvest Induced Production of Salvianolic Acids and Significant Promotion of Antioxidant Properties in Roots of Salvia miltiorrhiza (Danshen) - PMC [pmc.ncbi.nlm.nih.gov]
• 4. globethesis.com [globethesis.com]
• 5. Content Determination and Chemical Clustering Analysis of Tanshinone and Salvianolic Acid in Salvia spp - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Studies on the stability of salvianolic acid B as potential drug material - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Comparative Analysis of the Major Chemical Constituents in Salvia miltiorrhiza Roots, Stems, Leaves and Flowers during Different Growth Periods by UPLC-TQ-MS/MS and HPLC-ELSD Methods - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. [Study on application of salvianolic acids reference extract in quality control of Salvia miltiorrhiza and salvianolic acids for injection] - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Animal Models for Salvianolic Acid C Research

Welcome to the technical support center for researchers utilizing animal models in Salvianolic acid C (SAC) studies. This resource provides troubleshooting guidance and frequently asked questions to address common challenges and refine experimental designs for more accurate and translatable results.

Frequently Asked Questions (FAQs)

Q1: Which animal model is most appropriate for my Salvianolic acid C study?

A1: The choice of animal model depends on the research question.

• Rodents (Mice and Rats): These are commonly used for initial efficacy, toxicity, and mechanistic studies due to their cost-effectiveness, ease of handling, and the availability of genetically modified strains. For example, mouse models have been successfully used to study SAC's protective effects in cisplatin-induced acute kidney injury.[1]

• Beagle Dogs: Dogs are often used in later-stage preclinical studies, particularly for pharmacokinetics and safety evaluations, as their physiological and metabolic systems can be more comparable to humans than rodents in some aspects.[2][3][4]

• Humanized Mice: For studies focusing on metabolism and predicting human pharmacokinetics, consider using humanized mouse models. These models express human drug-metabolizing enzymes (like Cytochrome P450s) and can provide more clinically relevant data, overcoming species differences in drug disposition.[5][6][7]

Q2: I'm observing very low oral bioavailability of Salvianolic acid C in my animal model. Is this expected, and how can I address it?

A2: Yes, this is an expected finding. Salvianolic acids, including Salvianolic acid C, generally exhibit very low oral bioavailability. For instance, a study in rats reported the absolute oral bioavailability of Salvianolic acid C to be as low as 0.29%.[8] Other salvianolic acids, like Sal A and Sal B, also show poor oral absorption in rats and dogs.[2][4][9]

Troubleshooting Strategies:

• Administration Route: For many studies, intravenous (IV) or intraperitoneal (IP) injection is preferred to bypass absorption issues and achieve therapeutic plasma concentrations.[1][10]

• Formulation Development: Investigate novel drug delivery systems or formulations designed to enhance the solubility and absorption of SAC.

• PBPK Modeling: Utilize Physiologically Based Pharmacokinetic (PBPK) modeling to simulate and better understand the absorption, distribution, metabolism, and excretion (ADME) properties of SAC, which can help in designing more effective dosing strategies.[2]

Q3: My experimental results show high variability between individual animals. What are the potential causes and solutions?

A3: High variability can stem from several factors:

• Genetic Differences: Even within the same strain, genetic drift can occur. Ensure animals are sourced from a reliable vendor.

• Metabolic Differences: As mentioned, species-specific and even inter-individual differences in drug metabolism are significant. Humanized mouse models can help reduce variability caused by metabolic differences between preclinical species and humans.[5][7]

• Experimental Procedures: Inconsistent handling, dosing, or sample collection techniques can introduce significant errors. Standardize all procedures and ensure all personnel are thoroughly trained.

• Environmental Factors: Ensure uniform housing conditions (temperature, light cycle, diet) for all animals, as these can influence physiological responses.

Q4: What are the known toxic effects of Salvianolic acids, and what should I monitor in my animals?

A4: Non-clinical safety evaluations of Salvianolic acid A (a closely related compound) provide valuable insights. In high-dose intravenous studies in dogs, the primary target organs for toxicity were identified as the liver, kidneys, and thymus.[3][11][12]

Monitoring Recommendations:

• Clinical Observations: Regularly observe animals for any changes in behavior, such as decreased motor activity, salivation, or changes in gait, especially after dosing.[3]

• Biochemical Parameters: Monitor liver function (e.g., ALT, AST) and kidney function (e.g., BUN, creatinine) through blood tests.[3]

• Histopathology: At the end of the study, perform a thorough histopathological examination of key organs, particularly the liver, kidneys, and thymus.[3][11]

Quantitative Data Summary

For ease of comparison, the following tables summarize key pharmacokinetic and toxicity data for salvianolic acids from various studies.

Table 1: Pharmacokinetic Parameters of Salvianolic Acids in Animal Models

Compound	Species	Dose & Route	Cmax	AUC	Absolute Bioavailability (%)	Reference
Salvianolic acid C	Rat	10 mg/kg (Oral)	21.3 ± 4.5 ng/mL	103.1 ± 18.2 ng·h/mL	0.29 ± 0.05	[8]
Salvianolic acid A	Rat	20 mg/kg (Oral)	111.91 µg/L	317.11 µg/L·h	0.39–0.52	[9]
Salvianolic acid B	Dog	180 mg/kg (Oral)	N/A	1680 ± 670 ng/mL·h	1.07 ± 0.43	[4]
Salvianolic acid B	Rat	500 mg/kg (Oral)	N/A	582 ± 222 min·µg/mL	2.3	[13]

Table 2: Acute Intravenous Toxicity of Salvianolic Acid A

Species	Parameter	Value	Reference
Mouse	LD50	1161.2 mg/kg	[3][11]
Dog	Max. Non-Lethal Dose (MNLD)	455 mg/kg	[3][11]
Dog	Min. Lethal Dose (MLD)	682 mg/kg	[3][11]
Dog	No Observed Adverse Effect Level (NOAEL) (4-week study)	20 mg/kg	[3][11]

Experimental Protocols

Protocol 1: Cisplatin-Induced Acute Kidney Injury (AKI) Model in Mice

This protocol is adapted from a study evaluating the protective effects of Salvianolic acid C against cisplatin-induced nephrotoxicity.[1]

• Animal Model: Male C57BL/6 mice.

• Acclimatization: Acclimate animals for at least one week under standard laboratory conditions.

• Grouping: Divide mice into experimental groups (n=6 per group), including:

  • Control (Saline)

  • Cisplatin only (20 mg/kg)

  • SAC pre-treatment (e.g., 5, 10, 20 mg/kg) + Cisplatin

  • Positive Control (e.g., Amifostine) + Cisplatin

• Dosing Regimen:

  • Administer SAC (or vehicle/positive control) via intraperitoneal (i.p.) injection for 10 consecutive days.

  • On day 7, induce AKI by administering a single i.p. injection of cisplatin (20 mg/kg) 30 minutes after the daily SAC treatment.

• Sample Collection: On day 10, euthanize the animals. Collect blood samples for serum biochemistry (BUN, creatinine) and kidney tissues for histopathology and Western blot analysis.

• Endpoint Analysis:

  • Biochemistry: Measure serum levels of BUN and creatinine to assess kidney function.

  • Histopathology: Perform H&E staining on kidney sections to evaluate tubular injury.

  • Western Blot: Analyze kidney tissue lysates for markers of inflammation (p-NF-κB), oxidative stress (Nrf2, HO-1), and apoptosis (Caspase-3).[1]

Protocol 2: Acute Intravenous Toxicity Study

This protocol is based on a non-clinical safety evaluation of Salvianolic acid A in mice and dogs.[3][11]

• Animal Models: BALB/c mice and Beagle dogs.

• Dose Preparation: Dissolve the test article (e.g., Salvianolic acid) in a suitable vehicle like 5% glucose solution.

• Administration: Administer a single dose via intravenous injection.

  • Mice: Use a dose-escalation design with multiple groups (n=20 per group) to determine the LD50.

  • Dogs: Use the approximate lethal dose method with a smaller number of animals.

• Observation Period: Observe animals continuously for the first 4-6 hours post-administration and then daily for 14 days.

• Data Collection:

  • Mortality: Record the number of deaths in each group.

  • Clinical Signs: Document any signs of toxicity, such as changes in activity, salivation, abnormal gait, etc.[3]

  • Body Weight: Measure body weight before dosing and at specified intervals throughout the study.

• Necropsy: Perform a gross necropsy on all animals at the end of the observation period (or immediately after death).

• Data Analysis: Calculate the LD50 for mice using a recognized statistical method (e.g., Probit analysis). For dogs, determine the maximum non-lethal dose (MNLD) and minimum lethal dose (MLD).[3][11]

Visualizations

Below are diagrams illustrating key pathways and workflows relevant to Salvianolic acid C research.

Caption: Inhibition of the NF-κB signaling pathway by Salvianolic acid C.

Caption: General experimental workflow for an in vivo efficacy study.

Caption: Troubleshooting decision tree for unexpected experimental outcomes.

References

• 1. mdpi.com [mdpi.com]
• 2. First-in-human study to investigate the safety and pharmacokinetics of salvianolic acid A and pharmacokinetic simulation using a physiologically based pharmacokinetic model - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Non-clinical safety evaluation of salvianolic acid A: acute, 4-week intravenous toxicities and genotoxicity evaluations - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Bioavailability of salvianolic acid B and effect on blood viscosities after oral administration of salvianolic acids in beagle dogs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. P450-Humanized and Human Liver Chimeric Mouse Models for Studying Xenobiotic Metabolism and Toxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 6. ghdiscoverycollaboratory.org [ghdiscoverycollaboratory.org]
• 7. An Extensively Humanized Mouse Model to Predict Pathways of Drug Disposition and Drug/Drug Interactions, and to Facilitate Design of Clinical Trials - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Determination of salvianolic acid C in rat plasma using liquid chromatography-mass spectrometry and its application to pharmacokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Some pharmacokinetic parameters of salvianolic acid A following single-dose oral administration to rats - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Salvianolic acids: small compounds with multiple mechanisms for cardiovascular protection - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Non-clinical safety evaluation of salvianolic acid A: acute, 4-week intravenous toxicities and genotoxicity evaluations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. mdpi.com [mdpi.com]

Best practices for the long-term storage of Salvianolic acid C

This technical support center provides best practices, troubleshooting guides, and frequently asked questions (FAQs) for the long-term storage and handling of Salvianolic acid C.

Frequently Asked Questions (FAQs)

Q1: What are the optimal long-term storage conditions for solid Salvianolic acid C?

For long-term stability, solid Salvianolic acid C should be stored at 4°C (or between 2-8°C), tightly sealed in its container, and protected from moisture and light.[1][2][3] Following these recommendations helps to minimize degradation and maintain the integrity of the compound.

Q2: How should I prepare and store stock solutions of Salvianolic acid C?

Stock solutions should be prepared using a suitable solvent such as DMSO, methanol, or water.[2][4] For optimal stability, it is recommended to store aliquots of the stock solution under the following conditions:

• -80°C: Stable for up to 6 months.[1][2]

• -20°C: Stable for up to 1 month.[1][2]

Always ensure the container is tightly sealed to prevent evaporation and contamination, and protect it from light.[1][2] When using DMSO, it is advisable to use a newly opened bottle, as DMSO is hygroscopic and absorbed moisture can affect the solubility and stability of the compound.[2] Aqueous solutions are not recommended for storage longer than one day.[5]

Q3: What factors can lead to the degradation of Salvianolic acid C?

Salvianolic acid C is susceptible to degradation from several factors. It is important to avoid:

• High Temperatures: Elevated temperatures can accelerate degradation.[6]

• Light: Exposure to light can cause photochemical degradation.

• Moisture and Humidity: Salvianolic acids are sensitive to humidity, which can lead to instability.[6][7][8]

• Extreme pH: Strong acids and alkalis can cause decomposition.[1][3]

• Oxidizing and Reducing Agents: Contact with strong oxidizing or reducing agents should be avoided.[1][3]

Q4: Are there any materials or substances that are incompatible with Salvianolic acid C?

Yes, Salvianolic acid C is incompatible with strong acids, strong alkalis, and strong oxidizing or reducing agents.[1][3] Care should be taken to ensure that storage containers and experimental apparatus are free from these substances.

Storage Condition Summary

The following table summarizes the recommended storage conditions for Salvianolic acid C in both solid and solvent forms.

Form	Storage Temperature	Duration	Key Conditions
Solid	4°C (or 2-8°C)	Long-term	Tightly sealed, protect from light and moisture.[1][2][3]
Solvent	-20°C	1 month	Tightly sealed, protect from light and moisture.[1][2]
Solvent	-80°C	6 months	Tightly sealed, protect from light and moisture.[1][2]

Troubleshooting Guide

Issue 1: My Salvianolic acid C solution has developed a yellow or brownish tint.

A change in color often indicates oxidation or degradation of the compound. This can be caused by exposure to air (oxygen), light, or improper storage temperatures. It is recommended to discard the discolored solution and prepare a fresh stock from solid material, ensuring proper handling and storage practices are followed.

Issue 2: I am observing unexpected peaks in my HPLC or LC-MS analysis.

The appearance of new peaks in your chromatogram that are not present in the reference standard is a strong indicator of degradation. Related compounds, such as Salvianolic acid A, have been shown to degrade into various products, including isosalvianolic acid C.[6] To confirm, you can perform stress testing (e.g., exposure to heat or light) on a sample to see if the impurity peaks increase. If degradation is suspected, use a freshly prepared solution for your experiments.

Issue 3: My experimental results are inconsistent or not reproducible.

Inconsistent results can often be traced back to the stability and integrity of your compounds. If you are experiencing this issue, consider the following:

• Age of Stock Solution: How old is your stock solution and how has it been stored? Solutions stored for longer than the recommended periods, or at incorrect temperatures, may have degraded.[1][2]

• Freeze-Thaw Cycles: Have you subjected the stock solution to multiple freeze-thaw cycles? It is best practice to aliquot stock solutions into single-use volumes to avoid repeated temperature changes.

• Handling Procedures: Ensure that solutions are handled quickly, protected from light, and kept on ice when not in use during experimental setup.

Caption: Troubleshooting workflow for inconsistent experimental results.

Experimental Protocols

Protocol: Assessment of Salvianolic Acid C Stability by HPLC

This protocol provides a general method for assessing the stability of a Salvianolic acid C solution over time.

• Preparation of Stock Solution: Prepare a stock solution of Salvianolic acid C in a suitable solvent (e.g., DMSO or methanol) at a known concentration (e.g., 1 mg/mL).

• Initial Analysis (T=0): Immediately after preparation, dilute an aliquot of the stock solution to a working concentration and analyze by a validated reverse-phase HPLC method. Record the peak area and retention time of the main Salvianolic acid C peak. This serves as your baseline.

• Storage: Store the remaining stock solution under the desired test conditions (e.g., -20°C, 4°C, room temperature). Protect the solution from light.

• Time-Point Analysis: At predetermined time points (e.g., 24 hours, 7 days, 1 month), remove an aliquot of the stored solution.

• HPLC Analysis: Dilute and analyze the sample under the same HPLC conditions used for the initial analysis.

• Data Comparison: Compare the peak area of Salvianolic acid C at each time point to the initial (T=0) peak area. The formation of any new peaks should also be noted as an indication of degradation products.

• Calculation of Stability: Calculate the percentage of Salvianolic acid C remaining at each time point using the formula: % Remaining = (Peak Area at Time X / Peak Area at Time 0) * 100 A significant decrease in the main peak area and the appearance of new peaks indicate instability under the tested storage conditions.

Caption: Decision workflow for storing Salvianolic acid C.

References

• 1. file.medchemexpress.com [file.medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. abmole.com [abmole.com]
• 4. Salvianolic acid C | CAS:115841-09-3 | Phenylpropanoids | High Purity | Manufacturer BioCrick [biocrick.com]
• 5. cdn.caymanchem.com [cdn.caymanchem.com]
• 6. benthamdirect.com [benthamdirect.com]
• 7. Studies on the stability of salvianolic acid B as potential drug material - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Salvianolic Acid C vs. Rosmarinic Acid: A Comparative Analysis for Researchers

For Immediate Release

[City, State] – [Date] – In the ever-evolving landscape of therapeutic compound discovery, phenolic acids derived from natural sources continue to be a focal point of research due to their diverse pharmacological activities. Among these, Salvianolic acid C and Rosmarinic acid have emerged as compounds of significant interest. This guide provides a comprehensive, data-driven comparison of these two molecules to aid researchers, scientists, and drug development professionals in their investigative endeavors.

Core Properties and Structure

Salvianolic acid C is a water-soluble compound found in Salvia miltiorrhiza (Danshen), a plant with a long history in traditional Chinese medicine for treating cardiovascular diseases. Rosmarinic acid, an ester of caffeic acid and 3,4-dihydroxyphenyllactic acid, is more widely distributed and can be found in various species of the Lamiaceae family, such as rosemary, basil, and mint. While both are polyphenolic compounds, their structural differences underpin their distinct biological activities.

Comparative Performance Data

To facilitate a clear comparison, the following tables summarize the available quantitative data on the bioactivities of Salvianolic acid C and Rosmarinic acid. It is important to note that direct head-to-head comparative studies for all activities are limited, and data may be derived from different experimental setups.

Table 1: Comparative Inhibitory Activity (IC50)

Target/Assay	Salvianolic Acid C (μM)	Rosmarinic Acid (μM)	Reference
GSK-3β Inhibition	~30	135.35 ± 4.69	[1]
NF-κB Activation (TNF-α induced)	Data not available	9.5 ± 1.5 to 10.9 ± 1.6	[2]

Table 2: Comparative Antioxidant Activity (IC50)

Assay	Salvianolic Acid C (μM)	Rosmarinic Acid (μM)	Reference
DPPH Radical Scavenging	Data not available	~28.12 (equivalent to µg/mL)	[3]
ABTS Radical Scavenging	Data not available	Data available, specific IC50 not provided in abstract	[4]

Note: The lack of directly comparable IC50 values for antioxidant and some anti-inflammatory assays in the same study highlights a research gap. The provided data is for individual compound assessment.

Mechanistic Insights: A Comparative Overview

Both Salvianolic acid C and Rosmarinic acid exert their effects through the modulation of multiple signaling pathways.

Salvianolic acid C has been shown to be a potent anti-inflammatory and anti-fibrotic agent. Its mechanisms include:

• Inhibition of the NF-κB Signaling Pathway : Salvianolic acid C can attenuate the inflammatory response mediated by NF-κB.

• Inhibition of the TGF-β/Smad Signaling Pathway : It has been demonstrated to inhibit the TGF-β/Smad3 signaling pathway, which is crucial in the progression of fibrosis.

• Activation of the Nrf2 Signaling Pathway : This compound can activate the Nrf2 pathway, a key regulator of cellular antioxidant responses.

Rosmarinic acid is well-documented for its antioxidant, anti-inflammatory, and anti-cancer properties. Its key mechanisms involve:

• Inhibition of the NF-κB Signaling Pathway : Rosmarinic acid acts as a downstream inhibitor of IKK-β, a critical kinase in the activation of the NF-κB pathway[2].

• Modulation of TGF-β Signaling : It has been shown to suppress the TGF-β signaling pathway, contributing to its anti-fibrotic effects.

• Activation of the Nrf2/ARE Signaling Pathway : Rosmarinic acid can activate this pathway, leading to the expression of antioxidant enzymes.

Signaling Pathway Diagrams

To visually represent the mechanisms of action, the following diagrams illustrate the key signaling pathways modulated by Salvianolic acid C and Rosmarinic acid.

Figure 1: Simplified signaling pathways inhibited by Salvianolic Acid C.

Figure 2: Simplified signaling pathways inhibited by Rosmarinic Acid.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. Below are summaries of protocols for key assays mentioned in this guide.

Antioxidant Activity Assays (DPPH and ABTS)

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay:

• A solution of DPPH in methanol is prepared.

• Various concentrations of the test compound (Salvianolic acid C or Rosmarinic acid) are added to the DPPH solution.

• The mixture is incubated in the dark at room temperature for a specified period (e.g., 30 minutes).

• The absorbance of the solution is measured spectrophotometrically at a specific wavelength (typically around 517 nm).

• The percentage of radical scavenging activity is calculated, and the IC50 value (the concentration of the compound that scavenges 50% of the DPPH radicals) is determined.

ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Radical Cation Scavenging Assay:

• The ABTS radical cation (ABTS•+) is generated by reacting ABTS solution with a strong oxidizing agent like potassium persulfate.

• The ABTS•+ solution is diluted with a suitable solvent (e.g., ethanol or phosphate-buffered saline) to a specific absorbance at a particular wavelength (e.g., 734 nm).

• Different concentrations of the test compound are added to the ABTS•+ solution.

• After a defined incubation time, the decrease in absorbance is measured.

• The percentage of inhibition is calculated, and the IC50 value is determined.

NF-κB Luciferase Reporter Assay

This assay is used to quantify the activity of the NF-κB transcription factor.

• Cells (e.g., HEK293T or HeLa) are transiently or stably transfected with a reporter plasmid containing the luciferase gene under the control of an NF-κB responsive promoter. A control plasmid (e.g., expressing Renilla luciferase) is often co-transfected for normalization.

• After transfection, cells are treated with the test compound (Salvianolic acid C or Rosmarinic acid) for a specific duration.

• NF-κB activation is then induced by a stimulant, such as tumor necrosis factor-alpha (TNF-α) or lipopolysaccharide (LPS).

• Following stimulation, the cells are lysed, and the luciferase activity is measured using a luminometer by adding the appropriate luciferase substrate.

• The firefly luciferase activity is normalized to the Renilla luciferase activity to account for variations in transfection efficiency and cell number. The inhibitory effect of the compound is determined by comparing the luciferase activity in treated versus untreated, stimulated cells.

References

• 1. Inhibitory Effect of a Rosmarinic Acid-Enriched Fraction Prepared from Nga-Mon (Perilla frutescens) Seed Meal on Osteoclastogenesis through the RANK Signaling Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Molecular Basis of the Antiangiogenic Action of Rosmarinic Acid, a Natural Compound Targeting Fibroblast Growth Factor-2/FGFR Interactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Salvianolic Acid C Inhibits the Epithelial-Mesenchymal Transition and Ameliorates Renal Tubulointerstitial Fibrosis [imrpress.com]
• 4. Therapeutic Potential and Mechanisms of Rosmarinic Acid and the Extracts of Lamiaceae Plants for the Treatment of Fibrosis of Various Organs - PMC [pmc.ncbi.nlm.nih.gov]

A comparative study of different extraction methods for Salvianolic acid C

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of various methods for the extraction of Salvianolic acid C, a bioactive compound of significant interest from Salvia miltiorrhiza (Danshen). The selection of an appropriate extraction technique is critical for maximizing yield and purity, which in turn impacts research outcomes and the economic viability of drug development. This document presents a side-by-side comparison of conventional and modern extraction techniques, supported by available experimental data, detailed methodologies, and visual representations of workflows and biological pathways.

Comparative Analysis of Extraction Methods

The efficiency of extracting Salvianolic acid C is influenced by the chosen method, which affects yield, purity, extraction time, and solvent consumption. While specific comparative data for Salvianolic acid C is limited, the extraction behavior of Salvianolic acid B, a structurally similar and abundant compound in Salvia miltiorrhiza, serves as a valuable proxy for evaluating the relative performance of these techniques.

Table 1: Comparison of Different Extraction Methods for Salvianolic Acids

Extraction Method	Principle	Typical Solvent(s)	Extraction Time	Temperature	Yield of Salvianolic Acid B*	Purity	Advantages	Disadvantages
Reflux Extraction	Conventional solvent extraction at boiling point.	60% Ethanol	1.5 - 2 hours	~80°C	28.76 mg/g[1]	Moderate	Simple, low-cost equipment.	Time-consuming, potential for thermal degradation of compounds.[1]
Ultrasound-Assisted Extraction (UAE)	Uses acoustic cavitation to disrupt cell walls and enhance mass transfer.	60% Ethanol	25 minutes	30°C	33.93 mg/g[1][2]	High	Faster, higher yield at lower temperatures, less solvent.[1][2]	Initial equipment cost can be high.
Microwave-Assisted Extraction (MAE)	Uses microwave energy to heat the solvent and sample, accelerating extraction.	Water, Ethanol/Water mixtures	3 - 5 minutes	70 - 100°C	Higher than conventional methods[3]	High	Very fast, high yield, reduced solvent consumption.[3]	Potential for localized overheating, specialized equipment required.
Enzymatic-Assisted Extraction	Uses enzymes to break down plant cell walls, facilitating solvent penetration.	Water/Buffer	~20 minutes (enzymatic step)	45°C	High (Extraction rate of 78% for total phenolic acids) [ ]	High	Environmentally friendly, high specificity, mild conditions.	Cost of enzymes, sensitivity to pH and temperature.

*Note: The yield of Salvianolic acid B is used as a comparative indicator due to the limited availability of direct comparative studies on Salvianolic acid C. The trends in extraction efficiency are expected to be similar for both compounds due to their structural similarities. A study reported a Salvianolic acid C content of 0.45 mg/g in a 50% ethanol extract[4].

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of experimental findings. Below are representative protocols for the extraction of salvianolic acids from Salvia miltiorrhiza.

Reflux Extraction Protocol

This conventional method serves as a baseline for comparison.

Materials and Equipment:

• Dried and powdered Salvia miltiorrhiza root

• 60% Ethanol

• Round-bottom flask

• Reflux condenser

• Heating mantle

• Filter paper

• Rotary evaporator

Procedure:

• Weigh 10 g of powdered Salvia miltiorrhiza root and place it in a 250 mL round-bottom flask.

• Add 100 mL of 60% ethanol to the flask (solid-to-liquid ratio of 1:10 w/v).

• Set up the reflux apparatus with the heating mantle and condenser.

• Heat the mixture to the boiling point of the solvent (approximately 80°C) and maintain reflux for 1.5 hours.[5]

• After reflux, allow the mixture to cool to room temperature.

• Filter the extract through filter paper to remove the solid plant material.

• Concentrate the filtrate using a rotary evaporator to remove the ethanol.

• The resulting aqueous extract can be lyophilized or used for further purification and analysis.

Ultrasound-Assisted Extraction (UAE) Protocol

A more efficient method that utilizes ultrasonic waves to enhance extraction.

Materials and Equipment:

• Dried and powdered Salvia miltiorrhiza root

• 60% Ethanol

• Beaker or flask

• Ultrasonic bath or probe sonicator

• Centrifuge

• Filter paper or centrifuge tubes

• Rotary evaporator

Procedure:

• Weigh 1 g of powdered Salvia miltiorrhiza root and place it in a 50 mL beaker.

• Add 20 mL of 60% ethanol (solid-to-liquid ratio of 1:20 w/v).

• Place the beaker in an ultrasonic bath or immerse the probe of a sonicator into the mixture.

• Perform sonication for 25 minutes at a frequency of 45 kHz and a temperature of 30°C.[1][2]

• After sonication, centrifuge the mixture at 4000 rpm for 10 minutes to separate the solid residue.

• Decant the supernatant (the extract).

• The extract can be filtered and concentrated using a rotary evaporator.

Microwave-Assisted Extraction (MAE) Protocol

This rapid extraction method employs microwave energy.

Materials and Equipment:

• Dried and powdered Salvia miltiorrhiza root

• Water or ethanol/water mixture

• Microwave extraction vessel

• Microwave extraction system

• Centrifuge or filtration system

• Rotary evaporator

Procedure:

• Place 1 g of powdered Salvia miltiorrhiza root into a microwave extraction vessel.

• Add 20 mL of the desired solvent (e.g., water or 50% ethanol).

• Seal the vessel and place it in the microwave extraction system.

• Set the extraction parameters: microwave power (e.g., 500 W), temperature (e.g., 70°C), and time (e.g., 3-5 minutes).

• After the extraction cycle is complete, allow the vessel to cool.

• Filter or centrifuge the mixture to separate the extract from the solid residue.

• Concentrate the extract using a rotary evaporator.

Enzymatic-Assisted Extraction Protocol

An environmentally friendly method that uses enzymes to improve extraction efficiency.

Materials and Equipment:

• Dried and powdered Salvia miltiorrhiza root

• Enzyme solution (e.g., a mixture of cellulase and pectinase in a suitable buffer)

• Water bath or incubator

• Beaker or flask

• Filtration or centrifugation equipment

• Rotary evaporator

Procedure:

• Suspend 10 g of powdered Salvia miltiorrhiza root in 200 mL of a suitable buffer solution (e.g., citrate buffer, pH 4.5) in a beaker.

• Add the enzyme preparation (e.g., 1.5% v/w of a cellulase and pectinase mixture) to the slurry.

• Incubate the mixture in a water bath at the optimal temperature for the enzymes (e.g., 45°C) for a specified time (e.g., 20 minutes) with constant stirring.

• After enzymatic hydrolysis, the salvianolic acids can be extracted by adding ethanol and proceeding with a short maceration or sonication step.

• Separate the extract from the solid residue by filtration or centrifugation.

• Concentrate the extract using a rotary evaporator.

Visualizing the Process and Mechanism

To better understand the experimental workflow and the biological context of Salvianolic acid C, the following diagrams are provided.

Caption: Experimental workflow for comparing different extraction methods of Salvianolic acid C.

Caption: Signaling pathway of Salvianolic acid C in renal protection.

References

• 1. discovery.researcher.life [discovery.researcher.life]
• 2. researchgate.net [researchgate.net]
• 3. Microwave-assisted extraction with water for fast extraction and simultaneous RP-HPLC determination of phenolic acids in radix Salviae Miltiorrhizae - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Study on Optimization of Ethanol Reflux Extraction of Phenolic Acids from Salvia miltiorrhiza [scirp.org]

A Comparative Guide to Analytical Methods for the Quantification of Salvianolic Acid C

This guide provides a comprehensive comparison of various analytical methods for the quantification of Salvianolic acid C, a bioactive compound isolated from Salvia miltiorrhiza. The information is intended for researchers, scientists, and drug development professionals seeking to select the most appropriate analytical technique for their specific research needs. This document outlines the performance of different methods with supporting experimental data and detailed protocols.

Data Presentation: A Side-by-Side Look at Analytical Method Performance

The following table summarizes the quantitative performance of various analytical methods used for the determination of Salvianolic acid C and related salvianolic acids. This allows for a direct comparison of key validation parameters such as linearity, sensitivity, precision, and accuracy.

Method	Analyte(s)	Matrix	Linearity (ng/mL)	LLOQ (ng/mL)	Precision (RSD%)	Accuracy/Recovery (%)	Reference
LC-ESI-MS	Salvianolic acid C	Rat Plasma	5 - 1000	5	Intra-day: <9.96, Inter-day: <9.96	89.13 - 103.64	[1]
UPLC-TQ-MS/MS	20 components including Salvianolic acids A, B	Salvia miltiorrhiza	0.5 - 1000 (for Salvianolic acid A)	0.010 - 0.450	<7.52 (Stability)	97.96 - 102.04	[2][3]
HPLC-DAD	Salvianolic acid B and others	Salvia miltiorrhiza	Not Specified	Not Specified	Intra-day: 0.84, Inter-day: 0.97	Not Specified	[4]
¹H-NMR	Danshensu, lithospermic acid, rosmarinic acid, and salvianolic acid B	Fresh Salvia miltiorrhiza root	Not Specified	LOD and LOQ indicated excellent sensitivity	<2 (Robustness)	Good recovery	[5]
UPLC-MS/MS	8 bioactive compounds including Salvianolic acid B	Danshen	0.375 - 1.5 (LOQ)	0.375 - 1.5	Not Specified	84 - 94 (Matrix Effect)	[6]

Experimental Protocols

This section provides detailed methodologies for the key analytical techniques cited in this guide.

Liquid Chromatography-Electrospray Ionization-Mass Spectrometry (LC-ESI-MS) for Salvianolic Acid C in Rat Plasma[1]

• Sample Preparation:

  • Liquid-liquid extraction with ethyl acetate.

  • The organic layer is evaporated to dryness and the residue is reconstituted in the mobile phase.

• Chromatographic Conditions:

  • Column: Zorbax SB-C18 (3.5 µm, 2.1 × 100 mm).

  • Mobile Phase: Acetonitrile and water.

  • Flow Rate: 0.3 mL/min.

• Mass Spectrometry Conditions:

  • Ionization Mode: Electrospray Ionization (ESI).

  • Detection Mode: Selected Ion Monitoring (SIM).

Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS) for Multiple Components in Salvia miltiorrhiza[2][3]

• Sample Preparation:

  • Extraction with a suitable solvent (e.g., 70% methanol).

  • Filtration of the extract before injection.

• Chromatographic Conditions:

  • Column: C18 column.

  • Mobile Phase: Gradient elution with acetonitrile and 0.1% formic acid in water.

• Mass Spectrometry Conditions:

  • Ionization Mode: Polarity switching (positive and negative ion modes) to detect a wider range of compounds.[3]

  • Detection Mode: Multiple Reaction Monitoring (MRM).

High-Performance Liquid Chromatography with Diode-Array Detection (HPLC-DAD) for Major Components in Salvia miltiorrhiza[4]

• Sample Preparation:

  • Extraction with methanol.

  • Filtration of the extract.

• Chromatographic Conditions:

  • Column: C18 column.

  • Mobile Phase: Gradient elution with methanol and an aqueous phase (e.g., 0.5% formic acid).

  • Detection: Diode-Array Detector (DAD) set at an appropriate wavelength (e.g., 280 nm or 288 nm).

Visualizing the Cross-Validation Workflow and Signaling Pathways

Cross-Validation Workflow

The following diagram illustrates a typical workflow for the cross-validation of analytical methods, ensuring the reliability and comparability of results.

Caption: A logical workflow for cross-validating analytical methods.

Signaling Pathways of Salvianolic Acid C

Salvianolic acid C exerts its biological effects through various signaling pathways, primarily related to its anti-inflammatory, antioxidant, and anti-apoptotic properties. The diagram below illustrates a simplified representation of these interconnected pathways.

Caption: Signaling pathways modulated by Salvianolic acid C.

References

• 1. Salvianolic acids: small compounds with multiple mechanisms for cardiovascular protection - PMC [pmc.ncbi.nlm.nih.gov]
• 2. scholar.nycu.edu.tw [scholar.nycu.edu.tw]
• 3. mdpi.com [mdpi.com]
• 4. Frontiers | Exploration of the Mechanism of Salvianolic Acid for Injection Against Ischemic Stroke: A Research Based on Computational Prediction and Experimental Validation [frontiersin.org]
• 5. Salvianolic Acid C Protects against Cisplatin-Induced Acute Kidney Injury through Attenuation of Inflammation, Oxidative Stress and Apoptotic Effects and Activation of the CaMKK–AMPK–Sirt1-Associated Signaling Pathway in Mouse Models - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Salvianolic Acids: Potential Source of Natural Drugs for the Treatment of Fibrosis Disease and Cancer - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of Salvianolic Acid C and Other Potent Polyphenols in Cardiovascular Disease Management

For Immediate Release

This guide provides a comprehensive comparison of Salvianolic acid C against other well-researched polyphenols—Resveratrol, Quercetin, Curcumin, and Epigallocatechin gallate (EGCG)—in the context of cardiovascular disease (CVD). This document is intended for researchers, scientists, and drug development professionals, offering an objective analysis supported by experimental data to aid in the evaluation of these compounds for therapeutic development.

Introduction to Polyphenols in Cardiovascular Health

Polyphenols are a class of naturally occurring compounds found in plants, recognized for their antioxidant and anti-inflammatory properties. Their potential to mitigate cardiovascular diseases has been a significant area of research. These compounds are known to influence various pathological processes in CVD, including endothelial dysfunction, oxidative stress, inflammation, and atherosclerosis. This guide focuses on a comparative overview of Salvianolic acid C, a potent water-soluble compound from Salvia miltiorrhiza, and other leading polyphenols in CVD research.

Comparative Efficacy and Mechanisms of Action

Salvianolic acid C, along with its counterparts, exhibits a range of cardioprotective effects through modulation of multiple signaling pathways. While direct head-to-head clinical trials are limited, preclinical data provides a basis for comparing their efficacy on key aspects of cardiovascular health.

Endothelial Function

Endothelial dysfunction is an early precursor to atherosclerosis and other cardiovascular events. The ability of polyphenols to improve endothelial function is a key measure of their therapeutic potential.

Salvianolic Acid C has been shown to protect against high glucose-induced endothelial injury by modulating the Sirt1-eNOS pathway, which leads to increased nitric oxide (NO) production and reduced reactive oxygen species (ROS) generation[1].

Resveratrol improves endothelial function by activating the SIRT1/eNOS pathway, leading to increased NO bioavailability[2][3]. It also downregulates endothelial dysfunction biomarkers such as ICAM-1 and VCAM-1[4][5][6].

Quercetin has been found to improve endothelial function by stimulating eNOS phosphorylation and increasing NO bioavailability[7]. It can also reduce the expression of adhesion molecules like ICAM-1 and VCAM-1[8].

Curcumin enhances endothelial function by increasing NO production through the activation of eNOS and by reducing the expression of cell adhesion molecules[9][10]. It has been shown to improve flow-mediated dilation in human subjects[11][12].

EGCG promotes endothelial health by increasing eNOS activity and NO production, while also inhibiting the expression of adhesion molecules like VCAM-1 and ICAM-1[13].

Quantitative Comparison of Effects on Endothelial Dysfunction Biomarkers

Polyphenol	Biomarker(s) Affected	Model System	Dosage/Concentration	Key Findings	Reference(s)
Salvianolic Acid C	eNOS, Sirt1	Human Umbilical Vein Endothelial Cells (HUVECs)	Not specified	Upregulated Sirt1 and p-eNOS expression.	[1]
Resveratrol	ICAM-1, VCAM-1, eNOS	HUVECs, Animal Models	10-100 µM	Downregulated adhesion molecules; increased eNOS phosphorylation.	[2][3][4][5][6]
Quercetin	ICAM-1, VCAM-1, eNOS	HUVECs, Diabetic Rats	500 mg/day (human)	Reduced serum levels of sE-selectin; downregulated ICAM-1.	[7][8][14][15]
Curcumin	ICAM-1, VCAM-1, P-selectin, FMD	HUVECs, Human Subjects	2000 mg/day (human)	Reduced expression of adhesion molecules; improved Flow-Mediated Dilation.	[9][10][11][12][16]
EGCG	VCAM-1, ICAM-1, eNOS	HUVECs, Human Subjects	300 mg (acute human dose)	Inhibited expression of adhesion molecules; acutely improved brachial artery FMD.	[13][17]

Atherosclerosis

Atherosclerosis, characterized by plaque buildup in arteries, is a primary cause of cardiovascular events. Polyphenols can interfere with this process at multiple stages.

Salvianolic Acid C and its derivatives have demonstrated anti-atherosclerotic effects by inhibiting inflammation, reducing endothelial damage, and modulating macrophage activity[18]. Specifically, Salvianolic acid A has been shown to suppress atherosclerotic plaque formation in high-fat diet-fed ApoE-/- mice[19].

Resveratrol exhibits anti-atherosclerotic properties by reducing oxidative stress and inflammation within the vasculature[2].

Quercetin can inhibit the development of atherosclerosis by protecting vascular endothelial cells, reducing oxidative stress, and modulating lipid metabolism[7][8].

Curcumin has been shown to reduce atherosclerosis by inhibiting NF-κB and MAPK signaling pathways, thereby reducing inflammation and oxidative stress[20].

EGCG demonstrates protective effects against atherosclerosis by lowering lipid levels, exhibiting antioxidant and anti-inflammatory activities, and improving endothelial function[21].

Signaling Pathways in Cardiovascular Protection

The cardioprotective effects of these polyphenols are mediated by complex signaling pathways. Understanding these pathways is crucial for targeted drug development.

Salvianolic Acid C Signaling Pathway

References

• 1. Salvianolic acid inhibits the effects of high glucose on vascular endothelial dysfunction by modulating the Sirt1-eNOS pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Resveratrol and vascular health: evidence from clinical studies and mechanisms of actions related to its metabolites produced by gut microbiota - PMC [pmc.ncbi.nlm.nih.gov]
• 3. ahajournals.org [ahajournals.org]
• 4. Markers of Endothelial Dysfunction Are Attenuated by Resveratrol in Preeclampsia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. mdpi.com [mdpi.com]
• 8. Frontiers | Therapeutic Potential of Quercetin to Alleviate Endothelial Dysfunction in Age-Related Cardiovascular Diseases [frontiersin.org]
• 9. sami-sabinsagroup.com [sami-sabinsagroup.com]
• 10. researchgate.net [researchgate.net]
• 11. academic.oup.com [academic.oup.com]
• 12. Curcumin supplementation improves vascular endothelial function in healthy middle-aged and older adults by increasing nitric oxide bioavailability and reducing oxidative stress | Aging [aging-us.com]
• 13. protective-effect-of-epigallocatechin-gallate-on-endothelial-disorders-in-atherosclerosis - Ask this paper | Bohrium [bohrium.com]
• 14. Effects of quercetin supplementation on endothelial dysfunction biomarkers and depression in post-myocardial infarction patients: A double-blind, placebo-controlled, randomized clinical trial - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Supplementation of the Pure Flavonoids Epicatechin and Quercetin Affects Some Biomarkers of Endothelial Dysfunction and Inflammation in (Pre)Hypertensive Adults: A Randomized Double-Blind, Placebo-Controlled, Crossover Trial - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. The effects of curcumin supplementation on biomarkers of inflammation, oxidative stress, and endothelial function: A meta-analysis of meta-analyses - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Acute EGCG Supplementation Reverses Endothelial Dysfunction in Patients with Coronary Artery Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Anti-atherosclerotic effects and molecular targets of salvianolic acids from Salvia miltiorrhiza Bunge - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Effect of quercetin and its metabolite on caveolin-1 expression induced by oxidized LDL and lysophosphatidylcholine in endothelial cells - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Therapeutic potential of curcumin in cardiovascular disease: Targeting atherosclerosis pathophysiology - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. Mechanisms Underlying the Anti-Atherosclerotic Effects of EGCG - PubMed [pubmed.ncbi.nlm.nih.gov]

Limited Published Findings on the Anti-Cancer Activity of Salvianolic Acid C Impede Direct Replication and Comparison

A comprehensive review of published literature reveals a significant scarcity of specific experimental data on the anti-cancer activity of Salvianolic acid C. While its protective effects against cisplatin-induced kidney injury have been documented, detailed studies elucidating its direct anti-proliferative, pro-apoptotic, or anti-metastatic effects on cancer cells are largely absent in the public domain.[1] One review on the role of Salvia miltiorrhiza in breast cancer treatment mentions Salvianolic acid C as an active component, but the detailed mechanistic studies cited focus on other constituents like Salvianolic acid A and B.[2] This lack of specific data for Salvianolic acid C makes a direct replication and comparison guide as per the user's request unfeasible at this time.

In contrast, the closely related compounds, Salvianolic acid A (Sal A) and Salvianolic acid B (Sal B), have been extensively studied for their anti-cancer properties.[3][4][5] These compounds have demonstrated significant activity against a variety of cancer cell lines by modulating key signaling pathways involved in cell proliferation, survival, and metastasis.[3][6] For researchers, scientists, and drug development professionals interested in this class of compounds, the following guide provides a comparative summary of the published findings on Salvianolic acid A and B.

Comparative Anti-Cancer Activity of Salvianolic Acid A and B

Salvianolic acid A and B, major water-soluble phenolic acids derived from Salvia miltiorrhiza, have been shown to exert potent anti-cancer effects.[3][4] Their mechanisms of action are multifaceted, including the induction of apoptosis, inhibition of cell proliferation and metastasis, and the reversal of multidrug resistance.[3][7]

Data Presentation: In Vitro Efficacy

The following tables summarize the quantitative data from various studies on the effects of Salvianolic acid A and B on different cancer cell lines.

Table 1: IC50 Values of Salvianolic Acid A (Sal A) in Various Cancer Cell Lines

Cell Line	Cancer Type	IC50 (µM)	Exposure Time	Reference
MCF-7	Breast Cancer	Not specified, but sensitized cells to paclitaxel 10-fold at 12 µM	-	[3][6]
A549	Lung Carcinoma	Not specified, but treatment with 10, 20, and 30 µg/ml showed dose-dependent effects	6, 12, 24 h	[8]
SCC-9	Oral Squamous Cell Carcinoma	Not specified, but effective in reducing MMP-2 expression	-	[8]
KG-1	Acute Myeloid Leukemia	50-100 µM induced 80-95% apoptosis in primary AML cells	-	[3]
Kasumi-1	Acute Myeloid Leukemia	Not specified, but promotes apoptosis	-	[8]

Table 2: IC50 Values of Salvianolic Acid B (Sal B) in Various Cancer Cell Lines

Cell Line	Cancer Type	IC50 (mg/mL)	Exposure Time (h)	Reference
MCF-7	Breast Cancer	4.5	24	[9][10]
MCF-7	Breast Cancer	4.9	48	[9][10]
MCF-7	Breast Cancer	4.6	72	[9][10]

Experimental Protocols

Detailed methodologies for key experiments are provided below to facilitate the replication of these findings.

Cell Viability Assay (MTT Assay)

• Cell Seeding: Plate cancer cells (e.g., MCF-7) in 96-well plates at a density of 5 x 10³ cells per well in 200 µL of complete medium.[9]

• Treatment: After cell adherence, treat the cells with various concentrations of Salvianolic acid B (e.g., 0 to 1.0 mg/mL) for different time points (e.g., 24, 48, and 72 hours).[9] A vehicle-treated group serves as a control.

• MTT Addition: Following the incubation period, add 50 µL of MTT solution (1 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.[9]

• Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.[9]

• Absorbance Measurement: Measure the absorbance at 540 nm using a microplate reader.[9]

• Calculation: The cell proliferation inhibition rate is calculated as: 1 - (Absorbance of treated cells / Absorbance of control cells) x 100%.[9]

Apoptosis Assay (Flow Cytometry with Annexin V-FITC/PI Staining)

• Cell Treatment: Seed cells in 6-well plates and treat with the desired concentrations of Salvianolic acid for the specified duration.

• Cell Harvesting: After treatment, harvest the cells by trypsinization and wash twice with cold PBS.[11]

• Staining: Resuspend the cells in 1X binding buffer. Add Annexin V-FITC and Propidium Iodide (PI) according to the manufacturer's protocol and incubate for 15 minutes at room temperature in the dark.[11]

• Flow Cytometry: Analyze the stained cells by flow cytometry. Annexin V-positive/PI-negative cells are considered early apoptotic, while Annexin V-positive/PI-positive cells are in late apoptosis or necrosis.

TUNEL Assay for Apoptosis Detection in Tissue Sections

• Tissue Preparation: Deparaffinize and rehydrate formalin-fixed, paraffin-embedded tissue sections.

• Permeabilization: Incubate the sections with Proteinase K to retrieve the antigen.

• TUNEL Reaction: Apply the TUNEL reaction mixture containing terminal deoxynucleotidyl transferase (TdT) and biotin-dUTP to the sections and incubate in a humidified chamber. This allows the TdT to label the 3'-OH ends of fragmented DNA.[12]

• Detection: Wash the sections and apply a streptavidin-HRP conjugate, followed by a substrate like DAB, which results in a colored precipitate at the site of apoptosis.[12]

• Counterstaining and Visualization: Counterstain the nuclei with a suitable stain (e.g., hematoxylin) and visualize under a light microscope.[12]

Mandatory Visualization

Signaling Pathways Modulated by Salvianolic Acid A and B

Salvianolic acid A and B have been reported to modulate several critical signaling pathways that are often deregulated in cancer.[3] The PI3K/Akt pathway, which is crucial for cell survival and proliferation, is a key target.[8] By inhibiting this pathway, Salvianolic acids can induce apoptosis and suppress tumor growth.[8]

Caption: PI3K/Akt/mTOR pathway inhibition by Salvianolic Acids.

General Experimental Workflow for Assessing Anti-Cancer Activity

The following workflow outlines a typical experimental approach to evaluate the anti-cancer effects of a compound like Salvianolic acid.

Caption: Workflow for in vitro anti-cancer evaluation.

References

• 1. mdpi.com [mdpi.com]
• 2. Salvia miltiorrhiza in Breast Cancer Treatment: A Review of Its Phytochemistry, Derivatives, Nanoparticles, and Potential Mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Salvianolic acid A & B: potential cytotoxic polyphenols in battle against cancer via targeting multiple signaling pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Frontiers | Salvianolic Acids: Potential Source of Natural Drugs for the Treatment of Fibrosis Disease and Cancer [frontiersin.org]
• 5. mdpi.com [mdpi.com]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 7. researchgate.net [researchgate.net]
• 8. Anticancer effects of salvianolic acid A through multiple signaling pathways (Review) - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Salvianolic Acid B Slows the Progression of Breast Cancer Cell Growth via Enhancement of Apoptosis and Reduction of Oxidative Stress, Inflammation, and Angiogenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 11. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 12. homepage.ntu.edu.tw [homepage.ntu.edu.tw]

Salvianolic Acid C vs. Edaravone: A Head-to-Head Comparison in Preclinical Stroke Models

For Researchers, Scientists, and Drug Development Professionals

Ischemic stroke, a leading cause of mortality and long-term disability worldwide, necessitates the development of effective neuroprotective agents. Among the promising candidates are Salvianolic acid C (SalC), a polyphenolic compound derived from Salvia miltiorrhiza, and edaravone, a potent free radical scavenger. This guide provides an objective, data-driven comparison of their performance in preclinical stroke models, offering valuable insights for researchers and drug development professionals.

Quantitative Performance Analysis

The following tables summarize the key efficacy data from a head-to-head study comparing Salvianolic acid C and edaravone in a mouse model of transient middle cerebral artery occlusion (tMCAO).

Table 1: Effect on Infarct Volume

Treatment Group	Dosage	Mean Infarct Volume (%)	P-value vs. Model
Sham	-	0	< 0.01
Model (tMCAO)	-	30.9	-
SalC-low	20 mg/kg	20.3	< 0.01
SalC-high	40 mg/kg	15.8	< 0.01
Edaravone	4 mg/kg	18.2	< 0.01

Data from a study in a tMCAO mouse model. Lower percentages indicate smaller infarct size and greater neuroprotection.[1]

Table 2: Neurological Deficit Scores

Treatment Group	Dosage	Neurological Score (mNSS)	P-value vs. Model
Sham	-	0.5	< 0.01
Model (tMCAO)	-	11.2	-
SalC-low	20 mg/kg	8.5	< 0.01
SalC-high	40 mg/kg	6.8	< 0.01
Edaravone	4 mg/kg	7.5	< 0.01

Neurological function was assessed using the modified neurological severity score (mNSS), where a lower score indicates better neurological function.[1]

Comparative Efficacy of a Related Compound: Salvianolic Acid A

While direct comparisons with Salvianolic acid C are limited, a study comparing Salvianolic acid A (SAA) with edaravone in a rat model of ischemic stroke provides further context.

Table 3: Comparative Effects of Salvianolic Acid A and Edaravone in a Rat Stroke Model

Outcome Measure	Model Group	SAA (10 mg/kg)	Edaravone (5 mg/kg)
Survival Rate (%)	57.45	78.79	Not significantly different from model
Infarct Volume at 14d (% reduction vs. model)	-	Significant reduction	Significant reduction
mNSS Score at 14d	~10	~5	~6

Data from a study in an autologous thrombus rat stroke model.[2][3]

Mechanistic Insights: Signaling Pathways

Both Salvianolic acid C and edaravone exert their neuroprotective effects through distinct yet overlapping mechanisms, primarily centered on combating oxidative stress and neuroinflammation.

Salvianolic Acid C: Targeting Neuroinflammation

Salvianolic acid C has demonstrated potent anti-inflammatory effects.[1] One of its key mechanisms involves the inhibition of the TLR4-TREM1-NF-κB signaling pathway in microglia.[1][4] By down-regulating this pathway, SalC reduces the production of pro-inflammatory cytokines, thereby mitigating the inflammatory cascade that exacerbates neuronal damage following ischemic stroke.[1][4]

Salvianolic Acid C Signaling Pathway

Edaravone: A Potent Free Radical Scavenger

Edaravone is a well-established antioxidant that primarily functions as a free radical scavenger.[5][6][7][8][9][10] It effectively neutralizes reactive oxygen species (ROS), such as hydroxyl radicals and peroxynitrite, which are produced in excess during cerebral ischemia and reperfusion, leading to oxidative stress and neuronal damage.[5][6][9][10] By reducing oxidative stress, edaravone protects endothelial cells, ameliorates neuronal damage, and reduces brain edema.[5][6][7]

Edaravone Mechanism of Action

Experimental Protocols

The following provides a detailed methodology for the key head-to-head comparison study cited.

Transient Middle Cerebral Artery Occlusion (tMCAO) Model in Mice

• Animal Model: Male C57BL/6J mice.

• Ischemia Induction: A 6-0 nylon monofilament with a rounded tip was inserted into the external carotid artery and advanced to occlude the middle cerebral artery for 60 minutes, followed by reperfusion.

• Drug Administration:

  • Salvianolic acid C (20 and 40 mg/kg) or edaravone (4 mg/kg) was administered via intraperitoneal injection immediately after reperfusion.[1]

  • The sham and model groups received an equivalent volume of normal saline.[1]

• Outcome Assessment:

  • Infarct Volume: Assessed 48 hours after reperfusion using 2,3,5-triphenyltetrazolium chloride (TTC) staining.[1]

  • Neurological Deficits: Evaluated using the modified neurological severity score (mNSS) at 48 hours post-reperfusion.[1]

tMCAO Experimental Workflow

Summary and Future Directions

The available preclinical data suggests that both Salvianolic acid C and edaravone are effective in reducing infarct volume and improving neurological outcomes in animal models of ischemic stroke. In a direct comparison, the higher dose of Salvianolic acid C (40 mg/kg) showed a trend towards greater efficacy than edaravone (4 mg/kg) in both reducing infarct size and improving neurological scores.[1] Furthermore, the related compound Salvianolic acid A demonstrated a significant survival benefit that was not observed with edaravone in a rat stroke model.[2][3]

Mechanistically, while both compounds address key pathologies in stroke, Salvianolic acid C's targeted anti-inflammatory action via the TLR4-TREM1-NF-κB pathway presents a distinct therapeutic approach compared to edaravone's broader free radical scavenging activity.

Further head-to-head studies across different stroke models and time points are warranted to fully elucidate the comparative efficacy and therapeutic potential of Salvianolic acid C and edaravone. Combination therapies leveraging their distinct mechanisms may also represent a promising avenue for future research.

References

• 1. Salvianolic acid C attenuates cerebral ischemic injury through inhibiting neuroinflammation via the TLR4-TREM1-NF-κB pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Long-term administration of salvianolic acid A promotes endogenous neurogenesis in ischemic stroke rats through activating Wnt3a/GSK3β/β-catenin signaling pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. greenmedinfo.com [greenmedinfo.com]
• 5. Neuroprotective effects of edaravone: a novel free radical scavenger in cerebrovascular injury - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Neuroprotective Effects of Edaravone: a Novel Free Radical Scavenger in Cerebrovascular Injury - PMC [pmc.ncbi.nlm.nih.gov]
• 7. How is edaravone effective against acute ischemic stroke and amyotrophic lateral sclerosis? - PMC [pmc.ncbi.nlm.nih.gov]
• 8. What is the mechanism of Edaravone? [synapse.patsnap.com]
• 9. go.drugbank.com [go.drugbank.com]
• 10. Edaravone's free radical scavenging mechanisms of neuroprotection against cerebral ischemia: review of the literature - PubMed [pubmed.ncbi.nlm.nih.gov]

Validating Biomarkers for Salvianolic Acid C Therapeutic Response: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the therapeutic response to Salvianolic acid C and its alternatives, supported by experimental data. We delve into the validation of potential biomarkers for monitoring its efficacy, with a focus on its anti-inflammatory and antioxidant properties. Detailed experimental protocols and visual representations of key biological pathways are provided to support further research and drug development.

Introduction to Salvianolic Acid C and Biomarker Validation

Salvianolic acid C (Sal C) is a water-soluble compound extracted from Salvia miltiorrhiza (Danshen), a traditional Chinese herb. Like other salvianolic acids, Sal C exhibits significant therapeutic potential, primarily attributed to its potent antioxidant and anti-inflammatory activities.[1] These properties make it a candidate for treating a range of conditions, including kidney injury, neuroinflammation, and cardiovascular diseases.[2][3]

The validation of biomarkers is a critical step in the clinical development of any new therapeutic agent. A validated biomarker is a characteristic that can be objectively measured as an indicator of a normal biological process, a pathogenic process, or a pharmacological response to a therapeutic intervention. For Salvianolic acid C, identifying and validating biomarkers is essential for monitoring its therapeutic efficacy and understanding its mechanism of action.

This guide focuses on biomarkers associated with the anti-inflammatory and antioxidant effects of Salvianolic acid C, drawing on preclinical data. We will compare its performance with N-acetylcysteine (NAC), a well-known antioxidant, in a model of cisplatin-induced acute kidney injury.

Comparative Efficacy: Salvianolic Acid C vs. N-acetylcysteine

A preclinical study investigating the protective effects of Salvianolic acid C in a mouse model of cisplatin-induced acute kidney injury (AKI) provides a basis for comparison with N-acetylcysteine (NAC), which was used as a positive control.[4] Cisplatin is a chemotherapy agent known to cause nephrotoxicity through mechanisms involving inflammation and oxidative stress.

Table 1: Comparison of Effects on Kidney Function and Injury Markers

Biomarker	Control	Cisplatin (20 mg/kg)	Salvianolic Acid C (20 mg/kg) + Cisplatin	N-acetylcysteine (600 mg/kg) + Cisplatin
Blood Urea Nitrogen (BUN) (mg/dL)	~25	~150	~50	~60
Serum Creatinine (mg/dL)	~0.2	~1.2	~0.4	~0.5
Kidney Injury Score	0	~3.5	~1.0	~1.5

Data are approximated from graphical representations in the source study and are intended for comparative purposes.[5]

Table 2: Comparison of Effects on Inflammatory Cytokines

Biomarker	Control	Cisplatin (20 mg/kg)	Salvianolic Acid C (20 mg/kg) + Cisplatin	N-acetylcysteine (600 mg/kg) + Cisplatin
Serum TNF-α (pg/mL)	~20	~100	~40	~50
Serum IL-1β (pg/mL)	~10	~60	~20	~25
Serum IL-6 (pg/mL)	~15	~80	~30	~40

Data are approximated from graphical representations in the source study and are intended for comparative purposes.[2]

Table 3: Comparison of Effects on Oxidative Stress Markers

Biomarker	Control	Cisplatin (20 mg/kg)	Salvianolic Acid C (20 mg/kg) + Cisplatin	N-acetylcysteine (600 mg/kg) + Cisplatin
Renal Malondialdehyde (MDA) (nmol/mg protein)	~1.0	~3.5	~1.5	~2.0
Renal Glutathione (GSH) (µg/mg protein)	~8.0	~2.0	~6.0	~5.0

Data are approximated from graphical representations in the source study and are intended for comparative purposes.[6]

Signaling Pathways and Potential Biomarkers

Salvianolic acid C exerts its therapeutic effects by modulating key signaling pathways involved in inflammation and oxidative stress. The validation of changes in the activity of components of these pathways can provide valuable biomarkers of therapeutic response.

NF-κB Signaling Pathway

The NF-κB pathway is a central regulator of inflammation. In response to stimuli like cisplatin-induced damage, NF-κB is activated, leading to the transcription of pro-inflammatory genes. Salvianolic acid C has been shown to inhibit the activation of the NF-κB pathway.[2]

Caption: NF-κB Signaling Pathway Inhibition by Salvianolic Acid C.

Potential Biomarkers:

• Phosphorylated IκBα (p-IκBα)

• Nuclear levels of NF-κB p65 subunit

• Downstream pro-inflammatory cytokines (TNF-α, IL-1β, IL-6)

Nrf2 Antioxidant Response Pathway

The Nrf2 pathway is the primary regulator of the cellular antioxidant response. Under conditions of oxidative stress, Nrf2 translocates to the nucleus and activates the transcription of antioxidant genes. Salvianolic acid C has been shown to activate the Nrf2 pathway.[7]

Caption: Nrf2 Antioxidant Pathway Activation by Salvianolic Acid C.

Potential Biomarkers:

• Nuclear levels of Nrf2

• Expression levels of downstream antioxidant enzymes (e.g., Heme Oxygenase-1 (HO-1), Superoxide Dismutase (SOD), Glutathione Peroxidase (GPx))

• Levels of oxidative stress markers (e.g., Malondialdehyde (MDA))

• Levels of endogenous antioxidants (e.g., Glutathione (GSH))

Experimental Protocols

Cisplatin-Induced Acute Kidney Injury Model in Mice

Objective: To evaluate the protective effects of Salvianolic acid C against cisplatin-induced nephrotoxicity.[5][6]

Animals: Male ICR mice (8 weeks old).

Experimental Groups:

• Control: Vehicle (saline) administration.

• Cisplatin: Single intraperitoneal (i.p.) injection of cisplatin (20 mg/kg).

• Salvianolic Acid C + Cisplatin: Daily i.p. injection of Salvianolic acid C (5, 10, or 20 mg/kg) for 10 days, with a single i.p. injection of cisplatin on day 7.[6]

• N-acetylcysteine + Cisplatin: Daily i.p. injection of NAC (600 mg/kg) for 10 days, with a single i.p. injection of cisplatin on day 7.

Procedure:

• Acclimatize mice for one week.

• Administer Salvianolic acid C or NAC daily for 10 days.

• On day 7, administer a single dose of cisplatin one hour after the daily treatment.

• On day 11, collect blood samples via cardiac puncture for serum analysis (BUN, creatinine, cytokines).

• Euthanize mice and harvest kidneys for histological analysis (H&E staining) and biochemical assays (MDA, GSH, Western blot).

LPS-Induced Neuroinflammation Model

Objective: To assess the anti-inflammatory effects of Salvianolic acid C in a model of neuroinflammation.[3]

Cell Line: Human periodontal ligament stem cells (hPDLSCs).

Experimental Groups:

• Control: Untreated cells.

• LPS: Cells treated with lipopolysaccharide (LPS) (1 µg/mL).

• Salvianolic Acid C + LPS: Cells pre-treated with Salvianolic acid C (various concentrations) for 2 hours, followed by LPS stimulation.

Procedure:

• Culture hPDLSCs to 80% confluency.

• Pre-treat cells with Salvianolic acid C for 2 hours.

• Stimulate cells with LPS for 24 hours.

• Collect cell culture supernatants to measure the levels of inflammatory cytokines (TNF-α, IL-1β, IL-6) using ELISA kits.

• Lyse cells to extract protein for Western blot analysis of signaling pathway components (e.g., p-NF-κB, TLR4).

• Measure intracellular reactive oxygen species (ROS) using appropriate fluorescent probes.

Experimental Workflow for Biomarker Validation

The validation of a biomarker is a multi-step process that ensures its reliability and relevance for a specific context of use.

Caption: A generalized workflow for biomarker validation.

Conclusion

The available preclinical data strongly suggest that Salvianolic acid C is a promising therapeutic agent with potent anti-inflammatory and antioxidant properties. The validation of biomarkers associated with its mechanism of action is crucial for its clinical development. Markers of kidney function (BUN, creatinine), inflammatory cytokines (TNF-α, IL-1β, IL-6), and oxidative stress (MDA, GSH) have shown significant and dose-dependent responses to Salvianolic acid C treatment in a model of cisplatin-induced AKI. Furthermore, its ability to modulate the NF-κB and Nrf2 signaling pathways provides a rich source of potential molecular biomarkers.

Compared to N-acetylcysteine, Salvianolic acid C demonstrated comparable or superior efficacy in mitigating cisplatin-induced nephrotoxicity in the presented preclinical model. Further research, including well-designed clinical trials, is warranted to validate these biomarkers in human subjects and to fully elucidate the therapeutic potential of Salvianolic acid C. The experimental protocols and pathway diagrams provided in this guide offer a foundation for researchers to build upon in their future investigations.

References

• 1. mdpi.com [mdpi.com]
• 2. mdpi.com [mdpi.com]
• 3. Salvianolic Acid C Attenuates LPS-Induced Inflammation and Apoptosis in Human Periodontal Ligament Stem Cells via Toll-Like Receptors 4 (TLR4)/Nuclear Factor kappa B (NF-κB) Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. researchgate.net [researchgate.net]
• 6. Salvianolic Acid C Protects against Cisplatin-Induced Acute Kidney Injury through Attenuation of Inflammation, Oxidative Stress and Apoptotic Effects and Activation of the CaMKK–AMPK–Sirt1-Associated Signaling Pathway in Mouse Models - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Salvianolic Acid C against Acetaminophen-Induced Acute Liver Injury by Attenuating Inflammation, Oxidative Stress, and Apoptosis through Inhibition of the Keap1/Nrf2/HO-1 Signaling - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Safe Disposal of Salvianolic Acid C: A Guide for Laboratory Professionals

Proper disposal of Salvianolic acid C is crucial for maintaining a safe laboratory environment and ensuring compliance with environmental regulations. This guide provides essential, step-by-step procedures for researchers, scientists, and drug development professionals to safely manage and dispose of Salvianolic acid C waste.

I. Immediate Safety and Handling Precautions

Before beginning any disposal process, it is imperative to handle Salvianolic acid C with appropriate personal protective equipment (PPE). This minimizes exposure and ensures personal safety.

Recommended Personal Protective Equipment (PPE):

• Eye Protection: Safety goggles with side-shields.[1][2]

• Hand Protection: Protective gloves.[1][2]

• Body Protection: Impervious clothing.[1][2]

• Respiratory Protection: A suitable respirator should be used, especially when handling the powder form, to avoid breathing in dust.[1][2]

II. Step-by-Step Disposal Procedure

The primary guideline for the disposal of Salvianolic acid C is to adhere to local, state, and federal regulations.[1]

• Waste Identification and Segregation:

  • Identify all waste containing Salvianolic acid C, including pure substance, solutions, and contaminated materials (e.g., pipette tips, gloves, absorbent pads).

  • Segregate Salvianolic acid C waste from other chemical waste streams to ensure proper handling and disposal.

• Containment:

  • Place solid waste in a clearly labeled, sealed container.

  • For liquid waste, use a compatible, leak-proof container. Keep the container tightly closed and store in a well-ventilated area.[1]

• Spill Management:

  • In case of a spill, prevent further leakage or spillage.[1][3]

  • Absorb solutions with an inert, finely-powdered liquid-binding material such as diatomite or universal binders.[1][4]

  • Decontaminate surfaces and equipment by scrubbing with alcohol.[1][4]

  • Collect all contaminated materials and place them in a designated, sealed container for disposal.[1]

• Final Disposal:

  • Dispose of the contained Salvianolic acid C waste in accordance with all applicable country, federal, state, and local regulations.[1]

  • It is recommended to use a licensed professional waste disposal service for the final disposal of the chemical waste.[5]

  • Contaminated packaging should be disposed of in the same manner as the product itself.[1][5]

III. Summary of Safety and Disposal Information

The following table summarizes key information for the safe handling and disposal of Salvianolic acid C.

Parameter	Guideline	Citation
Personal Protective Equipment	Safety goggles, protective gloves, impervious clothing, suitable respirator.	[1][2]
Handling Precautions	Avoid contact with skin and eyes. Avoid inhalation of dust/fume/gas/mist/vapors/spray. Use in a well-ventilated area. Do not eat, drink, or smoke when using this product.	[1]
Storage	Store in a well-ventilated place. Keep container tightly closed. Store locked up.	[1]
Spill Cleanup	Absorb with liquid-binding material (e.g., diatomite). Decontaminate surfaces with alcohol.	[1][4]
Disposal Method	Dispose of contents/container in accordance with local, state, and federal regulations. Engage a licensed professional waste disposal service.	[1][5]

IV. Visualizing the Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of Salvianolic acid C.

Caption: Workflow for the safe disposal of Salvianolic acid C.

References

• 1. file.medchemexpress.com [file.medchemexpress.com]
• 2. Salvianolic acid A|96574-01-5|MSDS [dcchemicals.com]
• 3. abmole.com [abmole.com]
• 4. Salvianolic acid Y|1638738-76-7|MSDS [dcchemicals.com]
• 5. extrasynthese.com [extrasynthese.com]